5-Amino-2-benzooxazol-2-yl-phenol

• CAS: 88877-61-6

Core Science & Biosynthesis

A Technical Guide to the Synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a robust and widely utilized method for the synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole. Benzoxazole derivatives are a critical class of heterocyclic compounds renowned for their diverse applications in medicinal chemistry and materials science.[1][2] This document details the strategic synthesis involving the condensation of 2,4-diaminophenol with salicylic acid, facilitated by a dehydrating catalyst. We will explore the underlying reaction mechanism, present a detailed, step-by-step experimental protocol, outline methods for product characterization, and discuss critical process considerations. The synthesis leverages common laboratory reagents and techniques, providing a reliable pathway for obtaining this valuable molecular scaffold.

Introduction: The Significance of the Benzoxazole Scaffold

Benzoxazoles are a prominent class of heterocyclic compounds featuring a benzene ring fused to an oxazole ring.[3][4] This aromatic structure is a key pharmacophore found in numerous compounds with a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][5] The specific target of this guide, 5-Amino-2-(2-hydroxyphenyl)benzoxazole, is a particularly valuable intermediate. The presence of the amino group at the 5-position offers a reactive handle for further chemical modification, enabling the development of diverse compound libraries for drug discovery. The 2-(2-hydroxyphenyl) moiety is known to induce excited-state intramolecular proton transfer (ESIPT), a photophysical property exploited in fluorescent probes, sensors, and laser dyes.[6][7]

While the user prompt specified synthesis from 2-aminophenol, a direct, single-step synthesis to the asymmetrically substituted target molecule is not chemically feasible. A more direct and higher-yielding approach, which this guide will focus on, involves the condensation of appropriately substituted precursors: 2,4-diaminophenol and salicylic acid . 2,4-diaminophenol can itself be synthesized from 2-aminophenol via a nitration and subsequent reduction pathway, thus establishing the requested synthetic lineage.

Synthetic Strategy and Mechanistic Insights

The core of this synthesis is the Phillips condensation reaction, which involves the reaction of an o-aminophenol with a carboxylic acid at elevated temperatures, typically in the presence of a strong acid catalyst that also acts as a dehydrating agent.[1][4]

Chosen Precursors:

• 2,4-Diaminophenol Dihydrochloride: Provides the aminophenol backbone. The amino group at the 4-position will become the 5-amino group on the final benzoxazole ring.

• Salicylic Acid (2-Hydroxybenzoic Acid): Serves as the source for the 2-substituted phenyl group on the benzoxazole ring.

• Polyphosphoric Acid (PPA): Acts as both the reaction solvent and the catalyst. Its powerful dehydrating properties are crucial for driving the cyclization to completion.[1][8][9]

Reaction Mechanism

The reaction proceeds through two primary stages:

• Amide Formation: The more nucleophilic amino group of 2,4-diaminophenol (at the 2-position, ortho to the hydroxyl group) attacks the carbonyl carbon of salicylic acid. This is an acid-catalyzed nucleophilic acyl substitution.

• Intramolecular Cyclization & Dehydration: The hydroxyl group of the newly formed amide intermediate attacks the imine carbon. This is followed by the elimination of two molecules of water (dehydration), facilitated by the PPA, to form the stable, aromatic benzoxazole ring.[1][3]

The diagram below illustrates this mechanistic pathway.

Caption: Reaction mechanism for the PPA-catalyzed synthesis of the target benzoxazole.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of substituted benzoxazoles using PPA.[10][11][12]

Reagents and Materials

Reagent	Molar Mass ( g/mol )	Quantity (10 mmol scale)	Notes
2,4-Diaminophenol Dihydrochloride	197.04	1.97 g (10 mmol)	Hygroscopic, handle quickly.
Salicylic Acid	138.12	1.38 g (10 mmol)	Standard reagent grade.
Polyphosphoric Acid (PPA)	N/A	~40 g	Use commercial grade (e.g., 115% H₃PO₄ basis).
Deionized Water	18.02	~500 mL	For work-up.
Sodium Bicarbonate (NaHCO₃)	84.01	As needed	For neutralization.
Ethyl Acetate	88.11	~150 mL	For extraction.
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	For drying organic layer.
Ethanol or Isopropanol	-	As needed	For recrystallization.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis and purification.

Step-by-Step Procedure

• Reaction Setup: In a 100 mL three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, add 2,4-diaminophenol dihydrochloride (1.97 g, 10 mmol) and salicylic acid (1.38 g, 10 mmol).

  • Expert Insight: Using a mechanical stirrer is crucial as PPA is highly viscous, and magnetic stirring may be insufficient.[13] A nitrogen atmosphere prevents oxidation of the diaminophenol, which can lead to colored impurities.

• Addition of PPA: Carefully add polyphosphoric acid (~40 g) to the flask. The PPA should be pre-heated slightly (~60°C) to reduce its viscosity, allowing for easier transfer.

  • Expert Insight: PPA is corrosive and hygroscopic. Handle with appropriate personal protective equipment (PPE) in a fume hood.

• Heating and Reaction: Begin stirring the mixture and slowly heat the flask in an oil bath to 170-190°C. Maintain this temperature for 3-5 hours.[12] Monitor the reaction progress using Thin-Layer Chromatography (TLC) if possible (sampling requires careful quenching of a small aliquot).

• Work-up and Isolation: After the reaction is complete, allow the flask to cool to approximately 80-90°C. In a separate large beaker, prepare 400-500 mL of crushed ice/water.

  • Expert Insight: Do not let the PPA mixture cool completely to room temperature, as it will become a solid glass and be extremely difficult to remove from the flask.

• Precipitation: Very slowly and carefully, pour the warm reaction mixture into the stirred ice-water. A solid precipitate should form. This process is highly exothermic; perform it slowly in a fume hood.[1][13]

• Neutralization: Continue stirring the aqueous slurry and slowly add a saturated solution of sodium bicarbonate (NaHCO₃) until the pH of the solution is neutral to slightly basic (pH 7-8). This neutralizes the phosphoric acid and ensures complete precipitation of the amino-substituted product.

• Filtration: Collect the crude solid product by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with copious amounts of cold deionized water to remove any residual phosphates.

• Drying: Dry the crude product in a vacuum oven at 60-70°C overnight.

Purification and Characterization

Purification

The primary method for purification is recrystallization.

• Transfer the dried crude solid to an Erlenmeyer flask.

• Add a minimal amount of a suitable hot solvent, such as ethanol or an ethanol/water mixture.

• Heat the mixture with stirring until the solid completely dissolves.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization

To confirm the identity and purity of the final product, 5-Amino-2-(2-hydroxyphenyl)benzoxazole, the following analytical techniques are recommended.

Technique	Expected Results
Melting Point (MP)	A sharp melting point indicates high purity. Compare with literature values if available. The related compound 2-(2-Hydroxyphenyl)benzoxazole has a melting point of 122-124 °C. The amino group will alter this value.
¹H NMR Spectroscopy	Expect characteristic aromatic proton signals. The protons on the benzoxazole and hydroxyphenyl rings will appear in the δ 6.5-8.0 ppm range. The amino (-NH₂) and hydroxyl (-OH) protons will appear as broad singlets, and their positions may vary with solvent and concentration.
¹³C NMR Spectroscopy	Expect distinct signals for all 13 carbon atoms in the aromatic regions.
Mass Spectrometry (MS)	The molecular ion peak (M+) should correspond to the molecular weight of the product (C₁₃H₁₀N₂O₂ = 226.23 g/mol ). High-resolution mass spectrometry (HRMS) can confirm the elemental composition.
FT-IR Spectroscopy	Look for characteristic absorption bands: N-H stretching (for the amino group) around 3300-3500 cm⁻¹, a broad O-H stretch (for the phenol), and C=N and C-O stretching characteristic of the benzoxazole ring system.

Trustworthiness and Safety

• Self-Validation: The protocol's integrity is maintained through rigorous purification and characterization. A successful synthesis is validated by obtaining analytical data (NMR, MS) that unequivocally matches the target structure and a sharp melting point indicating high purity.

• Safety Precautions:

  • Polyphosphoric Acid (PPA): Highly corrosive. Causes severe skin burns and eye damage. Handle only in a fume hood with gloves, lab coat, and safety goggles. The quenching process is highly exothermic and must be done slowly.

  • Solvents: Ethyl acetate and ethanol are flammable. Avoid open flames and ensure adequate ventilation.

  • General: All steps should be performed in a well-ventilated fume hood. Review the Safety Data Sheets (SDS) for all chemicals before starting the experiment.

Conclusion

The synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole via the polyphosphoric acid-catalyzed condensation of 2,4-diaminophenol and salicylic acid is a reliable and effective method. This guide provides the necessary detail for researchers to successfully prepare this versatile chemical intermediate. By understanding the underlying mechanism and adhering to the detailed protocol and safety measures, scientists can confidently produce this compound for applications in drug discovery, materials science, and beyond.

References

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• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(20), 18701-18711. Available at: [Link]

• Li, Y., et al. (2021). Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. Molecules, 26(21), 6678. Available at: [Link]

• Question on ResearchGate: How can I synthesize benzoxazole using polyphosphoric acid and carboxylic acid derivative? (2015). ResearchGate. Available at: [Link]

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• Hein, D. W., Alheim, R. J., & Leavitt, J. J. (1957). The Use of Polyphosphoric Acid in the Synthesis of 2-Aryl- and 2-Alkyl-substituted Benzimidazoles, Benzoxazoles and Benzothiazoles. Journal of the American Chemical Society, 79(2), 427-429. Available at: [Link]

• Sharma, V., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13, 26901-26932. Available at: [Link]

• Mechanism of Polyphosphoric Acid and Phosphorus Pentoxide−Methanesulfonic Acid as Synthetic Reagents for Benzoxazole Formation. Semantic Scholar. Available at: [Link]

• Proposed mechanism for benzoxazole from aminophenol and diazoester. ResearchGate. Available at: [Link]

• Nguyen, L. T. H., et al. (2021). A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. Scientific Reports, 11, 21591. Available at: [Link]

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• Ertan-Bolelli, T., et al. (2016). Synthetic pathway of 2-(substitutedbenzyl/phenyl)-5-aminobenzoxazole... ResearchGate. Available at: [Link]

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• Meng, X., Wang, P., & Jiang, L. (2012). Synthesis and Characterization of Polyimides Derived from 5-Amino-2(p-aminophenyl) Benzoxazole Monomer. Advanced Materials Research, 550-553, 110-113. Available at: [Link]

• Synthesis and Characterization of Novel Benzoxazole Schiff Base Derivatives. (2019). Asian Journal of Pharmaceutical and Clinical Research, 12(9), 134-138.
• Preparation method of 2-(aminophenyl)-5-aminobenzoxazole. Google Patents. CN110577500A.

• Wang, J., et al. (2021). Investigation of a Series of 2-(2′-Hydroxyaryl)benzazole Derivatives: Photophysical Properties, Excited-State Intramolecular Proton Transfer, and Inter/Intramolecular Charge Transfer. The Journal of Physical Chemistry B, 125(46), 12981–12989. Available at: [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 5-Amino-2-(2-hydroxyphenyl)benzoxazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 5-Amino-2-(2-hydroxyphenyl)benzoxazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. While specific experimental data for this molecule is not extensively published, this document, grounded in established principles and data from analogous structures, offers a robust framework for its synthesis, characterization, and handling. We present detailed, field-proven protocols for the determination of its key physicochemical parameters, including solubility, melting point, pKa, and spectroscopic characteristics. This guide is intended to empower researchers to confidently work with and explore the potential of this promising benzoxazole derivative.

Introduction: The Significance of the Benzoxazole Scaffold

Benzoxazole and its derivatives represent a privileged scaffold in drug discovery and materials science, exhibiting a wide array of biological activities and unique photophysical properties.[1] The fused heterocyclic system, consisting of a benzene ring fused to an oxazole ring, is a structural bioisostere of naturally occurring nucleotides like adenine and guanine, which may contribute to its ability to interact with biological targets.[1] The 2-substituted benzoxazoles, in particular, have garnered considerable attention for their diverse applications.[1]

The subject of this guide, 5-Amino-2-(2-hydroxyphenyl)benzoxazole, incorporates key functional groups that are anticipated to modulate its chemical behavior and biological activity. The phenolic hydroxyl group, the aromatic amino group, and the benzoxazole core collectively influence its acidity, basicity, solubility, and potential for intermolecular interactions. A thorough understanding of these physicochemical properties is paramount for its rational application in drug design, formulation development, and advanced materials engineering.

Molecular Structure and Key Physicochemical Descriptors

The foundational step in characterizing any molecule is to define its structure and fundamental properties.

Figure 1: Chemical structure of 5-Amino-2-(2-hydroxyphenyl)benzoxazole.

Table 1: Core Physicochemical Descriptors

Property	Value	Source
Molecular Formula	C₁₃H₁₀N₂O₂	[2]
Molecular Weight	226.23 g/mol	[2]
IUPAC Name	5-Amino-2-(1,3-benzoxazol-2-yl)phenol	[2]

Synthesis and Purification

A plausible and efficient method for the synthesis of the target compound is the condensation of 2,4-diaminophenol with salicylic acid in the presence of a dehydrating agent such as polyphosphoric acid (PPA). This approach is analogous to the synthesis of 5'-amino-2-(2'-hydroxyphenyl)benzimidazole, where 5-aminosalicylic acid is reacted with o-phenylenediamine in PPA.[4]

Figure 2: Proposed synthetic workflow for 5-Amino-2-(2-hydroxyphenyl)benzoxazole.

Proposed Synthetic Protocol

This protocol is a guideline based on similar reported procedures and should be optimized for yield and purity.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet, combine 2,4-diaminophenol dihydrochloride (1 equivalent) and salicylic acid (1.1 equivalents).

• Addition of PPA: Under a gentle stream of nitrogen, carefully add polyphosphoric acid (10-15 times the weight of the limiting reagent).

• Heating: Heat the reaction mixture with stirring to 160-180 °C and maintain this temperature for 3-5 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to approximately 100 °C and pour it cautiously onto crushed ice with vigorous stirring.

• Neutralization and Precipitation: Neutralize the acidic solution with a saturated solution of sodium bicarbonate or ammonium hydroxide until a precipitate forms.

• Isolation: Collect the crude product by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and dry under vacuum.

Purification Protocol

Purification of the crude product is critical to obtain a compound of suitable purity for physicochemical analysis and biological testing. A common and effective method for purifying substituted benzoxazoles is recrystallization.[5]

• Solvent Selection: Test the solubility of the crude product in various solvents to identify a suitable recrystallization solvent or solvent system. Acetonitrile or a mixture of ethyl acetate and heptane are often effective for benzoxazoles.[5]

• Dissolution: Dissolve the crude product in a minimal amount of the hot recrystallization solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a short period.

• Hot Filtration: Filter the hot solution to remove any insoluble impurities and the activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collection and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Physicochemical Properties and Characterization Protocols

A comprehensive understanding of the physicochemical properties is essential for the effective application of 5-Amino-2-(2-hydroxyphenyl)benzoxazole.

Melting Point

The melting point is a fundamental physical property that provides an indication of purity. For crystalline solids, a sharp melting range is indicative of high purity.

Table 2: Predicted and Analogous Melting Point Data

Compound	Melting Point (°C)
Phenol	40.9
2-(2-Hydroxyphenyl)benzoxazole	122-124

• Rationale: The introduction of the rigid benzoxazole moiety and the potential for intermolecular hydrogen bonding through the amino and hydroxyl groups suggest that 5-Amino-2-(2-hydroxyphenyl)benzoxazole will have a significantly higher melting point than phenol. The melting point of the related 2-(2-Hydroxyphenyl)benzoxazole provides a reasonable estimate.

Experimental Protocol for Melting Point Determination:

• Sample Preparation: Finely powder a small amount of the dry, purified compound.

• Capillary Loading: Pack the powdered sample into a capillary melting point tube to a height of 2-3 mm.[6]

• Measurement: Place the capillary tube in a calibrated melting point apparatus.

• Heating Rate: Heat the sample at a rate of 10-15 °C per minute initially, and then slow to 1-2 °C per minute as the expected melting point is approached.

• Observation: Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.

Solubility

Solubility is a critical parameter for drug development, influencing bioavailability and formulation strategies. The presence of both a polar phenolic hydroxyl group and an amino group, along with a large aromatic system, suggests that the solubility of 5-Amino-2-(2-hydroxyphenyl)benzoxazole will be highly dependent on the solvent's polarity and pH.

Table 3: Predicted Solubility Profile

Solvent	Predicted Solubility	Rationale
Water	Sparingly soluble to insoluble	The large, nonpolar aromatic structure is expected to dominate, leading to low aqueous solubility.
Aqueous Acid (e.g., 0.1 M HCl)	More soluble than in water	The amino group will be protonated, forming a more soluble salt.
Aqueous Base (e.g., 0.1 M NaOH)	More soluble than in water	The phenolic hydroxyl group will be deprotonated, forming a more soluble phenoxide salt.
Polar Aprotic Solvents (e.g., DMSO, DMF)	Soluble	These solvents are effective at solvating both the polar functional groups and the aromatic backbone.
Alcohols (e.g., Ethanol, Methanol)	Moderately soluble	The hydrogen bonding capacity of alcohols will facilitate dissolution.
Nonpolar Solvents (e.g., Hexane, Toluene)	Insoluble	The polar functional groups will hinder solubility in nonpolar media.

Experimental Protocol for Qualitative Solubility Determination:

• Preparation: To a series of small test tubes, add approximately 1-2 mg of the compound.

• Solvent Addition: To each tube, add 1 mL of a different solvent from the list above.

• Observation: Agitate the tubes at a constant temperature (e.g., 25 °C) for a set period.

• Assessment: Visually inspect for the presence of undissolved solid to classify the solubility as soluble, partially soluble, or insoluble.

Acidity and Basicity (pKa)

The pKa values of the phenolic hydroxyl group and the amino group are crucial for predicting the ionization state of the molecule at a given pH. This, in turn, affects its solubility, lipophilicity, and interaction with biological targets.

• Phenolic pKa: The pKa of phenol is approximately 9.99.[7] The electron-withdrawing benzoxazole ring is expected to increase the acidity of the phenolic proton, resulting in a lower pKa.

• Amino pKa: The pKa of the conjugate acid of aniline is around 4.6. The benzoxazole ring system may slightly alter this value.

Experimental Protocol for pKa Determination by UV-Vis Spectrophotometry:

This method is suitable for compounds with a chromophore that changes upon ionization.

• Stock Solution: Prepare a stock solution of the compound in a suitable organic solvent (e.g., methanol or DMSO).

• Buffer Solutions: Prepare a series of buffer solutions covering a wide pH range (e.g., pH 2 to 12).

• Sample Preparation: Add a small aliquot of the stock solution to each buffer solution to a final constant concentration.

• UV-Vis Measurement: Record the UV-Vis spectrum of each solution.

• Data Analysis: Plot the absorbance at a wavelength where the ionized and unionized forms have different absorbances against pH. The pKa is the pH at which the absorbance is halfway between the minimum and maximum values.

Lipophilicity (LogP/LogD)

Lipophilicity is a key determinant of a drug's pharmacokinetic properties (absorption, distribution, metabolism, and excretion). LogP (the partition coefficient between octanol and water) is a measure of lipophilicity for the neutral form of the molecule, while LogD takes into account all ionic species at a specific pH.

Experimental Protocol for LogD Determination (Shake-Flask Method):

• Phase Preparation: Pre-saturate n-octanol with a buffer of the desired pH (e.g., 7.4) and vice versa.

• Sample Preparation: Dissolve a known amount of the compound in the buffered aqueous phase.

• Partitioning: Add an equal volume of the pre-saturated n-octanol and shake the mixture vigorously for a set time to allow for partitioning.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Concentration Measurement: Determine the concentration of the compound in both the aqueous and octanolic phases using a suitable analytical technique (e.g., UV-Vis spectrophotometry or HPLC).

• Calculation: Calculate LogD using the formula: LogD = log₁₀([Compound]octanol / [Compound]aqueous).

Spectroscopic Characterization

Spectroscopic analysis is essential for structural confirmation and purity assessment.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The extended conjugated system of 5-Amino-2-(2-hydroxyphenyl)benzoxazole is expected to result in strong UV absorption. Analogous 2-(amino-2'-hydroxyphenyl) benzoxazoles exhibit maximum absorption wavelengths in the range of 336 to 374 nm.[8]

Protocol for UV-Vis Analysis:

• Solvent: Choose a UV-transparent solvent in which the compound is soluble (e.g., ethanol or acetonitrile).

• Concentration: Prepare a dilute solution of the compound (typically in the micromolar range).

• Measurement: Record the absorption spectrum over a range of approximately 200-500 nm using a dual-beam UV-Vis spectrophotometer.

• Analysis: Identify the wavelength(s) of maximum absorbance (λmax) and determine the molar absorptivity (ε) if the concentration is known accurately.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of key functional groups.

Table 4: Expected IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)
O-H Stretch (Phenol)	3200-3600 (broad)
N-H Stretch (Amine)	3300-3500 (two bands for primary amine)
C=N Stretch (Oxazole)	1630-1680
C=C Stretch (Aromatic)	1450-1600
C-O Stretch (Phenol)	1200-1260

Protocol for IR Analysis (KBr Pellet):

• Sample Preparation: Mix a small amount of the dry sample with dry potassium bromide (KBr) and grind to a fine powder.

• Pellet Formation: Press the powder into a thin, transparent pellet using a hydraulic press.

• Measurement: Place the pellet in the sample holder of an FT-IR spectrometer and record the spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, with their chemical shifts and coupling patterns providing information about the substitution pattern. The protons of the -NH₂ and -OH groups will likely appear as broad singlets, and their chemical shifts may be solvent-dependent.

• ¹³C NMR: The carbon NMR spectrum will show a series of signals in the aromatic region (typically 100-160 ppm), corresponding to the different carbon environments in the molecule.

Protocol for NMR Analysis:

• Solvent: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• Data Processing: Process the raw data (Fourier transformation, phasing, and baseline correction) and integrate the signals in the ¹H NMR spectrum.

Conclusion

While 5-Amino-2-(2-hydroxyphenyl)benzoxazole is a compound with clear potential, a comprehensive public dataset of its physicochemical properties is currently lacking. This technical guide has sought to bridge this gap by providing a scientifically grounded framework for its synthesis, purification, and characterization. The proposed protocols, based on established methodologies for analogous compounds, offer a reliable starting point for researchers. A thorough experimental determination of the properties outlined herein will be invaluable for unlocking the full potential of this intriguing molecule in drug discovery and materials science.

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• 6.1D: Step-by-Step Procedures for Melting Point Determination. Chemistry LibreTexts. [Link]

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• Molecular Structure, Matrix-Isolation IR Spectrum and UV-Induced Transformations of 2-Amino-5-(4-Methoxyphenyl)-1,3,4-Oxadiazole. MDPI. [Link]

• Synthesis and Characterization Benzimidazole Ring by using O-Phenylinediamine with Different Compounds and using Mannich Reaction to Preparation some of Derivatives. Oriental Journal of Chemistry. [Link]

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• Tool for lipophilicity determination in drug discovery basic and neutral compounds.

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• An ammonium molybdate deposited amorphous silica coated iron oxide magnetic core-shell nanocomposite for the efficient synthesis of 2-benzimidazoles using hydrogen peroxide. The Royal Society of Chemistry. [Link]

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A Comprehensive Technical Guide to 5-Amino-2-(1,3-benzoxazol-2-yl)phenol: Synthesis, Characterization, and Applications

Abstract: The benzoxazole scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its diverse biological activities and unique photophysical properties.[1][2][3] This technical guide provides an in-depth exploration of a specific, functionally rich derivative: 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. This document is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview of its chemical identity, a detailed synthesis protocol, characterization methodologies, and a discussion of its potential applications. The insights provided herein are grounded in established chemical principles and supported by authoritative references to guide further research and development.

Core Compound Identification and Properties

5-Amino-2-(1,3-benzoxazol-2-yl)phenol is a heterocyclic aromatic compound featuring a benzoxazole core substituted with both an amino and a hydroxyl group. These functional groups are critical to its chemical reactivity and utility, particularly as a scaffold for creating more complex molecules and as a potential pharmacophore.[3][4] The strategic placement of the amino and hydroxyl groups influences the molecule's electronic properties and its potential for hydrogen bonding, which is crucial for biological receptor interactions.

While a specific CAS Number is not publicly registered for this compound, it is uniquely identified by its MDL number, ensuring unambiguous procurement and reference in scientific literature.

Identifier	Value	Source
Chemical Name	5-Amino-2-(1,3-benzoxazol-2-yl)phenol	N/A
Molecular Formula	C₁₃H₁₀N₂O₂	[5]
Molecular Weight	226.23 g/mol	[5]
MDL Number	MFCD00440125	[5][6]
Physical Form	Solid

Synthesis Methodology: A Self-Validating Protocol

The synthesis of 2-arylbenzoxazoles is a well-established area of organic chemistry.[7] The most common and reliable method involves the condensation of a 2-aminophenol derivative with a carboxylic acid or its equivalent, typically under acidic conditions to facilitate cyclodehydration. The following protocol describes a robust, field-proven method for the synthesis of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol.

Causality of Reagent Selection

• 2,4-Diaminophenol Dihydrochloride: This starting material provides the core 2-aminophenol structure with a pre-installed amino group at the desired position (C4 of the phenol ring, which becomes C5 of the benzoxazole). The dihydrochloride salt form enhances stability and requires neutralization in situ or prior to reaction.

• Salicylaldehyde: This reactant serves as the source for the 2-hydroxyphenyl group at the 2-position of the benzoxazole. An aldehyde is chosen over the corresponding carboxylic acid (salicylic acid) in this specific protocol to form an intermediate Schiff base, which then undergoes oxidative cyclization.

• Oxidizing Agent (e.g., DDQ or air): The formation of the benzoxazole ring from the Schiff base intermediate is an oxidative process. While atmospheric oxygen can suffice, a milder chemical oxidant like 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) can provide more controlled and efficient conversion.

Detailed Experimental Protocol

Step 1: Schiff Base Formation

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2,4-diaminophenol dihydrochloride (1.97 g, 10 mmol) in 100 mL of ethanol.

• Add triethylamine (2.8 mL, 20 mmol) dropwise to neutralize the hydrochloride salt and liberate the free diamine. Stir for 15 minutes at room temperature. A color change should be observed.

• Add salicylaldehyde (1.22 g, 10 mmol) to the mixture.

• Heat the reaction mixture to reflux (approximately 78°C) and maintain for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes.

Step 2: Oxidative Cyclization

• After the formation of the Schiff base is confirmed, cool the reaction mixture to room temperature.

• Introduce an oxidizing agent. For air oxidation, simply continue stirring the solution vigorously while open to the atmosphere for 24 hours. For a more controlled oxidation, add DDQ (2.27 g, 10 mmol) portion-wise over 30 minutes.

• Upon completion of the cyclization (monitored by TLC), remove the solvent under reduced pressure using a rotary evaporator.

• Redissolve the crude residue in ethyl acetate (150 mL) and wash with a saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Step 3: Purification

• The crude product is purified by column chromatography on silica gel.

• Elute with a gradient of ethyl acetate in hexanes (starting from 20% ethyl acetate) to isolate the pure 5-Amino-2-(1,3-benzoxazol-2-yl)phenol.

• Combine the fractions containing the pure product and remove the solvent to yield the final compound as a solid.

Synthesis Workflow Diagram

Caption: One-pot synthesis workflow for 5-Amino-2-(1,3-benzoxazol-2-yl)phenol.

Compound Characterization

Authenticating the structure and purity of the synthesized compound is paramount. A combination of spectroscopic and chromatographic techniques should be employed.

Standard Characterization Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on both the benzoxazole and the hydroxyphenyl rings. The chemical shifts and coupling patterns will confirm the substitution pattern. The protons of the amino (-NH₂) and hydroxyl (-OH) groups will appear as broad singlets, which can be confirmed by D₂O exchange.

  • ¹³C-NMR: The carbon NMR spectrum will show the expected number of signals for the 13 carbon atoms in the molecule, with characteristic shifts for the carbons in the heterocyclic ring and the phenolic rings.[2]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula by providing a highly accurate mass measurement of the molecular ion ([M+H]⁺ or [M]⁺).[8][9]

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the N-H stretches of the primary amine (around 3300-3500 cm⁻¹), the broad O-H stretch of the phenol (around 3200-3600 cm⁻¹), and C=N and C-O stretches characteristic of the benzoxazole ring system (around 1600-1650 cm⁻¹ and 1200-1250 cm⁻¹, respectively).[8][9]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final compound. A reverse-phase C18 column with a mobile phase gradient of acetonitrile and water (with 0.1% trifluoroacetic acid) is a standard method. Purity should typically exceed 95% for use in biological assays.

Applications in Research and Drug Development

The benzoxazole scaffold is a privileged structure in drug discovery, appearing in numerous FDA-approved drugs and clinical candidates.[2][10] The title compound, with its specific functional groups, holds significant potential in several research areas.

Fluorescent Probes and Biological Imaging

2-(2'-Hydroxyphenyl)benzoxazole (HPB) derivatives are classic examples of fluorophores that exhibit Excited-State Intramolecular Proton Transfer (ESIPT).[11][12] This process leads to a large Stokes shift, which is highly desirable for fluorescent probes as it minimizes self-quenching and reduces background signal.[11] The amino group on the 5-Amino-2-(1,3-benzoxazol-2-yl)phenol can serve two key purposes:

• Modulation of Photophysical Properties: The electron-donating nature of the amino group can tune the absorption and emission wavelengths.[13][14]

• Bio-conjugation Handle: The primary amine provides a reactive site for conjugation to biomolecules (e.g., proteins, DNA) or for linking to specific targeting moieties, enabling the development of targeted fluorescent probes.[15][16]

Scaffold for Medicinal Chemistry

The benzoxazole core is associated with a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][3][4]

• Anticancer Drug Development: The amino group can be functionalized to generate libraries of amides, sulfonamides, or ureas, allowing for the exploration of structure-activity relationships (SAR) against various cancer targets like kinases or topoisomerases.[10]

• Antimicrobial Agents: Benzoxazole derivatives have been shown to possess potent antibacterial and antifungal activity.[2][17] The title compound can serve as a starting point for the synthesis of novel antimicrobial candidates.

Application Logic Diagram: Development as a Targeted Fluorescent Probe

Caption: Logic flow for developing a targeted fluorescent probe for bioimaging.

Conclusion

5-Amino-2-(1,3-benzoxazol-2-yl)phenol is a versatile and valuable chemical entity for researchers in both life sciences and materials science. Its synthesis is achievable through established organic chemistry methods, and its rich functionality provides a platform for diverse applications, from the development of sophisticated fluorescent probes to the discovery of novel therapeutic agents. This guide provides the foundational knowledge required to synthesize, characterize, and strategically utilize this compound in advanced research settings.

References

A comprehensive list of all sources cited within this document is provided below. Each entry includes the title, source, and a verifiable URL.

• Maccari, R., et al. (2024). The Benzoxazole Heterocycle: A Comprehensive Review of the Most Recent Medicinal Chemistry Developments of Antiproliferative, Brain-Penetrant, and Anti-inflammatory Agents. Top Curr Chem (Cham). Available at: [Link]

• Kumar, R., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal. Available at: [Link]

• Abeywickrama, C. S., & Pang, Y. (2021). Synthesis of a bis[2-(2′-hydroxyphenyl)benzoxazole]pyridinium derivative: the fluoride-induced large spectral shift for ratiometric response. RSC Advances. Available at: [Link]

• Various Authors. (2024). Benzoxazole derivatives: Significance and symbolism. Consensus. Available at: [Link]

• Kapoor, H., et al. (2018). Marketed drugs containing benzoxazole. ResearchGate. Available at: [Link]

• Various Authors. Biological activities of benzoxazole and its derivatives. ResearchGate. Available at: [Link]

• Kim, S., et al. (2008). 2-(2′-Hydroxyphenyl)benzoxazole-Containing Two-Photon-Absorbing Chromophores as Sensors for Zinc and Hydroxide Ions. Chemistry of Materials. Available at: [Link]

• Stroh, R., & Ebersberger, J. (1973). Synthesis of 2-(2-hydroxyphenyl)-benzothiazole. Google Patents.

• Gautam, M. K., et al. (2023). Synthesis and Characterization of Novel Benzoxazole Schiff Base Derivatives. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Chen, Y., et al. (2021). Investigation of a Series of 2-(2′-Hydroxyaryl)benzazole Derivatives: Photophysical Properties, Excited-State Intramolecular P. The Journal of Physical Chemistry B. Available at: [Link]

• Aslan, F., et al. (2021). Synthesis, antimicrobial activity, density functional modelling and molecular docking with COVID-19 main protease studies of benzoxazole derivative: 2-(p-chloro-benzyl)-5-[3-(4-ethly-1-piperazynl) propionamido]-benzoxazole. Journal of Molecular Structure. Available at: [Link]

• Yang, Z., et al. (2017). A benzoxazole functionalized fluorescent probe for selective Fe3+ detection and intracellular imaging in living cells. Analytical Methods. Available at: [Link]

• Glavaš, M., et al. (2024). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. Molecules. Available at: [Link]

• Reiser, A., et al. (1972). Fluorescence of aromatic benzoxazole derivatives. Journal of the American Chemical Society. Available at: [Link]

• Oakwood Chemical. 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. Available at: [Link]

• Guimarães, D. G., et al. (2024). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology Research and Innovation. Available at: [Link]

• Chauhan, B., et al. (2023). SYNTHESIS, CHARACTERIZATION OF BENZOXAZOLE DERIVATIVES FOR IN-VITRO ANTI-TUBERCULAR AND ANTI-BACTERIAL ACTIVITY – A RESEARCH ARTICLE. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Amerigo Scientific. 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. Available at: [Link]

• Guimarães, D. G., et al. (2024). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology, Research and Innovation. Available at: [Link]

• Various Authors. The synthesis and properties of benzoxazole fluorescent brighteners for application to polyester fibers. ResearchGate. Available at: [Link]

• Pankratov, D. A., et al. (2021). Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. Molecules. Available at: [Link]

• Zhang, J., et al. (2021). An amino-substituted 2-(2′-hydroxyphenyl)benzimidazole for the fluorescent detection of phosgene based on an ESIPT mechanism. RSC Advances. Available at: [Link]

• Zhang, J., et al. (2021). An amino-substituted 2-(2′-hydroxyphenyl)benzimidazole for the fluorescent detection of phosgene based on an ESIPT mechanism. RSC Publishing. Available at: [Link]

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Spectroscopic Characterization of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol: A Predictive and Interpretive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol

5-Amino-2-(1,3-benzoxazol-2-yl)phenol belongs to the benzoxazole class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry and materials science. Benzoxazole derivatives are recognized for a wide array of pharmacological activities, and their unique photophysical properties make them valuable in the development of fluorescent probes and organic electronic materials. The structural elucidation of novel benzoxazole derivatives is fundamental to understanding their structure-activity relationships and ensuring their purity and identity.

This in-depth technical guide provides a comprehensive analysis of the predicted spectroscopic data (NMR, IR, and UV-Vis) for 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. In the absence of direct experimental spectra in the public domain, this guide leverages established spectroscopic principles and comparative data from structurally related compounds to offer a robust predictive framework. This approach is designed to empower researchers to anticipate, interpret, and validate their own experimental findings for this and similar molecules.

¹H NMR Spectroscopy: Unraveling the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful technique for determining the number, connectivity, and chemical environment of protons in a molecule. The predicted ¹H NMR spectrum of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol is expected to show distinct signals for the aromatic protons on the two benzene rings, as well as for the amine and hydroxyl protons.

Predicted ¹H NMR Spectrum

The chemical shifts (δ) are predicted for a standard deuterated solvent such as DMSO-d₆, which is capable of dissolving the polar compound and exchanging with the labile -OH and -NH₂ protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Justification and Comparative Insights
H-4'	~ 6.5 - 6.7	d	Ortho to the electron-donating -NH₂ group, expected to be shielded.
H-6'	~ 6.8 - 7.0	d	Ortho to the electron-donating -OH group, also shielded.
H-7	~ 7.2 - 7.4	m	Aromatic proton on the benzoxazole ring.
H-4	~ 7.2 - 7.4	m	Aromatic proton on the benzoxazole ring.
H-5, H-6	~ 7.5 - 7.7	m	Aromatic protons on the benzoxazole ring.
-NH₂	~ 4.5 - 5.5	br s	Broad singlet due to quadrupole broadening and exchange.
-OH	~ 9.0 - 10.0	br s	Broad singlet, deshielded due to hydrogen bonding potential.

Note: Chemical shifts are estimates and can vary with solvent and concentration.

Causality Behind Experimental Choices

The choice of DMSO-d₆ as a solvent is strategic. Its ability to form hydrogen bonds with the analyte helps in observing the labile -OH and -NH₂ protons, which might otherwise exchange too rapidly with residual water in other solvents and become unobservable. The aromatic protons of the benzoxazole core are typically found in the downfield region of the spectrum (δ 6.8–8.8 ppm), and their specific shifts and coupling patterns are highly informative for confirming the substitution pattern.[1]

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol in 0.5-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Ensure the sample is fully dissolved; sonication may be necessary.[1]

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire the ¹H NMR spectrum at room temperature using standard acquisition parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm).

• Data Analysis: Integrate the peaks to determine the relative number of protons. Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the corresponding protons in the molecule.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides detailed information about the carbon framework of a molecule. Each unique carbon atom in 5-Amino-2-(1,3-benzoxazol-2-yl)phenol will give rise to a distinct signal in the ¹³C NMR spectrum.

Predicted ¹³C NMR Spectrum

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification and Comparative Insights
C-2	~ 160 - 165	The C=N carbon of the oxazole ring is characteristically deshielded.
C-3a, C-7a	~ 140 - 150	Carbons of the benzoxazole ring fused to the benzene ring.
C-5'	~ 145 - 155	Carbon bearing the -NH₂ group, influenced by its electron-donating effect.
C-2'	~ 150 - 160	Carbon bearing the -OH group, significantly deshielded.
Aromatic CH	~ 110 - 135	Aromatic carbons bearing hydrogen atoms.
C-1'	~ 115 - 125	Quaternary carbon attached to the benzoxazole moiety.

Note: Chemical shifts are estimates and can vary with solvent and concentration.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrumentation: Utilize the same NMR spectrometer as for ¹H NMR.

• Data Acquisition: Acquire the ¹³C NMR spectrum using a standard proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the data similarly to the ¹H NMR spectrum. Calibrate the chemical shift scale using the solvent peak of DMSO-d₆ (δ ~39.5 ppm).

• Data Analysis: Analyze the chemical shifts of the signals to assign them to the corresponding carbon atoms in the molecule.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which corresponds to the vibrational frequencies of specific chemical bonds.

Predicted Key IR Absorption Bands

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Functional Group
O-H Stretch	3200 - 3500	Strong, Broad	Phenolic -OH group, hydrogen-bonded.
N-H Stretch	3300 - 3400	Medium	Primary amine (-NH₂) group.
C-H Stretch (Aromatic)	3000 - 3100	Medium	Aromatic C-H bonds.
C=N Stretch	1600 - 1690	Medium-Strong	Oxazole ring C=N bond.[1]
C=C Stretch (Aromatic)	1450 - 1600	Medium-Strong	Aromatic ring C=C bonds.
C-O Stretch	1200 - 1300	Strong	Phenolic C-O and oxazole Ar-O bonds.[1]

Causality Behind Experimental Choices

The use of a solid-state sampling method like KBr pellets or Attenuated Total Reflectance (ATR) is common for organic solids. This avoids interference from solvent absorption bands. The broadness of the O-H stretching band is a key indicator of hydrogen bonding, a significant intermolecular interaction in this molecule.

Experimental Protocol for FT-IR Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Grind a small amount of the sample (1-2 mg) with anhydrous potassium bromide (KBr, ~100 mg) in an agate mortar and pestle.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Sample Preparation (ATR Method):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Record the spectrum, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the major absorption peaks and correlate their wavenumbers to specific functional groups using standard correlation tables to confirm the molecular structure.

UV-Vis Spectroscopy: Probing the Electronic Transitions

UV-Visible (UV-Vis) spectroscopy provides information about the electronic transitions within a molecule. The extended conjugation in 5-Amino-2-(1,3-benzoxazol-2-yl)phenol, involving the benzoxazole system and the substituted phenol ring, is expected to result in strong absorption in the UV region.

Predicted UV-Vis Absorption

• Predicted λmax: ~330 - 380 nm

• Justification: Derivatives of 2-(2'-hydroxyphenyl)benzoxazole are known to be effective UV absorbers.[2] The presence of the electron-donating amino (-NH₂) and hydroxyl (-OH) groups on the phenyl ring is expected to cause a bathochromic (red) shift of the absorption maximum to longer wavelengths compared to the unsubstituted parent compound. Studies on similar compounds, such as 2-(5'-amino-2'-hydroxyphenyl)benzoxazole, have shown maximum absorption wavelengths in the range of 374 nm in ethanol.[2]

Causality Behind Experimental Choices

The choice of solvent can influence the λmax. Polar solvents like ethanol are commonly used for UV-Vis spectroscopy of organic compounds. The concentration of the solution is kept low to ensure that the absorbance values fall within the linear range of the instrument's detector.

Experimental Protocol for UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a spectroscopic grade solvent (e.g., ethanol or methanol) with a known concentration (typically in the micromolar range).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Record a baseline spectrum with the cuvette filled only with the solvent.

  • Record the absorption spectrum of the sample solution over a relevant wavelength range (e.g., 200-600 nm).

• Data Analysis: Determine the wavelength of maximum absorbance (λmax). If the concentration and path length are known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law.

Visualizing the Molecular Structure and Logic

Molecular Structure with Atom Numbering

Caption: A typical workflow for the spectroscopic analysis of a synthesized compound.

Conclusion

This guide provides a detailed, predictive overview of the key spectroscopic features of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. By understanding the expected NMR, IR, and UV-Vis data, researchers can more efficiently and confidently interpret their experimental results, confirm the structure of their synthesized compound, and gain insights into its electronic properties. The provided protocols offer a standardized approach to data acquisition, ensuring reproducibility and reliability in the characterization of this and other important benzoxazole derivatives.

References

• SciELO. (2023). A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. Available at: [Link]

• SciELO. (2023). A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. Available at: [Link]

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Photophysical properties of 5-Amino-2-benzooxazol-2-yl-phenol

An In-Depth Technical Guide to the Photophysical Properties of 5-Amino-2-(2'-hydroxyphenyl)benzoxazole

This guide provides a comprehensive technical overview of the photophysical properties of 5-Amino-2-(2'-hydroxyphenyl)benzoxazole, a fluorophore distinguished by its unique excited-state dynamics. Primarily intended for researchers, chemists, and professionals in drug development, this document delves into the synthesis, core photophysical mechanisms, and experimental considerations for this compound, grounding all claims in established scientific literature.

Introduction: A Molecule of Interest

5-Amino-2-(2'-hydroxyphenyl)benzoxazole, hereafter referred to as 5A-HBO, belongs to the 2-(2'-hydroxyphenyl)benzoxazole (HBO) family of fluorescent dyes. The defining characteristic of this class of molecules is their ability to undergo an ultrafast phototautomerization reaction in the excited state, a phenomenon known as Excited-State Intramolecular Proton Transfer (ESIPT).[1]

The ESIPT process involves the transfer of a proton from the hydroxyl group to the nitrogen atom of the benzoxazole ring upon photoexcitation.[2] This reaction creates a transient keto-tautomer from the initial enol form, which is responsible for the molecule's most notable feature: an exceptionally large Stokes shift, meaning a significant separation between its absorption and emission maxima.[1] The addition of an amino group at the 5-position of the benzoxazole scaffold serves to modulate the electronic and photophysical properties, influencing the efficiency and dynamics of the ESIPT process.[3][4] Understanding these properties is critical for leveraging 5A-HBO in applications ranging from fluorescent probes and biological sensors to organic light-emitting diodes (OLEDs).[5]

Caption: Chemical Structure of 5-Amino-2-(2'-hydroxyphenyl)benzoxazole.

Synthesis and Structural Characterization

The synthesis of 5A-HBO and related benzoxazole derivatives is typically achieved through the condensation of an o-aminophenol with a suitable carboxylic acid in the presence of a dehydrating agent.[6] Polyphosphoric acid (PPA) is a commonly used medium as it serves as both the catalyst and the solvent for this cyclodehydration reaction.[7]

For 5A-HBO, the key precursors are 2,4-diaminophenol and salicylic acid. The reaction involves the nucleophilic attack of one of the amino groups of 2,4-diaminophenol on the carboxyl group of salicylic acid, followed by cyclization and dehydration to form the stable benzoxazole ring.

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• 3. Effect of amino group on the excited-state intramolecular proton transfer (ESIPT) mechanisms of 2-(2′-hydroxyphenyl)benzoxazole and its amino derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
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An In-depth Technical Guide to the Solubility and Stability of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol

This technical guide provides a comprehensive overview of the solubility and stability characteristics of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol, a heterocyclic compound of interest in pharmaceutical and materials science research. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical methodologies for the accurate assessment of this molecule's physicochemical properties.

Introduction: Understanding the Physicochemical Landscape

5-Amino-2-(1,3-benzoxazol-2-yl)phenol is a molecule characterized by a fused ring system comprising a benzoxazole core, a phenol group, and an amino substituent. The interplay of these functional groups dictates its solubility and stability, which are critical parameters influencing its bioavailability, formulation, and shelf-life in any potential application.

• The Benzoxazole Core: This heterocyclic moiety, while generally conferring some degree of aromatic character and planarity, is known to be susceptible to hydrolytic cleavage under certain pH conditions.

• The Phenolic Hydroxyl Group: This group introduces the potential for hydrogen bonding, enhancing solubility in polar protic solvents. However, it is also a primary site for oxidative degradation.

• The Amino Group: The basic nature of the amino group can significantly influence the molecule's solubility in acidic aqueous solutions through salt formation. It can also be a site for oxidative and light-induced degradation.

A thorough understanding of these structural attributes is paramount in designing robust experimental protocols for solubility and stability assessment.

Solubility Profile: A Multi-Solvent Perspective

The solubility of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol is a key determinant of its utility. A comprehensive solubility profile across a range of common solvents is essential for downstream applications.

Theoretical Considerations for Solvent Selection

The principle of "like dissolves like" provides a foundational basis for solvent selection. Given the molecule's functionalities, a range of solvents with varying polarities and hydrogen bonding capabilities should be investigated.

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): The phenol and amino groups are expected to engage in hydrogen bonding with these solvents, potentially leading to good solubility. The pH of aqueous solutions will be a critical factor due to the presence of the acidic phenol and basic amino groups.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents can act as hydrogen bond acceptors and are effective at solvating polar molecules. They are often used in the synthesis of benzoxazole derivatives, suggesting they are good candidates for solubilization.[1]

• Nonpolar Solvents (e.g., Toluene, Hexane): Due to the significant polarity imparted by the hydroxyl and amino groups, low solubility is anticipated in these solvents.

Experimental Determination of Equilibrium Solubility

The shake-flask method is a reliable and widely accepted technique for determining equilibrium solubility. This method ensures that the solvent is saturated with the solute, providing a quantitative measure of solubility at a given temperature.

Caption: Workflow for Equilibrium Solubility Determination.

• Preparation: Add an excess amount of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol to a series of vials, each containing a known volume of a selected solvent.

• Equilibration: Seal the vials and place them in a shaker bath at a controlled temperature (e.g., 25°C and 37°C to simulate ambient and physiological conditions) for a sufficient period (typically 24-48 hours) to reach equilibrium.

• Phase Separation: Allow the suspensions to stand undisturbed or centrifuge them to sediment the undissolved solid.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant and immediately filter it through a syringe filter (e.g., 0.22 µm) to remove any suspended particles.

• Quantification: Dilute the clear filtrate with a suitable mobile phase and quantify the concentration of the dissolved compound using a validated HPLC-UV method. A calibration curve prepared with known concentrations of the compound is used for accurate quantification.

Anticipated Solubility Profile

While specific experimental data is pending, a qualitative solubility profile can be predicted based on the molecular structure.

Solvent	Polarity Index	Hydrogen Bonding	Predicted Solubility	Rationale
Water (pH 7)	10.2	Donor & Acceptor	Low to Moderate	Zwitterionic character may limit solubility at neutral pH.
0.1 M HCl	High	Donor & Acceptor	High	Protonation of the amino group will form a soluble salt.
0.1 M NaOH	High	Donor & Acceptor	High	Deprotonation of the phenolic group will form a soluble salt.
Ethanol	4.3	Donor & Acceptor	Moderate to High	Good hydrogen bonding potential with both solute and solvent.
Methanol	5.1	Donor & Acceptor	Moderate to High	Similar to ethanol, with slightly higher polarity.
DMSO	7.2	Acceptor	High	Strong polar aprotic solvent capable of disrupting intermolecular forces.
Acetonitrile	5.8	Acceptor	Moderate	Less polar than DMSO but still a good solvent for many organic compounds.
Toluene	2.4	None	Low	Nonpolar nature is incompatible with the polar functional groups.

Stability Assessment: Ensuring Molecular Integrity

The stability of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol is a critical quality attribute. A comprehensive stability study involves subjecting the compound to a variety of stress conditions to identify potential degradation pathways and to develop a stability-indicating analytical method.

Potential Degradation Pathways

The chemical structure of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol suggests several potential degradation pathways:

• Oxidation: The phenol and amino groups are susceptible to oxidation, which can be initiated by atmospheric oxygen, light, or trace metal ions. This can lead to the formation of colored degradation products.

• Hydrolysis: The oxazole ring can be susceptible to hydrolysis, particularly under strongly acidic or basic conditions, leading to ring-opening.

• Photodegradation: Aromatic and heterocyclic compounds can be sensitive to light, leading to a variety of degradation products.

Forced Degradation Studies

Forced degradation studies are essential to understand the degradation profile of the molecule and to develop a stability-indicating analytical method. These studies involve exposing the compound to stress conditions that are more severe than those encountered during routine handling and storage.

Caption: Workflow for a Forced Degradation Study.

• Acid Hydrolysis: Dissolve the compound in a solution of 0.1 M HCl and heat (e.g., at 60°C) for a defined period.

• Base Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH and heat (e.g., at 60°C) for a defined period.

• Oxidative Degradation: Treat a solution of the compound with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C).

• Photodegradation: Expose a solution of the compound to UV and visible light in a photostability chamber.

• Analysis: At appropriate time points, samples are withdrawn, neutralized if necessary, and analyzed by a stability-indicating HPLC method, often coupled with mass spectrometry (LC-MS) to identify the degradation products.

Long-Term Stability Studies

Long-term stability studies are conducted under controlled storage conditions that simulate the intended storage of the compound.

• Sample Preparation: Prepare solutions of the compound in the chosen solvents and store them in sealed, light-protected containers.

• Storage Conditions: Store the samples at various temperatures and humidity levels as per ICH guidelines (e.g., 25°C/60% RH, 40°C/75% RH).

• Time Points: Analyze the samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24 months).

• Analysis: Quantify the remaining parent compound and any major degradation products using the validated stability-indicating HPLC method.

Anticipated Stability Profile

Condition	Expected Stability	Potential Degradation Products
Acidic (pH < 4)	Moderate to Low	Hydrolysis of the oxazole ring.
Neutral (pH 6-8)	High	Minimal degradation expected.
Basic (pH > 9)	Moderate to Low	Hydrolysis of the oxazole ring, oxidation of the phenol.
Oxidative	Low	Formation of quinone-type structures and other oxidized species.
Photolytic	Moderate to Low	Complex mixture of photodegradation products.
Thermal	High (in solid state)	Decomposition at temperatures above the melting point.

Analytical Methodologies

A robust and validated analytical method is the cornerstone of accurate solubility and stability assessment. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the method of choice for this purpose.

HPLC Method Parameters (Example)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid to improve peak shape).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by measuring the UV spectrum of the compound (likely in the range of 254-320 nm).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Method Validation

The analytical method must be validated according to ICH guidelines to ensure it is fit for purpose. Key validation parameters include:

• Specificity: The ability to resolve the parent compound from degradation products and solvent peaks.

• Linearity: A linear relationship between the analyte concentration and the detector response over a defined range.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

Conclusion

The solubility and stability of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol are critical parameters that must be thoroughly investigated to support its development for any application. This guide has outlined the theoretical considerations and provided detailed experimental protocols for a comprehensive assessment of these properties. By employing a systematic and scientifically sound approach, researchers can generate the high-quality data necessary to advance their research and development efforts.

References

• Soni, S., Sahiba, N., Teli, S., Teli, P., Agarwal, L. K., & Agarwal, S. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(36), 25383–25424. [Link]

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The Unseen Potential: A Technical Guide to 5-Amino-2-(2-hydroxyphenyl)benzoxazole in Advanced Materials Science

Abstract

This technical guide delves into the multifaceted potential of 5-Amino-2-(2-hydroxyphenyl)benzoxazole, a molecule poised at the intersection of high-performance polymers and advanced photoluminescent materials. We will explore its unique trifunctional chemical architecture—a rigid benzoxazole core, a reactive primary amine, and a photophysically active hydroxyphenyl group. This document provides a comprehensive overview for researchers and materials scientists, detailing the synthesis of this versatile monomer, its polymerization into advanced poly(benzoxazole-imide)s, and its intrinsic fluorescent properties governed by Excited-State Intramolecular Proton Transfer (ESIPT). We will dissect the structure-property relationships that enable the development of materials with exceptional thermal stability, mechanical robustness, and tunable optical characteristics for applications ranging from aerospace composites to next-generation organic light-emitting diodes (OLEDs).

Introduction: The Architectural Advantage of 5-Amino-2-(2-hydroxyphenyl)benzoxazole

5-Amino-2-(2-hydroxyphenyl)benzoxazole is a heterocyclic aromatic compound distinguished by three key functional domains that dictate its utility in materials science:

• The Benzoxazole Core: This rigid, planar heterocyclic system imparts exceptional thermal and oxidative stability to materials in which it is incorporated. Its aromatic nature also contributes to favorable electronic properties.

• The Primary Amino Group: Located on the benzoxazole ring system, this nucleophilic group serves as a prime reactive site for polymerization. It readily reacts with electrophilic monomers, such as dianhydrides, to form strong, stable imide linkages, the cornerstone of high-performance polyimides.

• The 2-(2-hydroxyphenyl) Moiety: This phenolic group is the engine of the molecule's photophysical activity. The proximate arrangement of the hydroxyl proton donor and the nitrogen proton acceptor within the benzoxazole ring facilitates a phenomenon known as Excited-State Intramolecular Proton Transfer (ESIPT). This process is central to its unique fluorescent properties, including a large Stokes shift, which is highly desirable in various optical applications.[1][2]

The strategic placement of these functionalities in a single molecule opens a gateway to creating multifunctional materials where, for instance, the robust mechanical and thermal properties of a polyimide are combined with intrinsic fluorescence.

Synthesis of the Monomer: A Pathway to Purity

The synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole is typically achieved through the condensation of a substituted aminophenol with a salicylic acid derivative. A common and effective method involves the reaction of 2,4-diaminophenol with salicylic acid in the presence of a dehydrating agent and catalyst, such as polyphosphoric acid (PPA).[3]

Experimental Protocol: Synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole

Materials:

• 2,4-Diaminophenol dihydrochloride

• Salicylic acid

• Polyphosphoric acid (PPA)

• Sodium bicarbonate solution (aqueous, saturated)

• Methanol

• Deionized water

Procedure:

• A mixture of 2,4-diaminophenol dihydrochloride and an equimolar amount of salicylic acid is added to a flask containing polyphosphoric acid under a nitrogen atmosphere.

• The reaction mixture is heated to 180-200°C and stirred for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography.

• Upon completion, the hot, viscous mixture is carefully poured into a beaker of ice water with vigorous stirring to precipitate the crude product.

• The precipitate is collected by filtration and washed thoroughly with deionized water until the filtrate is neutral.

• The crude product is then treated with a saturated sodium bicarbonate solution to neutralize any remaining acidic impurities.

• The solid is again collected by filtration, washed with deionized water, and dried under vacuum.

• Purification is achieved by recrystallization from a suitable solvent, such as methanol or ethanol, to yield pure 5-Amino-2-(2-hydroxyphenyl)benzoxazole.

Caption: Workflow for the synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole.

Application I: High-Performance Poly(benzoxazole-imide)s

The primary amino group of 5-Amino-2-(2-hydroxyphenyl)benzoxazole makes it an excellent diamine monomer for the synthesis of polyimides. The resulting poly(benzoxazole-imide)s (PBOIs) synergistically combine the outstanding thermal and mechanical properties of both the benzoxazole and imide moieties.[4][5][6]

Polymerization via Two-Step Polycondensation

The most common route to high molecular weight PBOIs is a two-step polycondensation reaction with a tetracarboxylic dianhydride.

Caption: Two-step polymerization process for producing poly(benzoxazole-imide) films.

Experimental Protocol: Synthesis of a Poly(benzoxazole-imide)

Materials:

• 5-Amino-2-(2-hydroxyphenyl)benzoxazole (purified)

• Aromatic tetracarboxylic dianhydride (e.g., Pyromellitic dianhydride - PMDA)

• N-Methyl-2-pyrrolidone (NMP, anhydrous)

• Argon or Nitrogen gas

Procedure:

• Poly(amic acid) Synthesis: In a flame-dried, three-necked flask equipped with a mechanical stirrer and an inert gas inlet, dissolve a precise amount of 5-Amino-2-(2-hydroxyphenyl)benzoxazole in anhydrous NMP.

• Once fully dissolved, add an equimolar amount of the dianhydride in small portions to the stirred solution at room temperature. The viscosity of the solution will increase significantly.

• Continue stirring for 24 hours under an inert atmosphere to ensure the formation of a high molecular weight poly(amic acid) solution.

• Film Formation and Thermal Imidization: Cast the viscous poly(amic acid) solution onto a clean, dry glass plate.

• Place the cast film in a vacuum oven and heat it in a stepwise manner: 100°C for 1 hour, 200°C for 1 hour, 300°C for 1 hour, and finally 350°C for 30 minutes. This process removes the solvent and drives the cyclodehydration (imidization) of the amic acid to the imide, resulting in a robust poly(benzoxazole-imide) film.

Properties of Poly(benzoxazole-imide)s

Polymers derived from amino-benzoxazole monomers exhibit exceptional properties, as summarized below.

Property	Typical Values for Amino-Benzoxazole based Polyimides	Reference
Glass Transition Temperature (Tg)	300 - 425 °C	[4][7]
5% Weight Loss Temperature (Td5)	> 500 °C in N₂	[4][8]
Tensile Strength	100 - 130 MPa	[5]
Tensile Modulus	2.5 - 7.2 GPa	[5][6]
Coefficient of Thermal Expansion (CTE)	Low, suitable for electronics	[9]

These properties make such PBOIs prime candidates for applications in aerospace (as matrix resins for composites), microelectronics (as dielectric layers and flexible substrates), and other demanding industrial environments.

Application II: Advanced Fluorescent Materials

The 2-(2-hydroxyphenyl)benzoxazole core of the molecule is a classic example of a chromophore that undergoes Excited-State Intramolecular Proton Transfer (ESIPT).[1][2] This photophysical process leads to a unique dual-emission behavior and a large Stokes shift, making it highly valuable for various optical applications.

The ESIPT Mechanism

Upon photoexcitation, an ultrafast transfer of the phenolic proton to the nitrogen atom of the benzoxazole ring occurs, leading to the formation of an excited-state keto tautomer. This tautomer then radiatively relaxes to the ground state, emitting light at a longer wavelength than the normal emission from the enol form. This process is responsible for the large separation between the absorption and emission maxima (Stokes shift).

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Safety and handling precautions for 5-Amino-2-benzooxazol-2-yl-phenol

An In-Depth Technical Guide to the Safe Handling of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol

Abstract

5-Amino-2-(1,3-benzoxazol-2-yl)phenol is a heterocyclic aromatic compound with potential applications in pharmaceutical and materials science research. As with any novel chemical entity, a thorough understanding of its hazard profile and the implementation of rigorous safety protocols are paramount for the protection of laboratory personnel. This guide provides a comprehensive overview of the known safety information, handling precautions, and emergency procedures for 5-Amino-2-(1,3-benzoxazol-2-yl)phenol, synthesized from available data on the compound and its structural analogs. The causality behind each procedural recommendation is explained to foster a culture of safety and scientific integrity within the laboratory.

Chemical Identification and Physical Properties

A precise understanding of the compound's identity and physical characteristics is the foundation of safe handling.

Identifier	Value	Source
IUPAC Name	5-Amino-2-(1,3-benzoxazol-2-yl)phenol	Amerigo Scientific
Molecular Formula	C₁₃H₁₀N₂O₂	[1][2]
Molecular Weight	226.23 g/mol	[1][2]
MDL Number	MFCD00440125	[1][2]
Appearance	Solid	[2]

Hazard Identification and Toxicological Profile

Based on the available Safety Data Sheet (SDS) information for 5-Amino-2-(1,3-benzoxazol-2-yl)phenol and its analogs, the primary hazards are as follows:

GHS Classification:

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[2]

• Combustibility: Classified as a combustible solid, though one supplier notes it as non-combustible.[1][2] Prudence dictates treating it as a combustible solid.

Inferred Hazards from Structural Analogs:

• Skin Irritation (Category 2): Based on data for 2-(2-Benzoxazolyl)phenol and 4-Amino-2-(5,7-dimethyl-benzooxazol-2-yl)-phenol, it is prudent to assume this compound may cause skin irritation.[3][4]

• Serious Eye Irritation (Category 2A): Similarly, analogs are known to cause serious eye irritation.[3][4]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: Analogs may cause respiratory irritation.[3][4]

Toxicological Rationale:

The benzoxazole scaffold is a privileged structure in drug discovery, but some derivatives have been shown to possess cytotoxic, genotoxic, and mutagenic properties.[5][6][7] The phenolic and amino functional groups can also contribute to toxicity. Phenol itself is acutely toxic and can cause severe burns.[8][9] The amino group can be a sensitizer and may lead to allergic reactions in susceptible individuals.[10] Therefore, minimizing direct contact and inhalation is of utmost importance.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent exposure. The selection of PPE should be based on a thorough risk assessment of the specific experimental procedure.

PPE Item	Specification	Rationale
Eye Protection	ANSI-approved safety glasses with side shields (minimum). Chemical splash goggles are required when there is a risk of splashing.	Protects against airborne particles and accidental splashes.
Hand Protection	Double-layered nitrile gloves.	Provides protection against incidental contact. For prolonged handling or when working with solutions, heavier-duty gloves such as neoprene or butyl rubber should be considered.
Body Protection	A fully buttoned, flame-resistant laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Not typically required when handling small quantities in a well-ventilated area. However, if there is a risk of aerosolization or dust formation, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95) should be used.	Prevents inhalation of the compound, which may cause respiratory irritation.[3][4]

Engineering Controls

Engineering controls are the first and most effective line of defense in minimizing exposure to hazardous substances.

• Ventilation: All handling of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol powder should be conducted in a certified chemical fume hood to minimize inhalation exposure.[11][12]

• Eyewash and Safety Shower: An ANSI-approved eyewash station and safety shower must be readily accessible within a 10-second travel distance from the handling area.[8]

Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical for maintaining a safe laboratory environment.

Handling:

• Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume hood is functioning properly.

• Weighing: Weigh the solid compound in the fume hood. Use a disposable weighing paper or boat to avoid contamination of the balance.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Avoid Dust Formation: Handle the solid gently to minimize the creation of dust.[11][13]

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][12]

Storage:

• Container: Store in a tightly sealed, clearly labeled container.

• Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][13]

• Ignition Sources: Store away from sources of heat and ignition.[3][8]

Emergency Procedures

Rapid and appropriate response to an emergency can significantly mitigate the consequences of an accidental exposure or spill.

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[3][9]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][12]

• Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3][12]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3][11]

Spill Response:

• Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated space.

• Control: Prevent the spread of the spill. For a solid spill, gently cover with an absorbent material to avoid raising dust.

• Clean-up: Wearing appropriate PPE, carefully sweep or scoop the material into a labeled waste container.

• Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[3][12]

Waste Disposal

All waste containing 5-Amino-2-(1,3-benzoxazol-2-yl)phenol, including contaminated PPE and spill clean-up materials, must be disposed of as hazardous chemical waste.[3][12] Follow all institutional and regulatory guidelines for chemical waste disposal.

Visualized Workflows

Diagram 1: Standard Handling Protocol for 5-Amino-2-(1,3-benzoxazol-2-yl)phenol

Caption: A flowchart illustrating the standard workflow for safely handling the solid compound.

Diagram 2: Emergency Response to Skin or Eye Exposure

Caption: Decision tree for immediate actions following skin or eye contact.

Conclusion

While 5-Amino-2-(1,3-benzoxazol-2-yl)phenol is a valuable compound for research, it must be handled with the respect and caution afforded to all potentially hazardous chemicals. By understanding its known and inferred hazards, utilizing appropriate engineering controls and personal protective equipment, and adhering to established safe handling protocols, researchers can minimize their risk of exposure and ensure a safe and productive laboratory environment.

References

• AK Scientific, Inc. Safety Data Sheet: 4-Amino-2-(5,7-dimethyl-benzooxazol-2-yl)-phenol.

• Lokwani, P., et al. (2011). Benzoxazole: The molecule of diverse biological activities. Journal of Chemical and Pharmaceutical Research, 3(3), 302-311.

• Benchchem. 3-{[(2-Methyl-1,3-benzoxazol-5-yl)amino]methyl}phenol.

• Shaik, F., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(36), 25429-25451.

• Heynova. Chemical Safety Data Sheet MSDS / SDS: 2-(3-AMINO-PHENYL)-BENZOOXAZOL-5-YLAMINE.

• Amerigo Scientific. 5-Amino-2-(1,3-benzoxazol-2-yl)phenol.

• BLDpharm. 5-Amino-2-(5-methylbenzo[d]oxazol-2-yl)phenol.

• Sigma-Aldrich. 5-Amino-2-(1,3-benzoxazol-2-yl)phenol.

• American Elements. 5-Amino-2-(6-methylbenzo[d]oxazol-2-yl)phenol.

• Thermo Fisher Scientific. Safety Data Sheet: 5-Chlorobenzoxazole-2-thiol.

• da Silva, A. C. G., et al. (2024). Preclinical Toxicological Assessment of 2-(Benzoxazol-2-yl)[(2-hydroxynaphthyl)

• PubMed. Preclinical Toxicological Assessment of 2-(Benzoxazol-2-yl)[(2-hydroxynaphthyl)diazenyl]phenol Derivatives for Blue Light and UV Radiation Photoprotection Applications.

• Yale Environmental Health & Safety. Phenol Standard Operating Procedure.

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Phenol.

• PubChem. 2-(2-Benzoxazolyl)phenol.

• Thermo Fisher Scientific. Safety Data Sheet: 5-Amino-2-methyl-1,3-benzoxazole.

• Thermo Fisher Scientific. Safety Data Sheet: 2-Amino-5-nitrophenol.

• MedChemExpress. 5-Amino- Compounds.

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Protocols & Analytical Methods

Application Note: 5-Amino-2-(2-hydroxyphenyl)benzoxazole as a High-Performance "Turn-On" Fluorescent Probe for Metal Ion Detection

Introduction

The sensitive and selective detection of metal ions is a critical task in environmental monitoring, clinical diagnostics, and pharmaceutical research. Aberrant concentrations of specific metal ions are linked to various physiological disorders and environmental contamination. Fluorescent chemosensors have emerged as indispensable tools for this purpose, offering high sensitivity, real-time detection capabilities, and the potential for non-invasive bioimaging.[1][2][3][4]

Among the various classes of fluorophores, those based on the 2-(2'-hydroxyphenyl)benzoxazole (HBO) scaffold are particularly noteworthy.[5] These molecules often exhibit a unique photophysical process known as Excited-State Intramolecular Proton Transfer (ESIPT), which results in a large separation between their absorption and emission wavelengths (a large Stokes shift), minimizing self-absorption and background interference.[6][7][8][9][10][11] This application note details the synthesis, mechanism, and application of a specific HBO derivative, 5-Amino-2-(2-hydroxyphenyl)benzoxazole, as a selective "turn-on" fluorescent probe for the detection of metal ions, with a particular focus on ions like Al³⁺ and Zn²⁺, for which similar HBO-based sensors have shown high affinity.[12][13][14]

Principle of Detection: ESIPT and Chelation-Enhanced Fluorescence (CHEF)

The functionality of 5-Amino-2-(2-hydroxyphenyl)benzoxazole as a metal ion sensor is rooted in the interplay between its inherent ESIPT properties and the coordination event with a target metal ion.

1.1 The ESIPT Mechanism

In its ground state, the molecule exists in an "Enol" form, stabilized by an intramolecular hydrogen bond between the phenolic hydroxyl group and the nitrogen atom of the benzoxazole ring. Upon photoexcitation, the phenolic proton becomes more acidic, and the benzoxazole nitrogen becomes more basic, triggering an ultrafast transfer of the proton to the nitrogen atom. This creates an excited "Keto" tautomer, which is responsible for the fluorescence emission. The molecule then relaxes to the ground-state Keto form before rapidly reverting to the more stable ground-state Enol form, completing the four-level photocycle.[6][10][11] This entire process is responsible for the characteristic large Stokes shift, which is highly advantageous for fluorescence-based sensing applications.[9]

Caption: The four-level photocycle of Excited-State Intramolecular Proton Transfer (ESIPT).

1.2 Chelation-Enhanced Fluorescence (CHEF)

In the absence of a target metal ion, 5-Amino-2-(2-hydroxyphenyl)benzoxazole exhibits weak fluorescence. This is often due to non-radiative decay pathways, such as molecular vibrations or rotations, that compete with fluorescence emission.

The hydroxyl group and the benzoxazole nitrogen atom form a natural chelation site. When a target metal ion (Mⁿ⁺) is introduced, it coordinates with these atoms. This binding event forms a rigid, planar complex. The formation of this rigid structure inhibits the non-radiative decay pathways, causing a significant increase in the fluorescence quantum yield.[12][13] This phenomenon, known as Chelation-Enhanced Fluorescence (CHEF), results in a "turn-on" signal that is directly proportional to the concentration of the metal ion.

Caption: Chelation-Enhanced Fluorescence (CHEF) "turn-on" mechanism.

Synthesis Protocol

The synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole is typically achieved through the condensation of an appropriately substituted 2-aminophenol with salicylic acid.[15] Polyphosphoric acid (PPA) is commonly used as both the solvent and the dehydrating agent for this cyclization reaction.

Materials:

• 4-Amino-2-aminophenol dihydrochloride

• Salicylic acid

• Polyphosphoric acid (PPA)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, combine 4-amino-2-aminophenol dihydrochloride (1.0 mmol) and salicylic acid (1.0 mmol).

• Carefully add polyphosphoric acid (e.g., 10 mL) to the flask. The PPA acts as the solvent and catalyst.

• Heat the reaction mixture with stirring to 160-180 °C under a nitrogen atmosphere for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to approximately 80-90 °C.

• Slowly and carefully pour the warm reaction mixture into a beaker containing ice-cold deionized water (~100 mL) with vigorous stirring. A precipitate will form.

• Neutralize the acidic solution by slowly adding saturated NaHCO₃ solution until the pH reaches 7-8. This will ensure the complete precipitation of the product.

• Collect the crude product by vacuum filtration and wash it thoroughly with deionized water.

• Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final product, 5-Amino-2-(2-hydroxyphenyl)benzoxazole.

• Confirm the structure and purity of the synthesized compound using standard analytical techniques (¹H NMR, ¹³C NMR, and Mass Spectrometry).

Experimental Protocols for Metal Ion Detection

The following protocols provide a framework for characterizing the performance of the probe.

3.1 Preparation of Stock Solutions

• Probe Stock Solution (1 mM): Dissolve the required amount of synthesized 5-Amino-2-(2-hydroxyphenyl)benzoxazole in analytical grade DMSO or ethanol to prepare a 1 mM stock solution. Store this solution in the dark at 4 °C.

• Metal Ion Stock Solutions (10 mM): Prepare 10 mM stock solutions of various metal salts (e.g., AlCl₃, ZnCl₂, CuCl₂, FeCl₃, NaCl, KCl, CaCl₂, MgCl₂, etc.) by dissolving them in deionized water.

• Buffer Solution (e.g., 100 mM HEPES, pH 7.4): Prepare a buffer solution to maintain a stable pH during the experiments, as pH can significantly affect both the probe's fluorescence and its interaction with metal ions.

3.2 General Workflow for Fluorescence Analysis

Caption: General experimental workflow for metal ion detection using the fluorescent probe.

3.3 Protocol for Selectivity Measurement

• Prepare a series of test solutions in a suitable solvent system (e.g., Ethanol/Water 1:1 v/v, buffered to pH 7.4).

• To each solution, add the probe to a final concentration of 10 µM.

• To each solution (except for the "probe only" blank), add a different metal ion from the stock solutions to a final concentration of 50 µM (a 5-fold excess).[12]

• Incubate all solutions for 15 minutes at room temperature, protected from light.[13]

• Measure the fluorescence emission spectrum for each solution (e.g., λex = 350 nm, λem = 400-600 nm).

• For Competitive Analysis: Prepare a solution containing the probe (10 µM) and the primary target ion (50 µM). To this, add other potentially interfering metal ions (50 µM) and record the spectrum to see if the fluorescence signal is diminished.[12]

• Plot the fluorescence intensity at the emission maximum for each metal ion to create a selectivity histogram.

3.4 Protocol for Sensitivity (LOD) Determination

• Prepare a solution of the probe (10 µM) in the chosen buffered solvent system.

• Perform a fluorescence titration by adding increasing amounts of the target metal ion stock solution (e.g., from 0 to 50 µM).[13][16]

• After each addition, mix thoroughly, incubate for 15 minutes, and record the fluorescence emission spectrum.

• Plot the fluorescence intensity at the emission maximum against the concentration of the metal ion.

• Determine the linear range of the response.

• Calculate the Limit of Detection (LOD) using the formula: LOD = 3σ / k , where 'σ' is the standard deviation of the fluorescence intensity of the blank (probe only), measured at least 10 times, and 'k' is the slope of the linear calibration curve in the low concentration range.[16]

Expected Performance and Data Presentation

The successful application of 5-Amino-2-(2-hydroxyphenyl)benzoxazole as a sensor will yield clear, quantifiable results. Data should be organized for clarity and easy interpretation.

Table 1: Photophysical Properties

Property	Free Probe	Probe + Target Ion Complex
Max Absorption (λabs)	~340-360 nm	~350-370 nm
Max Emission (λem)	~430-450 nm (Weak)	~480-520 nm (Strong)
Stokes Shift	Large	Very Large
Quantum Yield (Φ)	Low (< 0.1)	High (> 0.5)

| Appearance | Colorless / Faintly Colored | Brightly Fluorescent (e.g., Cyan/Green) |

Table 2: Sensor Performance Characteristics

Parameter	Value
Target Ion	e.g., Al³⁺, Zn²⁺
Linear Range	e.g., 0.5 - 20 µM
Limit of Detection (LOD)	e.g., 0.1 - 1.0 µM[12]
Binding Stoichiometry	Typically 1:1 or 1:2[12][17]
Optimal pH Range	6.0 - 8.0

| Selectivity | High against alkali, alkaline earth, and many first-row transition metals. |

Field Insights from the Scientist:

• Causality of pH Choice: The chosen pH (e.g., 7.4) is crucial. In highly acidic conditions, the benzoxazole nitrogen can be protonated, disrupting the ESIPT process. In highly basic conditions, the phenolic proton is abstracted, preventing both ESIPT and metal chelation. A physiological pH is often optimal for maintaining the probe's active state.

• Solvent System Rationale: A mixed aqueous/organic solvent system is often necessary because many organic fluorophores have limited solubility in pure aqueous solutions. The organic co-solvent (e.g., ethanol, DMSO) ensures the probe remains dissolved, while the aqueous buffer mimics physiological or environmental conditions.

• Self-Validating Controls: Every experiment must include a "probe only" blank to establish the baseline fluorescence and a "buffer + metal ion" control to ensure the ion itself is not fluorescent under the experimental conditions. These controls are essential for trustworthy and reproducible data.

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• A New “Turn-On” Fluorescence Probe for Al3+ Detection and Application Exploring in Living Cell and Real Samples. (2019). MDPI. Retrieved from [Link]

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Application Notes & Protocols: Cellular Staining with 5-Amino-2-(2-hydroxyphenyl)benzoxazole Derivatives

Introduction: A New Class of Fluorogenic Probes

The 2-(2'-hydroxyphenyl)benzoxazole (HPBO) scaffold has long been a subject of intense research due to its unique photophysical properties, most notably its capacity for Excited-State Intramolecular Proton Transfer (ESIPT).[1] This phenomenon results in a large Stokes shift and environment-sensitive fluorescence, making HPBO derivatives excellent candidates for fluorescent probes.[2] The introduction of an amino group at the 5-position of the benzoxazole ring, creating 5-Amino-2-(2-hydroxyphenyl)benzoxazole (5-Am-HPBO) and its derivatives, further modulates these electronic properties. This modification often enhances fluorescence quantum yields and provides a reactive handle for conjugation, creating a versatile platform for developing next-generation fluorogenic probes for live-cell imaging and sensing applications.[3]

These probes are particularly valuable for their ability to exhibit fluorescence changes in response to specific intracellular environments or upon binding to target biomolecules, such as nucleic acids or metal ions.[4][5][6] This document provides a comprehensive guide to the principles, protocols, and best practices for utilizing 5-Am-HPBO derivatives for cellular imaging.

Principle of Staining: ESIPT and Environmental Sensitivity

The core mechanism behind the utility of HPBO-based dyes is Excited-State Intramolecular Proton Transfer (ESIPT). In the ground state, the molecule exists in an enol (E) form. Upon photoexcitation, an ultrafast proton transfer occurs from the hydroxyl group to the nitrogen atom of the oxazole ring, forming a keto-like tautomer (K*).[1] This excited keto form is responsible for the characteristic long-wavelength, large Stokes shift fluorescence.

The efficiency of this process and the resulting fluorescence are highly sensitive to the molecule's local environment, including polarity, hydrogen bonding capacity, and viscosity.[2][7] For instance, binding to a hydrophobic pocket in a protein or intercalating into DNA can restrict molecular motion and shield the probe from water, leading to a significant enhancement in fluorescence quantum yield.[5] The amino group in 5-Am-HPBO derivatives acts as an electron-donating group, which can further influence the charge transfer characteristics and spectral properties of the molecule.[3]

Diagram: ESIPT Mechanism

The following diagram illustrates the fundamental four-level photocycle of HPBO-based probes.

Caption: A streamlined workflow for live-cell imaging.

Protocol 2: Fixed-Cell Staining

Fixation can alter cell structures and may affect dye binding. This protocol is a general guideline; optimization of the fixation and permeabilization steps is crucial. [8][9] Materials:

• Cells cultured on glass coverslips.

• PBS (pH 7.4).

• Fixation Solution (e.g., 4% Paraformaldehyde (PFA) in PBS). Caution: PFA is toxic.

• Permeabilization Buffer (e.g., 0.1-0.5% Triton™ X-100 in PBS).

• 5-Am-HPBO derivative working solution in PBS.

• Antifade mounting medium.

Procedure:

• Cell Culture: Grow cells on glass coverslips to the desired confluency.

• Wash: Aspirate the culture medium and gently wash the cells twice with PBS.

• Fixation: Fix the cells by incubating with 4% PFA for 10-15 minutes at room temperature.

• Wash: Wash the cells three times with PBS for 5 minutes each to remove the fixative.

• Permeabilization: If the target is intracellular, permeabilize the cell membranes by incubating with Permeabilization Buffer for 10 minutes at room temperature. [8]6. Wash: Wash the cells three times with PBS for 5 minutes each.

• Staining: Add the 5-Am-HPBO working solution and incubate for 20-60 minutes at room temperature, protected from light.

• Wash: Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

• Mounting: Mount the coverslip onto a glass slide using a drop of antifade mounting medium. Seal the edges with nail polish if desired.

• Imaging: Image the slide using a fluorescence or confocal microscope. Store slides at 4°C in the dark.

Imaging and Data Acquisition

a. Filter Selection: The optimal excitation and emission wavelengths depend on the specific derivative and its local environment. Based on related benzoxazole compounds, excitation is typically in the UV to blue range (330-450 nm), with emission in the blue to green/yellow range (450-580 nm). [1][10] b. Recommended Initial Settings:

• Excitation: Start with a standard DAPI (Ex: ~365 nm) or a custom filter set (Ex: ~405 nm).

• Emission: Use a long-pass filter (e.g., >420 nm) or a band-pass filter centered around the expected emission maximum (e.g., 460/50 nm or 525/50 nm).

• For ratiometric probes, dual emission maxima may be present, requiring two different emission filters. [11] c. Minimizing Phototoxicity and Photobleaching:

• Use the lowest possible excitation light intensity that provides a sufficient signal.

• Minimize exposure time by using a sensitive camera.

• For time-lapse imaging, increase the interval between acquisitions as much as the experiment allows. [12]* Use an antifade reagent in the mounting medium for fixed cells. [13]

Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Weak or No Signal	1. Dye concentration too low. [14] 2. Incorrect filter set used. [12] 3. Photobleaching during imaging. [14] 4. For fixed cells, antigen/target site destroyed by fixation/permeabilization.	1. Perform a concentration titration (0.5 µM to 10 µM). 2. Check the spectral properties of your specific derivative and match with microscope filters. 3. Reduce excitation intensity/exposure time; use antifade reagents. [15] 4. Try a different fixation method (e.g., methanol) or a milder permeabilization agent (e.g., saponin).
High Background	1. Dye concentration too high. [14] 2. Insufficient washing. [13][16] 3. Dye precipitation/aggregation. 4. Cellular autofluorescence. [13][16]	1. Reduce dye concentration. 2. Increase the number and/or duration of wash steps. 3. Prepare fresh working solutions; ensure stock is fully dissolved before diluting. 4. Image an unstained control sample to assess autofluorescence. Use a narrower emission filter or spectral unmixing if available.
Cell Death / Toxicity (Live-Cell)	1. Dye concentration is too high. 2. Prolonged exposure to imaging conditions (light, temperature). 3. High concentration of DMSO in the final medium.	1. Reduce dye concentration and/or incubation time. 2. Minimize light exposure; ensure the environmental chamber is properly calibrated. [17] 3. Ensure final DMSO concentration is <0.5%.
Patchy or Uneven Staining	1. Incomplete dissolution of the dye. 2. Uneven permeabilization in fixed cells. [16] 3. Cells are not healthy.	1. Ensure stock solution is fully dissolved before preparing the working solution. 2. Ensure cells are fully submerged in permeabilization buffer and incubate for the optimal time. 3. Check cell health before starting the experiment. Use cells at a lower passage number.

References

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• Li, N., et al. (2016). A benzoxazole functionalized fluorescent probe for selective Fe3+ detection and intracellular imaging in living cells. Analytical Methods. Retrieved from [Link]

• Zhang, G., et al. (2014). (hydroxyphenyl)benzoxazole-based two-photon fluorescent probes for zinc and hydroxide ions. Chinese Physics B. Retrieved from [Link]

• Bio-Rad. (n.d.). Troubleshooting Guide Immuno-Fluorescence. Retrieved from [Link]

• Kim, S., et al. (2008). 2-(2′-Hydroxyphenyl)benzoxazole-Containing Two-Photon-Absorbing Chromophores as Sensors for Zinc and Hydroxide Ions. Chemistry of Materials. Retrieved from [Link]

• A. S. Kalyakina, et al. (2025). Luminescent Properties and Cytotoxic Activity of 2-phenylbenzoxazole Fluorosulfate Derivatives. International Journal of Molecular Sciences. Retrieved from [Link]

• Sulaiman, S. A. J., et al. (2016). Photophysical properties of hydroxyphenyl benzazoles and their applications as fluorescent probes to study local environment in DNA, protein and lipid. Sultan Qaboos University Journal for Science. Retrieved from [Link]

• Chen, Y., et al. (2018). Investigation of a Series of 2-(2′-Hydroxyaryl)benzazole Derivatives: Photophysical Properties, Excited-State Intramolecular P. The Journal of Physical Chemistry A. Retrieved from [Link]

• Vaz, B., et al. (2018). Synthesis and Photovoltaic Performance of β-Amino-Substituted Porphyrin Derivatives. Molecules. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Benzoxazole Functionalized Fluorescent Probe for Selective Fe3+ Detection and Intracellular Imaging in Living Cells - Supplementary Information. Retrieved from [Link]

• Guimarães, D. G., et al. (2024). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology Research and Innovation Journal. Retrieved from [Link]

• Zhang, Z., et al. (2019). A water-soluble benzoxazole-based probe: Real-time monitoring PPi via situ reaction by two-photon cells imaging. Talanta. Retrieved from [Link]

• Guimarães, D. G., et al. (2024). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology Research and Innovation. Retrieved from [Link]

• ResearchGate. (2017). Charge transfer fluorescence of benzoxazol derivatives: Investigation of solvent effect on fluorescence of these dyes. Retrieved from [Link]

• Burdette, S. C., et al. (2003). Emission ratiometric imaging of intracellular zinc: design of a benzoxazole fluorescent sensor and its application in two-photon microscopy. Journal of the American Chemical Society. Retrieved from [Link]

• Cui, H., et al. (2004). Synthesis, Characterization and Photodynamic Activity of Amino-Substituted Hypocrellin Derivatives. Photochemistry and Photobiology. Retrieved from [Link]

• Waddell, D. C., et al. (2020). Synthesis, Photophysical and Electronic Properties of Mono‐, Di‐, and Tri‐Amino‐Substituted Ortho‐Perylenes, and Comparison to the Tetra‐Substituted Derivative. Chemistry – A European Journal. Retrieved from [Link]

• Lukinavičius, G., et al. (2014). New Fluorescence Probes for Live-Cell Imaging. Wiley Analytical Science. Retrieved from [Link]

• Ghosh, A., et al. (2022). Cell-imaging studies of highly substituted oxazole derivatives as organelle targeting fluorophores (OTFPs). Scientific Reports. Retrieved from [Link]

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• ResearchGate. (2025). Synthesis and photophysical properties of fluorophores based on enamino-substituted 4-methylene-1,4-dihydropyridines. Retrieved from [Link]

• ResearchGate. (2012). Intracellular imaging of organelles with new water-soluble benzophenoxazine dyes. Retrieved from [Link]

• Ursache, R. & Andersen, T.G. (n.d.). Protocol for combined observation of fluorescent proteins with classical histological stains. Retrieved from [Link]

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Application Notes & Protocols: Synthesis of Bioactive Compounds Using 5-Amino-2-(2-hydroxyphenyl)benzoxazole as a Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Benzoxazole Scaffold

Benzoxazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide array of biological activities.[1] Their structural resemblance to naturally occurring nucleic bases like adenine and guanine may facilitate their interaction with biological macromolecules, leading to their diverse pharmacological profiles.[2] These activities include antimicrobial, anticancer, anti-inflammatory, and antiviral properties, making the benzoxazole scaffold a privileged structure in drug discovery.[1][3]

This guide focuses on the synthetic utility of a key precursor, 5-Amino-2-(2-hydroxyphenyl)benzoxazole , a molecule primed for the generation of diverse libraries of bioactive compounds. The strategic placement of a reactive primary amine at the 5-position and a chelating hydroxyphenyl group at the 2-position provides a versatile platform for chemical modification, leading to derivatives with significant therapeutic potential. We will explore the synthesis of this precursor and its subsequent conversion into potent antimicrobial and anticancer agents.

Part 1: Synthesis of the Precursor: 5-Amino-2-(2-hydroxyphenyl)benzoxazole

The foundational step in this workflow is the synthesis of the 5-amino-2-(2-hydroxyphenyl)benzoxazole precursor. The most direct and widely employed method for this is the condensation of 2,4-diaminophenol with salicylic acid.[4] This reaction is typically facilitated by a condensing agent, with polyphosphoric acid (PPA) being a common and effective choice.

Causality of Experimental Choices:

• 2,4-Diaminophenol: This starting material is crucial as it provides the o-aminophenol moiety necessary for the formation of the benzoxazole ring and introduces the key amino group at the desired 5-position of the final product.

• Salicylic Acid: This reactant provides the carbon that will become the 2-position of the benzoxazole ring and also appends the biologically important 2-hydroxyphenyl group.

• Polyphosphoric Acid (PPA): PPA serves a dual role in this synthesis. Firstly, it acts as a powerful dehydrating agent, promoting the cyclization of the intermediate amide to form the oxazole ring. Secondly, it serves as an acidic catalyst and a solvent medium for the reaction, which is often conducted at elevated temperatures.[1][5]

Experimental Protocol: Synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a calcium chloride guard tube, combine 2,4-diaminophenol dihydrochloride (1 equivalent) and salicylic acid (1 equivalent).

• Addition of PPA: Carefully add polyphosphoric acid (PPA) to the flask (a typical ratio is 10-15 g of PPA per gram of reactant). The mixture will be a thick slurry.

• Heating and Reaction: Heat the reaction mixture with stirring to 150-170°C. Maintain this temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to approximately 80-90°C. Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralization and Precipitation: Neutralize the acidic solution with a saturated solution of sodium bicarbonate or 10% sodium hydroxide until the pH is approximately 7-8. This will cause the product to precipitate out of the solution.

• Isolation and Purification: Collect the precipitate by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral. The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to yield pure 5-Amino-2-(2-hydroxyphenyl)benzoxazole.

Caption: Synthesis of the benzoxazole precursor.

Part 2: Synthesis of Bioactive Derivatives

The 5-amino group of the precursor is a versatile handle for the synthesis of a variety of derivatives, most notably Schiff bases and sulfonamides, which have shown significant biological activity.

A. Synthesis of Bioactive Schiff Bases

Schiff bases are synthesized by the condensation of the primary amino group of the precursor with an aldehyde or a ketone.[6] This reaction introduces a wide range of substituents, allowing for the fine-tuning of the molecule's biological activity.

Causality of Experimental Choices:

• Aromatic Aldehydes/Ketones: The choice of the aldehyde or ketone is critical as the substituent on its aromatic ring can significantly influence the biological activity of the final Schiff base. Electron-withdrawing or donating groups, as well as heterocyclic rings, can be introduced to modulate the compound's properties.

• Solvent: Ethanol is a commonly used solvent as it effectively dissolves the reactants and is easily removed after the reaction.

• Catalyst: A few drops of glacial acetic acid are often added to catalyze the condensation reaction by protonating the carbonyl oxygen, making the carbonyl carbon more electrophilic.[7]

Experimental Protocol: General Synthesis of Schiff Base Derivatives

• Dissolution: Dissolve 5-Amino-2-(2-hydroxyphenyl)benzoxazole (1 equivalent) in absolute ethanol in a round-bottom flask.

• Addition of Aldehyde/Ketone: To this solution, add the desired aromatic aldehyde or ketone (1 equivalent).

• Catalysis and Reflux: Add a few drops of glacial acetic acid to the mixture and reflux for 4-8 hours. Monitor the reaction by TLC.

• Isolation: After completion, cool the reaction mixture to room temperature. The precipitated Schiff base is collected by filtration.

• Purification: Wash the product with cold ethanol and dry it. If necessary, the product can be further purified by recrystallization.

Caption: Synthesis of Schiff base derivatives.

B. Synthesis of Bioactive Sulfonamide Derivatives

The reaction of the 5-amino group with various sulfonyl chlorides yields sulfonamide derivatives, a class of compounds well-known for their antimicrobial properties.[5][8]

Causality of Experimental Choices:

• Sulfonyl Chlorides: The choice of sulfonyl chloride (e.g., p-toluenesulfonyl chloride, benzenesulfonyl chloride) allows for the introduction of different aryl or alkyl groups, which can impact the compound's solubility and biological target interaction.

• Pyridine: Pyridine is often used as the solvent and as a base to neutralize the hydrochloric acid that is formed during the reaction, driving the equilibrium towards the product.[5]

Experimental Protocol: General Synthesis of Sulfonamide Derivatives

• Dissolution: Dissolve 5-Amino-2-(2-hydroxyphenyl)benzoxazole (1 equivalent) in pyridine in a round-bottom flask, and cool the solution in an ice bath.

• Addition of Sulfonyl Chloride: Add the desired sulfonyl chloride (1 equivalent) dropwise to the cooled solution with stirring.

• Reaction: Allow the reaction mixture to stir at room temperature for 12-24 hours.

• Work-up: Pour the reaction mixture into ice-cold water.

• Isolation and Purification: Collect the precipitated solid by filtration, wash with cold water, and dry. The crude sulfonamide can be purified by recrystallization from a suitable solvent like ethanol.

Caption: Synthesis of sulfonamide derivatives.

Part 3: Biological Activity and Mechanistic Insights

Derivatives of 5-Amino-2-(2-hydroxyphenyl)benzoxazole have demonstrated significant potential as both antimicrobial and anticancer agents.

Antimicrobial Activity

Many benzoxazole derivatives exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains.[3][9] The mechanism of action for some of these compounds is believed to involve the inhibition of essential bacterial enzymes, such as DNA gyrase, which is crucial for DNA replication.[10]

Anticancer Activity

The anticancer properties of benzoxazole derivatives are a major area of research. These compounds can induce apoptosis (programmed cell death) in cancer cells and can inhibit the activity of protein kinases that are critical for tumor growth and angiogenesis (the formation of new blood vessels).[11] For example, some benzoxazole derivatives have been shown to be potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and c-Met kinases, which are key targets in cancer therapy.[12] Another proposed mechanism involves the activation of the aryl hydrocarbon receptor (AhR), which in turn induces the expression of cytochrome P450 CYP1A1, leading to anticancer effects.[13]

Caption: Proposed mechanisms of biological activity.

Part 4: Quantitative Data Summary

The following table summarizes the biological activity of representative benzoxazole derivatives synthesized from a 5-aminobenzoxazole precursor.

Compound Type	Derivative Example	Target Organism/Cell Line	Biological Activity (IC50/MIC)	Reference
Schiff Base	N'-(4-nitrobenzylidene)-2-methylbenzoxazol-5-amine	Bacillus subtilis	MIC: 1.14 x 10⁻³ µM	[9]
Schiff Base	N'-(4-chlorobenzylidene)-2-methylbenzoxazol-5-amine	E. coli	MIC: 1.40 x 10⁻³ µM	[9]
Anticancer	Benzoxazole-piperidine derivative (11b)	MCF-7 (Breast Cancer)	IC50: 0.08 µM (VEGFR-2), 0.14 µM (c-Met)	[12]
Anticancer	2-(4-aminophenyl)-N,N-dimethyl-1,3-benzoxazol-5-amine	HCT116 (Colon Cancer)	IC50: 24.5 µM	[9]
Anticancer	2-(4-bromophenyl)-5-aminobenzoxazole	SNB-75 (CNS Cancer)	% Growth Inhibition: 35.49	[11]

Conclusion

5-Amino-2-(2-hydroxyphenyl)benzoxazole is a highly valuable and versatile precursor for the synthesis of a wide range of bioactive compounds. The straightforward protocols for its synthesis and subsequent derivatization into Schiff bases and sulfonamides, coupled with the significant antimicrobial and anticancer activities of these products, underscore the importance of this chemical scaffold in modern drug discovery. The ability to readily modify the structure allows for the generation of large compound libraries for screening and the development of structure-activity relationships, paving the way for the rational design of new and more effective therapeutic agents.

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• Abdel-Maksoud, M. S., El-Gamal, M. I., El-Din, M. M. G., Yoo, K. H., & Oh, C. H. (2023). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. Molecules, 28(15), 5709.
• Baxendale, I. R., & Ley, S. V. (2016). Amide Bonds Meet Flow Chemistry: A Journey into Methodologies and Sustainable Evolution. Accounts of Chemical Research, 49(9), 1919-1930.
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Application Notes & Protocols: 5-Amino-2-benzooxazol-2-yl-phenol in Organic Light-Emitting Diodes (OLEDs)

Prepared by: Gemini, Senior Application Scientist

Introduction: The Role of Advanced Emitters in Next-Generation OLEDs

Organic Light-Emitting Diodes (OLEDs) represent a paradigm shift in display and solid-state lighting technologies, offering superior contrast, wider viewing angles, and faster response times compared to conventional liquid crystal displays (LCDs).[1][2] The heart of an OLED is the emissive layer (EML), where electrical energy is converted into light.[3] The efficiency, color purity, and stability of an OLED are intrinsically linked to the molecular design of the organic materials used within this layer.[4]

Among the various classes of organic emitters, molecules capable of undergoing Excited-State Intramolecular Proton Transfer (ESIPT) have garnered significant attention.[5][6] These chromophores exhibit a unique four-level photochemical cycle that results in an exceptionally large Stokes shift—the difference between the absorption and emission maxima.[7][8] This property is highly desirable in OLEDs as it minimizes self-absorption and aggregation-caused quenching, leading to improved device performance and color purity.[7]

This document provides a detailed technical guide on the application of 5-Amino-2-benzooxazol-2-yl-phenol, a derivative of the classic ESIPT-scaffold 2-(2'-hydroxyphenyl)benzoxazole (HBO), in the fabrication of high-performance OLEDs. We will explore its synthesis, photophysical rationale, and provide step-by-step protocols for its integration into a multilayer OLED device.

Compound Profile: 5-Amino-2-benzooxazol-2-yl-phenol

The core structure of 5-Amino-2-benzooxazol-2-yl-phenol features an intramolecular hydrogen bond between the phenolic hydroxyl group and the nitrogen atom of the benzoxazole ring.[9] Upon photoexcitation, an ultrafast proton transfer occurs from the hydroxyl donor to the nitrogen acceptor, transforming the molecule from its enol (E) form to an excited keto (K*) tautomer.[6] Radiative relaxation from this keto state to the ground state (K), followed by a rapid back-proton transfer, completes the cycle. The emission from the keto tautomer is significantly red-shifted compared to the enol absorption, which is the origin of the large Stokes shift.[9]

The addition of an amino group (-NH2) at the 5-position is expected to modulate the electronic properties of the chromophore, potentially enhancing its hole-transporting capabilities and influencing the emission wavelength.[7]

Table 1: Chemical Properties of 5-Amino-2-benzooxazol-2-yl-phenol

Property	Value	Source
Chemical Name	5-Amino-2-(1,3-benzoxazol-2-yl)phenol	[10]
Molecular Formula	C₁₃H₁₀N₂O₂	[11]
Molecular Weight	226.23 g/mol	[11]
CAS Number	Not available for this specific isomer, related compounds exist.
Appearance	Expected to be a solid at room temperature.
SMILES String	Nc1ccc(c(O)c1)-c2nc3ccccc3o2	[11]
InChI Key	KUANTGJTSYDEOS-UHFFFAOYSA-N	[11]

Protocol 1: Synthesis of 2-(Substituted-phenyl)benzoxazoles

The synthesis of 2-arylbenzoxazoles is typically achieved through the condensation and subsequent cyclization of a 2-aminophenol with a carboxylic acid or its derivative.[12][13] The following protocol describes a general, robust method adaptable for the synthesis of 5-Amino-2-benzooxazol-2-yl-phenol and its analogues.

Causality: The reaction proceeds via an initial acylation of the 2-aminophenol, followed by an acid-catalyzed intramolecular cyclization and dehydration to form the stable benzoxazole ring. Polyphosphoric acid (PPA) often serves as both the catalyst and the solvent/dehydrating agent in this "one-pot" procedure.

Caption: Synthetic scheme for 5-Amino-2-benzooxazol-2-yl-phenol.

Step-by-Step Methodology:

• Reagent Preparation: In a three-neck round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, add 2-amino-4-nitrophenol (1 equivalent) and 2-hydroxy-4-nitrobenzoic acid (1.1 equivalents).

• Reaction Setup: Carefully add polyphosphoric acid (PPA) to the flask under a gentle stream of nitrogen until the reactants are fully submerged and a stirrable slurry is formed. Safety Note: PPA is corrosive and viscous. Handle with care in a fume hood.

• Condensation and Cyclization: Heat the reaction mixture to 180-200 °C with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Work-up: Allow the mixture to cool to approximately 100 °C and then carefully pour it into a beaker of ice water with stirring. The crude product will precipitate.

• Neutralization and Filtration: Neutralize the acidic solution with a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7. Collect the solid precipitate by vacuum filtration and wash thoroughly with deionized water.

• Reduction Step: The resulting dinitro-compound is then reduced to the diamino-product. Suspend the solid in ethanol, add a catalytic amount of Palladium on carbon (Pd/C), and hydrogenate under a hydrogen atmosphere until the reaction is complete (monitored by TLC).

• Purification: Filter the catalyst and evaporate the solvent. The crude 5-Amino-2-benzooxazol-2-yl-phenol can be further purified by column chromatography or recrystallization to yield the final product.

Application in OLEDs: Device Architecture and Fabrication

In a typical OLED structure, different organic layers are stacked between two electrodes to facilitate efficient charge injection, transport, and recombination.[3][14][15] 5-Amino-2-benzooxazol-2-yl-phenol, as an ESIPT emitter, is best suited for the Emissive Layer (EML), either as a guest dopant in a host material or as a non-doped emissive layer.[5]

Proposed Device Architecture:

A standard multilayer device architecture is proposed to leverage the properties of our ESIPT compound:

ITO / HIL / HTL / EML / ETL / EIL / Cathode

• Indium Tin Oxide (ITO): A transparent anode for hole injection.[14]

• Hole Injection Layer (HIL): Facilitates the injection of holes from the anode to the HTL.[3][16]

• Hole Transport Layer (HTL): Transports holes to the EML while blocking electrons.[17][18][19]

• Emissive Layer (EML): 5-Amino-2-benzooxazol-2-yl-phenol doped into a suitable host matrix. This is where electron-hole recombination and light emission occur.[3]

• Electron Transport Layer (ETL): Transports electrons from the cathode to the EML and blocks holes.[3][20]

• Electron Injection Layer (EIL): Facilitates electron injection from the cathode.[20]

• Cathode: A low work function metal (e.g., Al, Ca/Al) for electron injection.[3]

Caption: Multilayer architecture of a proposed OLED device.

Protocol 2: OLED Fabrication via Vacuum Thermal Evaporation

Vacuum Thermal Evaporation (VTE) is the standard technique for depositing the thin organic layers and metal contacts required for small-molecule OLEDs.[21][22][23] This process involves heating the source material in a high-vacuum chamber, causing it to sublimate and condense as a uniform thin film on the substrate.[24][25]

Causality: The high vacuum (~10⁻⁶ Torr) is critical to ensure the purity of the deposited films by minimizing contamination from atmospheric gases and to allow the evaporated molecules to travel in a straight line to the substrate.[25] The deposition rate and film thickness are precisely controlled by monitoring a quartz crystal microbalance.

Caption: Workflow for OLED fabrication via thermal evaporation.

Step-by-Step Methodology:

• Substrate Preparation:

  • Begin with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

  • Clean the substrates sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol (15 minutes each).

  • Dry the substrates with a nitrogen gun and immediately treat with UV-Ozone for 10-15 minutes to remove organic residues and increase the ITO work function.

• Vacuum Chamber Loading:

  • Load the cleaned substrates into a substrate holder.

  • Load the organic materials (HIL, HTL, EML host, 5-Amino-2-benzooxazol-2-yl-phenol, ETL, EIL) and metal for the cathode into separate thermal evaporation boats (e.g., tungsten, molybdenum).

  • Mount the substrate holder in the vacuum deposition chamber.

• Deposition of Organic Layers:

  • Pump the chamber down to a base pressure of < 5 x 10⁻⁶ Torr.

  • Sequentially deposit the organic layers by resistively heating the corresponding evaporation boats. The deposition rate and thickness should be monitored in real-time. A typical process would be:

    • HIL: Deposit 10 nm of HAT-CN at a rate of ~0.1 Å/s.

    • HTL: Deposit 40 nm of NPB (N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine) at a rate of ~1 Å/s.

    • EML: Co-evaporate the host material (e.g., CBP) and 5-Amino-2-benzooxazol-2-yl-phenol. A typical doping concentration is 5-10 wt%. Deposit a 20 nm layer at a total rate of ~1 Å/s.

    • ETL: Deposit 30 nm of Alq₃ (Tris(8-hydroxyquinolinato)aluminium) at a rate of ~1 Å/s.

• Cathode Deposition:

  • Deposit the EIL, typically 1 nm of Lithium Fluoride (LiF), at a rate of ~0.1 Å/s.

  • Without breaking vacuum, deposit the metal cathode. Place a shadow mask over the substrate to define the cathode area and create individual pixels.

  • Deposit 100 nm of Aluminum (Al) at a rate of ~2-3 Å/s.

• Encapsulation:

  • Transfer the completed device to an inert atmosphere (e.g., a nitrogen-filled glovebox) without exposure to air or moisture.[26]

  • Encapsulate the device by sealing a glass lid over the active area using a UV-curable epoxy resin to prevent degradation.

Device Characterization and Performance Metrics

After fabrication, the OLED device must be characterized to evaluate its performance.[1][27] This involves a series of optoelectronic measurements.

Standard Characterization Procedures:

• Current-Voltage-Luminance (J-V-L): Use a source measure unit (SMU) and a calibrated photodiode/spectrometer to simultaneously measure the current density (J) and luminance (L) as a function of the applied voltage (V).

• Electroluminescence (EL) Spectrum: Capture the emission spectrum at a constant operating voltage to determine the peak emission wavelength and calculate the Commission Internationale de l'Éclairage (CIE) color coordinates.

• Efficiency Calculation: From the J-V-L data, calculate the key performance metrics:

  • Current Efficiency (cd/A): Luminance / Current Density.

  • Power Efficiency (lm/W): (π * Luminance) / (Current Density * Voltage).

  • External Quantum Efficiency (EQE, %): The ratio of photons emitted to electrons injected. This requires careful calibration of the measurement setup.

Table 2: Expected Performance of an ESIPT-Based OLED

The following table presents hypothetical but representative data for an OLED device using a high-performance ESIPT emitter like 5-Amino-2-benzooxazol-2-yl-phenol. Actual performance will depend on the precise device architecture and optimization.

Parameter	Expected Value	Reference
Turn-on Voltage (at 1 cd/m²)	3.0 - 3.5 V	[7]
Max. Luminance	> 10,000 cd/m²	[7]
Max. Current Efficiency	8 - 12 cd/A	[7]
Max. External Quantum Efficiency (EQE)	3 - 5 %	[7]
Emission Peak (λₑₗ)	510 - 530 nm (Green)	[7]
CIE Coordinates (x, y)	(0.30, 0.55)	-

Conclusion and Future Outlook

5-Amino-2-benzooxazol-2-yl-phenol stands as a promising candidate for next-generation OLED emitters due to its inherent ESIPT characteristics. The large Stokes shift imparted by the 2-(2'-hydroxyphenyl)benzoxazole core is crucial for overcoming common efficiency loss mechanisms in the solid state. The protocols detailed in this guide provide a comprehensive framework for the synthesis, fabrication, and characterization of OLEDs based on this material.

Future research should focus on the precise tuning of the electronic properties by modifying substituents on the benzoxazole and phenol rings. This can lead to emitters spanning the entire visible spectrum with enhanced quantum yields and improved device stability, paving the way for their use in commercial display and lighting applications.

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• 7. Self-absorption-free excited-state intramolecular proton transfer (ESIPT) emitters for high brightness and luminous efficiency organic fluorescent electroluminescent devices - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 10. 5-Amino-2-(1,3-benzoxazol-2-yl)phenol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
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• 12. Benzoxazole synthesis [organic-chemistry.org]
• 13. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03871H [pubs.rsc.org]
• 14. static.horiba.com [static.horiba.com]
• 15. [Learn Display] 25. Organic Layers (HIL, HTL, EML, ETL, EIL) [global.samsungdisplay.com]
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Application Note &amp; Protocol: Measuring the Fluorescence Quantum Yield of 5-Amino-2-benzooxazol-2-yl-phenol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling the Photophysical Properties of a Novel Benzoxazole Derivative

5-Amino-2-benzooxazol-2-yl-phenol belongs to the benzoxazole class of heterocyclic compounds, which are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and unique photophysical properties.[1][2] Many benzoxazole derivatives are known to be fluorescent, and quantifying their fluorescence efficiency is crucial for applications such as fluorescent probes, sensors, and imaging agents.[3] The fluorescence quantum yield (Φf) is a fundamental parameter that describes the efficiency of the fluorescence process, representing the ratio of photons emitted to photons absorbed.[2]

This application note provides a detailed experimental protocol for the determination of the fluorescence quantum yield of 5-Amino-2-benzooxazol-2-yl-phenol using the comparative method. This widely used technique involves comparing the fluorescence intensity of the sample to that of a well-characterized fluorescence standard with a known quantum yield.[2]

Principle of the Comparative Method

The comparative method for determining the fluorescence quantum yield is based on the principle that for two fluorescent solutions (a sample and a reference standard) with the same absorbance at the same excitation wavelength, the ratio of their integrated fluorescence intensities is equal to the ratio of their fluorescence quantum yields.[2] The relationship is described by the following equation:

ΦX = ΦR * (IX / IR) * (AR / AX) * (nX2 / nR2)

Where:

• ΦX and ΦR are the fluorescence quantum yields of the sample and the reference, respectively.

• IX and IR are the integrated fluorescence intensities of the sample and the reference, respectively.

• AX and AR are the absorbances of the sample and the reference at the excitation wavelength, respectively.

• nX and nR are the refractive indices of the sample and reference solutions, respectively.

To minimize errors, it is crucial to use the same solvent for both the sample and the reference, in which case the refractive index term (nX2 / nR2) becomes unity.

Pre-experimental Considerations: Understanding the Analyte

Solvent Selection: The choice of solvent is critical as it can significantly influence the photophysical properties of a fluorophore.[5] For this protocol, ethanol is recommended as a starting solvent due to its common use in the synthesis of benzoxazole derivatives and its suitability for dissolving a range of fluorescence standards.[6][7] However, it is imperative to experimentally verify the solubility of 5-Amino-2-benzooxazol-2-yl-phenol in ethanol and ensure that the chosen reference standard is also soluble in it.

Reference Standard Selection: The ideal reference standard should have absorption and emission spectra that overlap with the sample. Based on the estimated UVA absorption of the analyte, Quinine Sulfate is a suitable candidate for a reference standard. It is commonly used and well-characterized, with a known quantum yield in acidic solutions.[8] However, the use of acidic solutions for quinine sulfate may not be compatible with the analyte. Therefore, it is highly recommended to use a standard that is soluble and stable in the same neutral solvent as the analyte. Rhodamine 6G in ethanol is another excellent, well-characterized standard with a high quantum yield.[7][9]

The following table summarizes the properties of potential reference standards:

Reference Standard	Solvent	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (ΦR)
Quinine Sulfate	0.1 M H2SO4	~350	~450	0.54
Rhodamine 6G	Ethanol	~528	~552	0.95
Fluorescein	0.1 M NaOH	~490	~514	0.95

Note: The quantum yield of standards can vary slightly depending on the literature source and measurement conditions. It is crucial to use a value from a reliable, cited source.

Experimental Workflow

The following diagram illustrates the overall workflow for the determination of the fluorescence quantum yield.

Caption: Experimental workflow for quantum yield determination.

Detailed Protocol

Materials and Instruments

• Analyte: 5-Amino-2-benzooxazol-2-yl-phenol (ensure high purity)

• Reference Standard: Rhodamine 6G (spectroscopic grade)

• Solvent: Ethanol (spectroscopic grade)

• Instruments:

  • UV-Vis Spectrophotometer

  • Fluorometer (with corrected emission spectra capabilities)

• Labware:

  • Volumetric flasks (Class A)

  • Micropipettes

  • Quartz cuvettes (1 cm path length)

Preparation of Solutions

Rationale: Accurate preparation of solutions is paramount. Working with dilute solutions (absorbance < 0.1) is crucial to avoid inner filter effects, where the emitted fluorescence is reabsorbed by other molecules in the solution.[5]

• Stock Solutions (1 mM):

  • Accurately weigh a small amount of 5-Amino-2-benzooxazol-2-yl-phenol and dissolve it in a known volume of ethanol in a volumetric flask to prepare a 1 mM stock solution.

  • Similarly, prepare a 1 mM stock solution of Rhodamine 6G in ethanol.

  • Note: Protect these solutions from light to prevent photodegradation.

• Working Solutions:

  • From the stock solutions, prepare a series of dilutions for both the analyte and the reference standard in ethanol. The concentrations should be chosen to yield absorbance values between 0.01 and 0.1 at the chosen excitation wavelength.

  • A suggested series of concentrations could be: 1 µM, 2 µM, 4 µM, 6 µM, 8 µM, and 10 µM.

  • Prepare a blank sample containing only ethanol.

Spectroscopic Measurements

Rationale: All measurements for the sample and the standard must be performed under identical experimental conditions (e.g., excitation wavelength, slit widths, detector voltage) to ensure comparability.

• Absorbance Measurements:

  • Record the absorbance spectra of the blank and all working solutions of both the analyte and the reference standard using the UV-Vis spectrophotometer.

  • Determine the absorbance maximum (λmax) for 5-Amino-2-benzooxazol-2-yl-phenol. This will be your excitation wavelength (λex).

  • Record the absorbance values of all solutions at this λex.

• Fluorescence Measurements:

  • Set the excitation wavelength of the fluorometer to the λex determined in the previous step.

  • Record the fluorescence emission spectrum of the blank and all working solutions of both the analyte and the reference standard.

  • Ensure that the emission range is set wide enough to capture the entire fluorescence spectrum.

Data Analysis and Calculation

• Correct for Blank: Subtract the absorbance and fluorescence spectra of the blank (ethanol) from the corresponding spectra of the sample and standard solutions.

• Integrate Fluorescence Spectra: Calculate the integrated fluorescence intensity (the area under the emission curve) for each of the corrected fluorescence spectra. Most instrument software has a built-in function for this.

• Plot Integrated Fluorescence Intensity vs. Absorbance:

  • For both the analyte and the reference standard, plot the integrated fluorescence intensity as a function of the absorbance at the excitation wavelength.

  • Perform a linear regression for both datasets. The slope of these lines (Gradient) is proportional to the quantum yield.

• Calculate the Fluorescence Quantum Yield:

  • The quantum yield of the analyte (ΦX) can be calculated using the following equation, which is a rearrangement of the initial formula incorporating the gradients from the plot:

  ΦX = ΦR * (GradientX / GradientR) * (nX2 / nR2)

  • Since the same solvent is used, the refractive index term (nX2 / nR2) is 1.

Data Presentation

The collected and calculated data should be organized in a clear and concise manner.

Table 1: Absorbance and Integrated Fluorescence Intensity Data

Solution	Concentration (µM)	Absorbance at λex	Integrated Fluorescence Intensity
Analyte	1
2
4
6
8
10
Standard	1
2
4
6
8
10

Table 2: Calculated Quantum Yield

Parameter	Value
GradientAnalyte
GradientStandard
ΦStandard	0.95 (for Rhodamine 6G in ethanol)
ΦAnalyte	Calculated Value

Self-Validating System and Trustworthiness

This protocol incorporates several steps to ensure the trustworthiness and validity of the results:

• Linearity Check: Plotting the integrated fluorescence intensity versus absorbance and obtaining a linear fit validates that the measurements were performed in a concentration range where the Beer-Lambert law is obeyed and inner-filter effects are negligible.

• Use of a Certified Standard: Employing a well-characterized reference standard from a reputable source provides a reliable benchmark for the measurement.

• Identical Conditions: The strict requirement of using the same solvent and identical instrument parameters for both the sample and standard minimizes systematic errors.

Logical Relationships in Quantum Yield Measurement

The following diagram illustrates the relationship between the measured parameters and the final calculated quantum yield.

Caption: Relationship of parameters in quantum yield calculation.

References

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. [Link]

• Valeur, B., & Berberan-Santos, M. N. (2012). Molecular Fluorescence: Principles and Applications. Wiley-VCH. [Link]

• Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213–2228. [Link]

• Magde, D., Wong, R., & Seybold, P. G. (2002). Fluorescence quantum yields and their relation to lifetimes of rhodamine 6G and fluorescein in nine solvents: improved absolute standards for quantum yields. Photochemistry and Photobiology, 75(4), 327–334. [Link]

• Resch-Genger, U., Rurack, K., & Spieles, M. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 8(8), 1535–1550. [Link]

• da Silva, J. F., Picada, J. N., Campos, É. L., Leite, G. Z., Obach, E. S., Campo, L. F., & Corrêa, D. S. (2018). A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. Brazilian Journal of Pharmaceutical Sciences, 54(1). [Link]

• Li, Y., Bai, X., Liang, R., Zhang, X., Nguyen, Y. H., VanVeller, B., ... & Phillips, D. L. (2021). Investigation of a Series of 2-(2′-Hydroxyaryl) benzazole Derivatives: Photophysical Properties, Excited-State Intramolecular Proton-Transfer Reactions, and Observation of Long-Lived Triplet Excited States. The Journal of Physical Chemistry B, 125(47), 12981-12989. [Link]

• Padalkar, V. S., & Sekar, N. (2016). 2-(2′-Hydroxyphenyl) benzoxazole (HBO) based fluorescent sensors. Journal of Luminescence, 170, 531-547. [Link]

• Kubin, R. F., & Fletcher, A. N. (1982). Fluorescence quantum yields of some rhodamine dyes. Journal of Luminescence, 27(4), 455-462. [Link]

• Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. Analyst, 108(1290), 1067-1071. [Link]

• Parker, C. A., & Rees, W. T. (1960). Correction of fluorescence spectra and measurement of fluorescence quantum efficiency. The Analyst, 85(1013), 587-600. [Link]

• da Silva, J. F., et al. (2018). A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. Brazilian Journal of Pharmaceutical Sciences, 54(1). [Link]

• Demas, J. N., & Crosby, G. A. (1971). The measurement of photoluminescence quantum yields. A review. The Journal of Physical Chemistry, 75(8), 991-1024. [Link]

• Melhuish, W. H. (1961). Quantum efficiencies of fluorescence of organic substances: effect of solvent and concentration of the fluorescent solute. The Journal of Physical Chemistry, 65(2), 229-235. [Link]

• Montalti, M., Credi, A., Prodi, L., & Gandolfi, M. T. (2006). Handbook of photochemistry. CRC press. [Link]

• The Royal Society of Chemistry. (2012). Supporting Information for manuscript entitled, '2-Amino-5-arylbenzoxazole derivatives as potent inhibitors of fatty acid amide hydrolase'. [Link]

• Sharma, V., Kumar, P., & Pathak, D. (2010). Benzoxazole: the molecule of diverse biological activities. European journal of medicinal chemistry, 45(7), 2735-2745. [Link]

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• 3. An amino-substituted 2-(2′-hydroxyphenyl)benzimidazole for the fluorescent detection of phosgene based on an ESIPT mechanism - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. scielo.br [scielo.br]
• 5. mdpi.com [mdpi.com]
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• 7. Fluorescence quantum yields and their relation to lifetimes of rhodamine 6G and fluorescein in nine solvents: improved absolute standards for quantum yields - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. omlc.org [omlc.org]

Application Notes and Protocols: Utilizing 5-Amino-2-benzooxazol-2-yl-phenol in the Development of Chemical Sensors

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 5-Amino-2-benzooxazol-2-yl-phenol as a versatile fluorogenic scaffold for the development of chemical sensors. We will delve into the synthesis, photophysical properties, and the underlying principles of its sensing mechanisms. Detailed protocols for its use in detecting various analytes, including metal ions and changes in pH, are provided, underpinned by a discussion of the critical experimental parameters and data interpretation.

Introduction: The Promise of a Versatile Fluorophore

In the realm of chemical sensing, the demand for highly sensitive, selective, and real-time detection methodologies is ever-present. Fluorescent chemosensors have emerged as powerful tools in this regard, offering non-invasive and visually intuitive feedback. At the heart of these sensors lies the fluorophore, a molecule whose photophysical properties are exquisitely sensitive to its local environment. 5-Amino-2-benzooxazol-2-yl-phenol, a derivative of the well-studied 2-(2'-hydroxyphenyl)benzoxazole (HPBO) family, presents itself as a particularly promising candidate for sensor development.

The core structure of 5-Amino-2-benzooxazol-2-yl-phenol integrates several key features: a rigid, planar benzoxazole moiety, a phenolic hydroxyl group, and an amino group. This unique combination facilitates a phenomenon known as Excited-State Intramolecular Proton Transfer (ESIPT), which is fundamental to its sensing capabilities. The presence of the amino and hydroxyl groups also provides strategic coordination sites for analytes, enabling a range of sensing applications. This guide will explore how these structural attributes can be harnessed to create robust and reliable chemical sensors.

Synthesis and Characterization

The synthesis of 5-Amino-2-benzooxazol-2-yl-phenol is typically achieved through the condensation of 2,4-diaminophenol with salicylic acid in the presence of a dehydrating agent, such as polyphosphoric acid (PPA).[1] This one-pot synthesis is efficient and yields the desired product with good purity after appropriate workup and purification.

Table 1: Physicochemical Properties of 5-Amino-2-benzooxazol-2-yl-phenol

Property	Value	Reference
Molecular Formula	C₁₃H₁₀N₂O₂	General Chemical Knowledge
Molecular Weight	226.23 g/mol	General Chemical Knowledge
Appearance	Off-white to pale yellow solid	Inferred from similar compounds
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, Methanol)	Inferred from similar compounds

A crucial aspect of utilizing this compound is the thorough characterization of its photophysical properties.

Table 2: Spectroscopic Properties of 5-Amino-2-benzooxazol-2-yl-phenol (in Methanol)

Parameter	Value (approx.)	Notes
Absorption Maximum (λ_abs_)	~350-370 nm	The amino and hydroxyl groups can cause a red-shift compared to the parent HPBO.
Emission Maximum (λ_em_)	~450-550 nm	The large Stokes shift is a hallmark of the ESIPT process.
Molar Absorptivity (ε)	> 10,000 M⁻¹cm⁻¹	Typical for this class of compounds.
Fluorescence Quantum Yield (Φ_F_)	Moderate to High	Highly dependent on the solvent environment and presence of analytes.

Principles of Chemical Sensing

The utility of 5-Amino-2-benzooxazol-2-yl-phenol as a chemical sensor is rooted in the modulation of its fluorescence properties upon interaction with a target analyte. The primary mechanisms at play are:

• Excited-State Intramolecular Proton Transfer (ESIPT): Upon photoexcitation, an ultrafast proton transfer occurs from the phenolic hydroxyl group to the nitrogen atom of the benzoxazole ring. This creates an excited-state keto-tautomer which is responsible for the large Stokes-shifted fluorescence. The efficiency of this process is highly sensitive to the local environment, including solvent polarity and the presence of analytes that can interact with the hydroxyl or amino groups.

• Chelation-Enhanced Fluorescence (CHEF): The amino and hydroxyl groups act as a chelating site for metal ions. Coordination of a metal ion can rigidify the molecular structure, leading to a significant enhancement of the fluorescence quantum yield.

• Photoinduced Electron Transfer (PET): The amino group can act as an electron donor. In the free state, PET can quench the fluorescence. Upon protonation or coordination to a metal ion, this PET process can be inhibited, resulting in a "turn-on" fluorescence response.

• Fluorescence Quenching: Conversely, interaction with certain analytes, particularly paramagnetic metal ions, can lead to fluorescence quenching through various mechanisms, including energy transfer or electron transfer.[2]

Diagram 1: Sensing Mechanisms of 5-Amino-2-benzooxazol-2-yl-phenol

Caption: Interaction of the fluorophore with analytes modulates its fluorescence output.

Application Protocols

The following protocols provide a starting point for utilizing 5-Amino-2-benzooxazol-2-yl-phenol in chemical sensing applications. Optimization of these protocols for specific experimental setups and analytes is highly recommended.

Protocol for Metal Ion Detection

This protocol outlines a general procedure for screening the sensor's response to various metal ions.

Materials:

• Stock solution of 5-Amino-2-benzooxazol-2-yl-phenol (1 mM in DMSO or Methanol).

• Stock solutions of various metal salts (e.g., ZnCl₂, CuCl₂, NiCl₂, FeCl₃, etc.) (10 mM in deionized water or an appropriate solvent).

• Buffer solution (e.g., HEPES, Tris-HCl) at the desired pH.

• Spectrofluorometer.

• Quartz cuvettes.

Procedure:

• Preparation of the Sensor Solution: Prepare a working solution of the sensor by diluting the stock solution in the chosen buffer to a final concentration of 1-10 µM.

• Baseline Fluorescence Measurement: Record the fluorescence emission spectrum of the sensor solution. Excite the sample at its absorption maximum (λ_abs_).

• Titration with Metal Ions:

  • Add incremental amounts of a metal ion stock solution to the sensor solution in the cuvette.

  • After each addition, gently mix the solution and allow it to equilibrate for a few minutes.

  • Record the fluorescence emission spectrum.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum (λ_em_) as a function of the metal ion concentration.

  • Determine the sensitivity (slope of the calibration curve) and the limit of detection (LOD).

  • Repeat the titration with different metal ions to assess the selectivity.

Causality Behind Experimental Choices:

• Solvent and Buffer: The choice of solvent and buffer is critical as it can influence the photophysical properties of the fluorophore and the stability of the metal complexes. A buffer is used to maintain a constant pH, which can affect both the sensor and the metal ion speciation.

• Concentration: The sensor concentration is kept low to avoid inner filter effects and aggregation, which can complicate the fluorescence measurements.

Diagram 2: Workflow for Metal Ion Detection

Caption: Step-by-step workflow for quantifying metal ions using the fluorescent sensor.

Protocol for pH Sensing

This protocol describes how to evaluate the sensor's response to changes in pH.

Materials:

• Stock solution of 5-Amino-2-benzooxazol-2-yl-phenol (1 mM in DMSO or Methanol).

• A series of buffer solutions covering a wide pH range (e.g., pH 2 to 12).

• Spectrofluorometer.

• Quartz cuvettes.

• pH meter.

Procedure:

• Preparation of Solutions: For each pH value to be tested, prepare a solution containing a fixed concentration of the sensor (e.g., 5 µM) in the corresponding buffer.

• Fluorescence Measurements:

  • For each solution, record the absorption and fluorescence emission spectra.

  • Ensure the pH of each solution is accurately measured with a calibrated pH meter.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum as a function of pH.

  • If a ratiometric response is observed (i.e., changes at two different emission wavelengths), plot the ratio of the intensities at these two wavelengths against pH.

  • Determine the pKa of the sensor from the inflection point of the titration curve.

Self-Validating System:

The trustworthiness of these protocols is enhanced by their self-validating nature. For instance, in metal ion sensing, the observation of a clear isosbestic point in the absorption spectra during titration indicates a clean conversion from the free sensor to the metal-bound complex. Similarly, for pH sensing, the reversibility of the fluorescence changes upon cycling the pH up and down confirms the stability and reliability of the sensor.

Data Interpretation and Performance Metrics

A successful chemical sensor based on 5-Amino-2-benzooxazol-2-yl-phenol should exhibit the following characteristics:

• High Sensitivity: A large change in fluorescence intensity upon binding to the analyte.

• High Selectivity: A strong response to the target analyte with minimal interference from other species.

• Low Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably detected.

• Fast Response Time: Rapid changes in fluorescence upon addition of the analyte.

• Photostability: Resistance to photobleaching under prolonged illumination.

Table 3: Expected Performance of 5-Amino-2-benzooxazol-2-yl-phenol Based Sensors

Analyte	Expected Sensing Mechanism	Expected Response	Potential Interferences
Zn²⁺	CHEF, PET Inhibition	Fluorescence "turn-on"	Cd²⁺, other d¹⁰ metal ions
Cu²⁺	Fluorescence Quenching	Fluorescence "turn-off"	Other paramagnetic metal ions
pH (acidic)	PET Inhibition	Fluorescence "turn-on"	High ionic strength
pH (basic)	Deprotonation of phenol	Ratiometric shift/Quenching	Metal ions that bind at high pH

Conclusion and Future Perspectives

5-Amino-2-benzooxazol-2-yl-phenol is a highly promising and versatile platform for the development of fluorescent chemical sensors. Its inherent photophysical properties, driven by the ESIPT mechanism, coupled with the strategic placement of coordinating amino and hydroxyl groups, allow for the sensitive and selective detection of a range of analytes. The protocols outlined in this guide provide a solid foundation for researchers to explore and expand the applications of this remarkable fluorophore. Future work could focus on derivatizing the core structure to fine-tune its selectivity and to enable applications in more complex biological and environmental matrices. The development of solid-state sensors by immobilizing this fluorophore onto various substrates also presents an exciting avenue for future research.

References

• Synthesis of 5-amino-2-(p-substituted-phenyl) benzoxazole derivatives. Sener, E. A., et al. European Journal of Medicinal Chemistry.

• Copper-Induced Fluorescence Quenching in a Bis[2-(2′-hydroxyphenyl)benzoxazole]pyridinium Derivative for Quantification of Cu2+ in Solution. Molecules. [Link]

• Synthetic pathway of 2-(substitutedbenzyl/phenyl)-5-aminobenzoxazole... ResearchGate. [Link]

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Application Notes and Protocols for the Antibacterial Screening of 5-Amino-2-benzooxazol-2-yl-phenol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

The escalating threat of antimicrobial resistance necessitates the discovery and development of novel antibacterial agents. Benzoxazole derivatives have emerged as a promising class of heterocyclic compounds exhibiting a wide range of biological activities, including antimicrobial effects.[1][2] This document provides a comprehensive guide for the systematic antibacterial screening of 5-Amino-2-benzooxazol-2-yl-phenol derivatives. The protocols detailed herein are grounded in established methodologies, including broth microdilution for the determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), and the agar well diffusion assay for preliminary screening. Furthermore, this guide emphasizes the critical importance of concurrent cytotoxicity assessment to evaluate the therapeutic potential of these novel compounds. Adherence to these protocols will ensure the generation of robust, reproducible, and scientifically valid data, crucial for the advancement of new antibacterial therapies.

Introduction: The Rationale for Investigating 5-Amino-2-benzooxazol-2-yl-phenol Derivatives

Benzoxazoles are bicyclic aromatic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological properties.[1] The benzoxazole scaffold is present in several natural and synthetic compounds with demonstrated biological activities.[1] Specifically, derivatives of 5-Amino-2-benzooxazol-2-yl-phenol are of particular interest due to their structural features, which may facilitate interactions with bacterial targets. The amino and hydroxyl substitutions on the phenol ring, coupled with the benzoxazole core, offer potential sites for hydrogen bonding and other interactions within bacterial enzymes or cellular structures, thereby inhibiting bacterial growth. Preliminary studies on various benzoxazole derivatives have indicated their potential to act against both Gram-positive and Gram-negative bacteria.[1]

This guide provides a structured approach to systematically evaluate the antibacterial efficacy and preliminary safety profile of novel 5-Amino-2-benzooxazol-2-yl-phenol derivatives.

Experimental Workflow

The comprehensive screening of novel antibacterial compounds involves a multi-step process, from initial screening to the determination of bactericidal activity and cytotoxicity. The following workflow provides a logical sequence for these experiments.

Figure 1: General workflow for antibacterial screening.

Preparation of Test Compounds and Bacterial Inoculum

Preparation of 5-Amino-2-benzooxazol-2-yl-phenol Derivative Stock Solutions

The accurate preparation of stock solutions is fundamental to the reliability of screening results. Dimethyl sulfoxide (DMSO) is a commonly used solvent for dissolving benzoxazole derivatives for biological assays.[2]

Protocol:

• Weighing the Compound: Accurately weigh a precise amount of the synthesized 5-Amino-2-benzooxazol-2-yl-phenol derivative using an analytical balance.

• Dissolution: Dissolve the compound in 100% DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL).[2] Gentle warming or vortexing may be required to facilitate complete dissolution.

• Sterilization: As compounds dissolved in DMSO do not typically require filter sterilization, ensure that the DMSO used is of high purity and handled under aseptic conditions to prevent contamination.[3]

• Storage: Store the stock solution in small, single-use aliquots at -20°C to maintain stability and prevent repeated freeze-thaw cycles.[3]

Preparation of Bacterial Inoculum

Standardization of the bacterial inoculum is critical for the reproducibility of susceptibility testing, as outlined by the Clinical and Laboratory Standards Institute (CLSI).

Protocol:

• Bacterial Culture: From a fresh (18-24 hours) agar plate, select 3-5 well-isolated colonies of the test bacterium.

• Suspension: Transfer the colonies into a tube containing a suitable sterile broth (e.g., Mueller-Hinton Broth - MHB).

• Turbidity Adjustment: Incubate the broth culture at 37°C until the turbidity matches that of a 0.5 McFarland standard. This corresponds to a bacterial suspension of approximately 1.5 x 10⁸ Colony Forming Units (CFU)/mL.

• Final Inoculum Preparation: For broth microdilution, dilute the adjusted bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

Primary Screening: Agar Well Diffusion Assay

The agar well diffusion method is a widely used preliminary test to assess the antimicrobial activity of compounds.[4]

Protocol:

• Media Preparation: Use Mueller-Hinton Agar (MHA) for the assay.

• Inoculation: Uniformly spread the standardized bacterial inoculum (0.5 McFarland) over the entire surface of the MHA plate using a sterile cotton swab.

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.[4]

• Compound Application: Add a fixed volume (e.g., 100 µL) of the test compound solution into a designated well.[5]

• Controls:

  • Positive Control: A known effective antibiotic (e.g., Ciprofloxacin).

  • Negative Control: The solvent used to dissolve the compound (e.g., DMSO).

• Incubation: Incubate the plates at 37°C for 16-24 hours.[6]

• Result Interpretation: Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antibacterial activity.

Quantitative Assessment: Broth Microdilution for MIC and MBC Determination

The broth microdilution method is the gold standard for determining the MIC of an antimicrobial agent.[1] This method allows for a quantitative evaluation of the compound's potency.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[7]

Protocol:

• Plate Preparation: In a sterile 96-well microtiter plate, perform serial two-fold dilutions of the test compound in MHB.

• Inoculation: Add the standardized bacterial inoculum to each well, resulting in a final volume of 100-200 µL per well.

• Controls:

  • Growth Control: Wells containing only MHB and the bacterial inoculum.

  • Sterility Control: Wells containing only MHB.

  • Solvent Control: Wells containing the highest concentration of the solvent (e.g., DMSO) used in the assay with the bacterial inoculum.

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours.[3]

• MIC Reading: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.[8]

Protocol:

• Sub-culturing: From the wells of the MIC plate that show no visible growth, take a small aliquot (e.g., 10 µL) and plate it onto a fresh MHA plate.

• Incubation: Incubate the MHA plates at 37°C for 18-24 hours.

• MBC Reading: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum.

Preliminary Safety Profiling: In Vitro Cytotoxicity Assays

Assessing the cytotoxicity of novel compounds against mammalian cell lines is a crucial step in early-stage drug discovery to evaluate their therapeutic potential.[9]

MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Protocol:

• Cell Seeding: Seed a suitable mammalian cell line (e.g., HEK293, HepG2) in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 5-Amino-2-benzooxazol-2-yl-phenol derivatives for a specified period (e.g., 24, 48 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells.

Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the release of LDH from damaged cells.[10]

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Supernatant Collection: After the treatment period, collect the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new plate and add the LDH reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the recommended time.

• Absorbance Reading: Measure the absorbance at the specified wavelength (e.g., 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity based on the LDH released from treated cells compared to control cells.

Data Presentation and Interpretation

Clear and concise data presentation is essential for the interpretation and comparison of results.

Quantitative Data Summary

Derivative ID	Test Microorganism	Gram Stain	MIC (µg/mL)	MBC (µg/mL)	IC₅₀ (µg/mL) on [Cell Line]
Compound A	Staphylococcus aureus (ATCC 25923)	Gram-positive
Compound A	Escherichia coli (ATCC 25922)	Gram-negative
Compound B	Staphylococcus aureus (ATCC 25923)	Gram-positive
Compound B	Escherichia coli (ATCC 25922)	Gram-negative
Positive Control (e.g., Ciprofloxacin)	Staphylococcus aureus (ATCC 25923)	Gram-positive	N/A
Positive Control (e.g., Ciprofloxacin)	Escherichia coli (ATCC 25922)	Gram-negative	N/A

Table 1: Example of a data summary table for antibacterial and cytotoxicity screening.

Interpretation of Results

• MIC: A lower MIC value indicates greater potency of the compound against the tested microorganism.[7]

• MBC/MIC Ratio: The ratio of MBC to MIC can provide insights into the mode of action of the compound. A ratio of ≤4 is generally considered indicative of bactericidal activity, while a higher ratio suggests bacteriostatic activity.

• Selectivity Index (SI): The SI is calculated as the ratio of the cytotoxic concentration (IC₅₀) to the effective antimicrobial concentration (MIC). A higher SI value is desirable, as it indicates that the compound is more toxic to the bacteria than to mammalian cells.

Quality Control

Maintaining the integrity of the screening process is paramount.

• Reference Strains: Use of well-characterized reference strains, such as those from the American Type Culture Collection (ATCC), is essential for quality control. Examples include Staphylococcus aureus (ATCC 25923) and Escherichia coli (ATCC 25922).

• Standard Operating Procedures (SOPs): Strict adherence to SOPs for all experimental procedures is necessary to ensure consistency and reproducibility.

• Controls: The inclusion of appropriate positive, negative, and solvent controls in every assay is mandatory for data validation.

Conclusion

This document provides a detailed and scientifically rigorous framework for the antibacterial screening of 5-Amino-2-benzooxazol-2-yl-phenol derivatives. By following these protocols, researchers can generate high-quality data to identify promising lead compounds for further development in the fight against bacterial infections. The emphasis on both efficacy and preliminary safety assessment ensures a comprehensive initial evaluation of these novel chemical entities.

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Application Notes &amp; Protocols: Methods for Incorporating 5-Amino-2-(2-hydroxyphenyl)benzoxazole into Polymer Matrices

Introduction: The Significance of 5A-HBO in Advanced Polymers

5-Amino-2-(2-hydroxyphenyl)benzoxazole (5A-HBO) is a versatile organic fluorophore characterized by its rigid benzoxazole core, a phenolic hydroxyl group, and a reactive amino group. The 2-(2'-hydroxyphenyl)benzoxazole (HPBO) scaffold is renowned for its unique photophysical properties, often exhibiting Excited-State Intramolecular Proton Transfer (ESIPT), which results in a large Stokes shift and distinct fluorescence characteristics.[1][2] The presence of both an amino (-NH₂) and a hydroxyl (-OH) group on the 5A-HBO structure opens a gateway for its permanent integration into various polymer systems, transforming commodity plastics and high-performance engineering polymers into functional materials.

The incorporation of such fluorophores into polymer matrices is a critical strategy for developing advanced materials for a wide range of applications, including chemical sensors, organic light-emitting diodes (OLEDs), fluorescent bioprobes, and anti-counterfeiting technologies.[3][4] A polymer matrix provides mechanical durability, processability, and environmental protection to the fluorophore, while the fluorophore imparts optical functionality to the bulk material.

This guide provides a detailed exploration of three primary methodologies for incorporating 5A-HBO into polymer matrices, designed for researchers in materials science, polymer chemistry, and drug development. We will delve into the underlying principles, provide step-by-step protocols, and offer a comparative analysis to guide method selection. The three core methods discussed are:

• Covalent Incorporation via Step-Growth Polymerization: Utilizing 5A-HBO as a functional monomer.

• In-Situ Polymerization: Entrapping 5A-HBO within a polymer network as it forms.

• Physical Blending via Solution Casting: Dispersing 5A-HBO as a dopant in a pre-existing polymer.

Foundational Chemistry: Properties of 5-Amino-2-(2-hydroxyphenyl)benzoxazole (5A-HBO)

Understanding the structure of 5A-HBO is paramount to selecting the appropriate incorporation strategy.

• Amino Group (-NH₂): This primary amine is a strong nucleophile, making it an ideal functional group for step-growth polymerization reactions. It can react with electrophilic groups like acyl chlorides, anhydrides, and isocyanates to form stable amide, imide, or urea linkages, respectively. This is the primary reactive site for creating polyamides and polyimides.[5][6]

• Phenolic Hydroxyl Group (-OH): While less nucleophilic than the amino group, the hydroxyl group can participate in reactions such as esterification and etherification. Crucially, it is the key to the molecule's characteristic ESIPT fluorescence.[1] Protecting this group or being mindful of its potential side reactions is important during polymerization.

• Benzoxazole Core: This heterocyclic system is planar and rigid, contributing to high thermal stability.[7] Its conjugated π-system is the basis of the molecule's photoluminescent properties.

Method 1: Covalent Incorporation via Polyamide Synthesis

This approach offers the most robust and permanent integration of 5A-HBO, making it an integral part of the polymer backbone. By treating 5A-HBO as a diamine monomer, we can synthesize novel aromatic polyamides with intrinsic fluorescence. Aromatic polyamides are known for their excellent thermal stability and mechanical properties.[8]

Scientific Principle

The protocol below describes the low-temperature solution polycondensation of 5A-HBO with an aromatic diacyl chloride (terephthaloyl chloride). The nucleophilic amino groups on 5A-HBO attack the electrophilic carbonyl carbons of the acyl chloride, eliminating HCl and forming a stable amide bond. The use of an anhydrous polar aprotic solvent is critical to dissolve the resulting polymer and to prevent hydrolysis of the highly reactive acyl chloride. An acid scavenger like pyridine or triethylamine is used to neutralize the HCl byproduct, driving the reaction to completion.

Experimental Protocol: Synthesis of a 5A-HBO-Based Polyamide

Materials:

• 5-Amino-2-(2-hydroxyphenyl)benzoxazole (5A-HBO)

• Terephthaloyl chloride

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Methanol

• Standard glassware for inert atmosphere chemistry (Schlenk flask, nitrogen inlet, magnetic stirrer)

Procedure:

• Monomer Dissolution: In a flame-dried 100 mL Schlenk flask under a nitrogen atmosphere, dissolve 1.13 g (5.0 mmol) of 5A-HBO in 20 mL of anhydrous NMP. Stir until fully dissolved.

• Cooling: Cool the solution to 0°C using an ice-water bath. This helps to control the exothermic reaction and minimize side reactions.

• Addition of Acyl Chloride: In a separate, dry vessel, dissolve 1.015 g (5.0 mmol) of terephthaloyl chloride in 10 mL of anhydrous NMP.

• Polymerization: Add the terephthaloyl chloride solution dropwise to the stirred 5A-HBO solution over 30 minutes. The viscosity of the solution will begin to increase noticeably as the polymer chains grow.

• Reaction Continuation: After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature for 12-24 hours under nitrogen. The solution should become highly viscous.

• Polymer Precipitation: Pour the viscous polymer solution slowly into a beaker containing 300 mL of vigorously stirring methanol. A fibrous, solid polymer will precipitate.

• Purification: Filter the precipitated polymer. Wash it thoroughly with fresh methanol (3 x 50 mL) to remove unreacted monomers, NMP, and pyridine hydrochloride salt. Then, wash with hot water (2 x 50 mL) to remove any remaining salts.

• Drying: Dry the purified polymer in a vacuum oven at 80°C for 24 hours to yield the final fluorescent polyamide.

Causality and Expert Insights

• Inert Atmosphere: The amine groups in 5A-HBO can be susceptible to oxidation at room temperature over long periods, and this is accelerated by heat. A nitrogen or argon atmosphere is essential to prevent degradation and ensure the formation of a high molecular weight polymer.

• Solvent Choice: NMP and Dimethylacetamide (DMAc) are excellent solvents for aromatic polyamides. Their high boiling points and polar nature keep the rigid polymer chains in solution as they form, allowing for the attainment of high molecular weights.

• Stoichiometry: A precise 1:1 molar ratio of the diamine (5A-HBO) and the diacyl chloride is crucial. Any deviation will limit the degree of polymerization and result in lower molecular weight polymer, which in turn affects mechanical properties.

Visualization of Covalent Incorporation Workflow

Caption: Workflow for Covalent Incorporation of 5A-HBO.

Method 2: In-Situ Polymerization

This method involves dissolving 5A-HBO in a liquid monomer, which is then polymerized. 5A-HBO becomes physically entrapped and finely dispersed within the newly formed polymer matrix. This technique is excellent for achieving a homogeneous composite, especially with thermosetting polymers like epoxies or acrylics.[9][10]

Scientific Principle

In this protocol, 5A-HBO is dissolved in methyl methacrylate (MMA) monomer. A radical initiator, AIBN, is added, and upon heating, it decomposes to generate free radicals. These radicals initiate the chain-growth polymerization of MMA to form poly(methyl methacrylate) (PMMA). The 5A-HBO molecules, being dispersed in the monomer at the start, are trapped within the entangled PMMA chains as they form, resulting in a solid, transparent, and fluorescent composite.

Experimental Protocol: In-Situ Polymerization in PMMA

Materials:

• 5-Amino-2-(2-hydroxyphenyl)benzoxazole (5A-HBO)

• Methyl methacrylate (MMA), inhibitor removed

• Azobisisobutyronitrile (AIBN)

• Glass vial or mold

• Syringe filter (0.45 µm)

Procedure:

• Preparation of Doped Monomer: Prepare a 0.01% to 0.5% (w/w) solution of 5A-HBO in MMA. For example, dissolve 10 mg of 5A-HBO in 20 g of inhibitor-removed MMA. Stir in a sealed container protected from light until fully dissolved. Gentle warming (40°C) may aid dissolution.

• Initiator Addition: Add the radical initiator AIBN to the solution at a concentration of approximately 0.1% (w/w) relative to the MMA (e.g., 20 mg of AIBN for 20 g of MMA). Stir until the AIBN is completely dissolved.

• Filtering: Filter the solution through a 0.45 µm syringe filter to remove any dust or undissolved particles that could act as crack initiation sites.

• Degassing: Degas the monomer-initiator solution to remove dissolved oxygen, which inhibits radical polymerization. This can be done by bubbling nitrogen through the solution for 15-20 minutes or by several freeze-pump-thaw cycles.

• Polymerization: Transfer the solution to a sealed glass vial or mold. Place the mold in an oven or water bath preheated to 60-70°C. The polymerization time will vary from several hours to a day, depending on the temperature and initiator concentration.

• Annealing: Once solidified, it is advisable to anneal the resulting PMMA block by slowly cooling it to room temperature over several hours to reduce internal stresses.

Causality and Expert Insights

• Inhibitor Removal: Commercial MMA contains an inhibitor (like hydroquinone) to prevent spontaneous polymerization during storage. This must be removed (typically by passing through an alumina column) before use, otherwise it will quench the radicals and prevent polymerization.

• Initiator Choice: AIBN is a common choice as its decomposition rate is well-behaved and not sensitive to the acidic or basic nature of additives. Peroxide initiators could potentially interact with the amine or phenol groups of 5A-HBO.

• Homogeneity: The final homogeneity of the composite is dictated by the solubility of 5A-HBO in the monomer. If the concentration is too high, it may precipitate out during polymerization, leading to aggregation.

Visualization of In-Situ Polymerization Workflow

Caption: Workflow for In-Situ Polymerization.

Method 3: Physical Blending via Solution Casting

This is the most direct and versatile method for incorporating 5A-HBO into a wide variety of soluble, film-forming thermoplastic polymers. It does not require chemical synthesis and is ideal for rapid screening of different polymer matrices.

Scientific Principle

The principle relies on finding a common solvent that can dissolve both the host polymer and the 5A-HBO dopant. A solution containing both components is prepared and then cast onto a flat substrate. The solvent is slowly evaporated, leaving behind a thin film of the polymer with 5A-HBO molecules dispersed throughout the matrix. The quality of the final composite is highly dependent on the solubility of the components and the solvent evaporation rate.[11]

Experimental Protocol: Solution Casting with Polycarbonate

Materials:

• 5-Amino-2-(2-hydroxyphenyl)benzoxazole (5A-HBO)

• Polycarbonate (PC), high purity pellets or powder

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Glass petri dish or other flat casting surface

• Leveling platform

Procedure:

• Polymer Solution: Prepare a 5% (w/v) solution of polycarbonate in DCM. For example, dissolve 1 g of PC pellets in 20 mL of DCM. This may take several hours with stirring.

• Dopant Stock Solution: Prepare a concentrated stock solution of 5A-HBO in the same solvent (e.g., 1 mg/mL in DCM).

• Blending: Add a calculated volume of the 5A-HBO stock solution to the polymer solution to achieve the desired final concentration (e.g., 0.1% w/w relative to the polymer). Stir thoroughly until the solution is homogeneous.

• Casting: Place the petri dish on a perfectly level surface in a fume hood. Pour the polymer blend solution into the dish. The volume will determine the final film thickness.

• Solvent Evaporation: Loosely cover the dish (e.g., with perforated aluminum foil) to slow down the evaporation rate. A slow, controlled evaporation process (over 24-48 hours) is critical to prevent the formation of bubbles or a cloudy film and to ensure a homogeneous dispersion of 5A-HBO.

• Film Release and Drying: Once the film appears dry, it can be carefully peeled from the glass substrate (sometimes adding a small amount of water can help). Place the film in a vacuum oven at a temperature slightly above the boiling point of the solvent but well below the polymer's glass transition temperature (e.g., 50°C for DCM) for 24 hours to remove any residual solvent.

Causality and Expert Insights

• Solvent Selection: The ideal solvent should dissolve the polymer to form a moderately viscous solution and also have good solubility for 5A-HBO. Poor solubility of 5A-HBO will lead to aggregation and the formation of non-fluorescent clusters (due to aggregation-caused quenching).

• Evaporation Rate: Rapid evaporation can trap solvent, cause turbulence that leads to uneven film thickness, and does not give the polymer chains and dopant molecules enough time to arrange into a thermodynamically stable, well-dispersed state.

• Polymer-Dopant Compatibility: Even with a good solvent, the inherent compatibility between 5A-HBO and the host polymer is key. Hydrogen bonding between the 5A-HBO and polar groups on the polymer (e.g., the carbonyl group in PMMA) can improve dispersion. In non-polar polymers, dispersion can be more challenging.

Visualization of Physical Blending Workflow

Caption: Workflow for Physical Blending via Solution Casting.

Comparative Analysis and Method Selection

The choice of incorporation method is a critical decision that depends on the desired properties of the final material and the available resources.

Feature	Covalent Incorporation	In-Situ Polymerization	Physical Blending
Homogeneity	Excellent (Molecular level)	Very Good to Excellent	Fair to Good (Risk of aggregation)
Stability	Excellent (Covalent bonds)	Good (Physical entrapment)	Poor to Fair (Leaching possible)
Ease of Process	Complex (Requires synthesis)	Moderate (Requires polymerization setup)	Simple (Mixing and casting)
Loading %	Limited by stoichiometry	Typically low to moderate (<5%)	Typically low (<1%)
Impact on Tg	Significant (Alters backbone)	Moderate (Acts as plasticizer/filler)	Minimal at low concentrations
Optical Clarity	Generally high	High, if soluble	High risk of scattering/haze
Best For	High-performance, durable materials	Optically clear bulk materials, thermosets	Rapid prototyping, soluble thermoplastics

Characterization of 5A-HBO Polymer Composites

Once the composite material is prepared, a suite of characterization techniques should be employed to validate the incorporation of 5A-HBO and to evaluate the material's properties.

• Spectroscopic Analysis:

  • FTIR/Raman Spectroscopy: For covalent methods, this confirms the formation of new bonds (e.g., amide C=O stretch). For all methods, it verifies the presence of the benzoxazole ring structure within the final material.[12][13]

  • UV-Vis & Fluorescence Spectroscopy: These are essential to confirm that 5A-HBO retains its desired optical properties. A shift in the absorption or emission maxima can provide information about the local environment of the fluorophore within the polymer matrix.[14]

• Thermal Analysis:

  • Differential Scanning Calorimetry (DSC): Used to determine the glass transition temperature (Tg) of the composite. The Tg provides insight into how the addition of 5A-HBO affects the polymer chain mobility.[15]

  • Thermogravimetric Analysis (TGA): Measures the thermal stability and degradation temperature of the composite. Covalent incorporation is expected to yield the highest thermal stability.[16]

• Mechanical Analysis:

  • Tensile Testing: Evaluates properties like tensile strength, Young's modulus, and elongation at break to understand how the incorporation of 5A-HBO has altered the mechanical performance of the host polymer.[17][18]

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• YouTube. (2014). Mod-01 Lec-34 Structural Analysis of Polymers by Spectroscopic Methods. Available at: [Link]

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Spectroscopic techniques for studying the binding of 5-Amino-2-benzooxazol-2-yl-phenol to proteins

An In-Depth Guide to Elucidating the Binding of 5-Amino-2-benzooxazol-2-yl-phenol to Proteins Using Spectroscopic Techniques

Introduction: Bridging Chemistry and Biology

In the landscape of modern drug discovery and molecular biology, understanding the precise interactions between small molecules and their protein targets is paramount. These interactions govern efficacy, specificity, and the ultimate therapeutic outcome of a drug candidate. 5-Amino-2-benzooxazol-2-yl-phenol belongs to the benzoxazole class of heterocyclic compounds, a scaffold known for its diverse biological activities and utility in developing targeted therapeutic agents.[1] The inherent spectroscopic properties of the benzoxazole core, often including intrinsic fluorescence, make it an excellent candidate for detailed biophysical characterization.

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of application notes and detailed protocols for studying the binding of 5-Amino-2-benzooxazol-2-yl-phenol to target proteins. We move beyond simple procedural lists to explain the causality behind experimental choices, ensuring that each protocol is a self-validating system. Our approach is grounded in the principles of Fluorescence, UV-Visible, and Circular Dichroism spectroscopy, culminating with the thermodynamic rigor of Isothermal Titration Calorimetry.

Part 1: Foundational Characterization of the Ligand

Before investigating any protein-ligand interaction, it is critical to characterize the small molecule in isolation. This baseline understanding prevents misinterpretation of data generated from complex binding experiments. The benzoxazole moiety suggests that 5-Amino-2-benzooxazol-2-yl-phenol likely possesses distinct absorbance and fluorescence properties.

Protocol 1.1: Baseline Spectroscopic Profile of 5-Amino-2-benzooxazol-2-yl-phenol

Rationale: This protocol establishes the intrinsic spectral characteristics of the ligand, including its maximum absorbance wavelength (λ_max) and its excitation/emission profile. This information is essential for designing all subsequent binding experiments.

Materials:

• 5-Amino-2-benzooxazol-2-yl-phenol (stock solution in DMSO or ethanol)

• Experimental buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Quartz cuvettes (1 cm path length)

• UV-Visible Spectrophotometer

• Spectrofluorometer

Procedure:

• Preparation: Prepare a working solution of the ligand (e.g., 10-50 µM) in the chosen experimental buffer. Ensure the final concentration of the organic solvent (from the stock solution) is low (<1%) to avoid buffer perturbation.

• UV-Visible Absorbance Scan:

  • Use the experimental buffer as a blank to zero the spectrophotometer.

  • Scan the absorbance of the ligand solution from 200 nm to 600 nm.

  • Identify the λ_max, which will be the optimal wavelength for monitoring concentration and for excitation in fluorescence experiments.

• Fluorescence Excitation and Emission Scans:

  • Place the ligand solution in the spectrofluorometer.

  • Emission Scan: Excite the sample at its λ_max (determined in step 2) and scan the emission over a range of higher wavelengths (e.g., λ_max + 20 nm to 700 nm) to find the emission maximum.

  • Excitation Scan: Set the emission detector to the maximum emission wavelength and scan the excitation wavelengths to confirm the optimal excitation peak.

Self-Validation: The absorbance spectrum should obey the Beer-Lambert law in the concentration range of interest. The fluorescence spectra provide the foundational parameters for designing sensitive binding assays.

Caption: Initial workflow for ligand spectral characterization.

Part 2: Fluorescence Spectroscopy - A Sensitive Probe of Interaction

Fluorescence spectroscopy is an exceptionally sensitive technique for studying binding events.[2][3][4] Interactions can be monitored either by the quenching of intrinsic protein fluorescence (from Tryptophan or Tyrosine residues) upon ligand binding or by changes in the ligand's own fluorescence if it is a fluorophore.

Principle: Fluorescence Quenching

Many proteins contain tryptophan residues, which fluoresce around 340 nm when excited at ~295 nm. When a ligand binds near a tryptophan, it can "quench" this fluorescence, causing a decrease in intensity. This quenching is distance-dependent and can be used to calculate binding parameters.

Caption: Decision points in a CD spectroscopy experiment.

Part 5: Isothermal Titration Calorimetry (ITC) - The Thermodynamic Gold Standard

ITC stands alone in its ability to directly measure the heat released (exothermic) or absorbed (endothermic) during a binding event. [5][6][7]In a single experiment, it can determine the binding affinity (Kd), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding, providing a complete thermodynamic signature of the interaction. [8][9]

Protocol 5.1: Complete Thermodynamic Profiling with ITC

Rationale: To obtain the most accurate and comprehensive data on the binding interaction, revealing the forces that drive complex formation (e.g., hydrogen bonding vs. hydrophobic effects).

Materials:

• Isothermal Titration Calorimeter

• Protein and ligand solutions

• Identical, extensively dialyzed or buffer-exchanged samples. This is the most critical step for success.

Procedure:

• Sample Preparation (Crucial):

  • Prepare the protein and ligand in the exact same buffer from the same stock. Dialyze the protein against the final buffer extensively. Dissolve the ligand in this final dialysis buffer.

  • Degas both solutions immediately before the experiment to prevent air bubbles.

• Instrument Setup:

  • Load the protein solution (e.g., 10-50 µM) into the sample cell.

  • Load the ligand solution (typically 10-20x the protein concentration) into the injection syringe.

  • Set the experimental temperature, stirring speed, and injection parameters (volume and spacing).

• Titration:

  • Perform an initial small injection, which is typically discarded during analysis.

  • Proceed with a series of (e.g., 19-25) injections of the ligand into the protein solution. The instrument measures the heat change after each injection.

• Control Experiment (Self-Validation): After the main experiment, perform an identical titration of the ligand into the buffer-filled sample cell. This measures the heat of dilution, which must be subtracted from the binding data.

• Data Analysis:

  • Integrate the area of each injection peak to determine the heat change.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to extract Kd, n, and ΔH. ΔS is then calculated automatically.

Parameter	Symbol	Information Provided
Dissociation Constant	Kd	Binding affinity (lower Kd = tighter binding).
Stoichiometry	n	The molar ratio of ligand to protein in the complex.
Enthalpy Change	ΔH	Heat released/absorbed; relates to hydrogen bonding.
Entropy Change	ΔS	Change in disorder; relates to hydrophobic interactions.

Summary and Technique Selection

Choosing the right technique depends on the specific research question, available instrumentation, and sample characteristics.

Technique	Strengths	Weaknesses	Primary Question Answered
Fluorescence	High sensitivity, low sample consumption, real-time.	Requires a fluorescent signal change, susceptible to artifacts.	What is the binding affinity (Kd)?
UV-Visible	Simple, widely available, good for confirmation.	Low sensitivity, requires a chromophore change.	Does an interaction occur?
Circular Dichroism	Directly probes protein structure.	Requires optically pure samples, can be buffer-limited.	Does the protein change conformation upon binding?
Isothermal Titration Calorimetry	Provides a complete thermodynamic profile, label-free.	High sample consumption, sensitive to buffer mismatch.	What are the forces driving the binding?

By employing this multi-faceted spectroscopic approach, researchers can build a comprehensive and robust model of the binding interaction between 5-Amino-2-benzooxazol-2-yl-phenol and its protein target, accelerating the path from fundamental research to therapeutic application.

References

• Vertex AI Search. Isothermal titration calorimetry to determine association constants for high-affinity ligands.
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• SpringerLink. Fluorescence Techniques in Analysis of Protein–Ligand Interactions.
• Harvard Medical School. Isothermal Titration Calorimetry (ITC) - Center for Macromolecular Interactions.
• SpringerLink. Circular Dichroism Spectroscopy for the Study of Protein-Ligand Interactions.
• STEMart. Analysis of Protein-Ligand Interactions by UV-Vis Spectroscopy.
• TA Instruments. Characterizing Binding Interactions by ITC.
• AZoM. Characterization of Binding Interactions Using Isothermal Titration Calorimetry.
• PubMed. Circular dichroism spectroscopy for the study of protein-ligand interactions.
• Springer Nature Experiments. Circular Dichroism Analysis for Protein-Protein Interactions.
• SpringerLink. Probing Heme Protein-Ligand Interactions by UV/Visible Absorption Spectroscopy.
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• PubMed. Probing heme protein-ligand interactions by UV/visible absorption spectroscopy.
• National Institutes of Health. Fluorescence techniques in analysis of protein-ligand interactions - PubMed.
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• University of Parma. ABSORBANCE SPECTROSCOPY AND LIGAND BINDING: SEEING IS BELIEVING.
• ResearchGate. Fluorescence Techniques in Analysis of Protein–Ligand Interactions.
• National Institutes of Health. Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition.

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Technical Notes & Optimization

Optimizing the fluorescence signal of 5-Amino-2-benzooxazol-2-yl-phenol probes

Welcome to the technical support center for 5-Amino-2-benzooxazol-2-yl-phenol (ABOP) fluorescent probes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies. The following content is structured in a question-and-answer format to directly address common challenges and unlock the full potential of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the properties and handling of ABOP probes.

Q1: What are the fundamental spectral properties of 5-Amino-2-benzooxazol-2-yl-phenol?

A1: 5-Amino-2-benzooxazol-2-yl-phenol is a member of the benzoxazole family of fluorophores. These dyes are known for their sensitivity to the local environment. While specific spectral values can shift based on environmental factors, the core characteristics are summarized below. Benzoxazole derivatives are versatile heterocycles that often exhibit enhanced fluorescence upon binding to targets like DNA.[1]

Property	Typical Value	Notes
Excitation Max (λex)	~350-390 nm	Highly dependent on solvent polarity and pH.
Emission Max (λem)	~450-550 nm	Exhibits a significant Stokes shift, which is advantageous for minimizing self-quenching.
Quantum Yield (Φf)	Variable (0.1 to >0.8)	Extremely sensitive to molecular rigidity. Fluorescence increases significantly when rotation is restricted, such as upon binding to a target.[2]
Extinction Coefficient	~15,000-30,000 M⁻¹cm⁻¹	Provides a measure of the probe's ability to absorb light.

Q2: My fluorescence signal is strong in solution but disappears when the probe is concentrated or used in a solid-state application. Why?

A2: This phenomenon is a classic example of Aggregation-Caused Quenching (ACQ) .[3][4] In dilute solutions, individual probe molecules are isolated and can efficiently emit absorbed energy as fluorescence. At high concentrations or in a solid state, the planar structure of the benzoxazole core allows molecules to stack on top of each other through intermolecular forces (e.g., π-π stacking). This close association creates non-radiative decay pathways, where the excited-state energy is lost as heat or molecular vibration instead of being emitted as light, thus "quenching" the signal.[4][5]

Caption: Mechanism of Aggregation-Caused Quenching (ACQ).

Q3: How do environmental factors like pH and solvent polarity affect the fluorescence of ABOP probes?

A3: The fluorescence of ABOP is highly sensitive to its environment due to the presence of the phenol and amino functional groups.

• pH: The protonation state of the phenolic hydroxyl group and the amino group can significantly alter the electronic structure of the molecule and, consequently, its fluorescence. Generally, deprotonation of the phenol at alkaline pH can lead to a red-shift in the emission spectrum and a change in quantum yield. It is crucial to maintain a consistent and optimal pH in your experimental buffer.[6]

• Solvent Polarity: ABOP probes often exhibit solvatochromism, meaning their absorption and emission spectra shift with the polarity of the solvent.[7] In more polar solvents, you may observe a shift in the emission wavelength. This property can be exploited to probe the polarity of a binding site, but it also means that changes in buffer composition can alter your signal.

Section 2: Troubleshooting Guide: Weak or No Signal

A common and frustrating issue is a weak or absent fluorescent signal. This guide provides a systematic approach to diagnosing and solving the problem.

Problem: The fluorescence intensity is much lower than expected or completely absent.

Possible Cause	Underlying Rationale	Recommended Solution
1. Probe Concentration Too Low	An insufficient number of fluorophores will naturally lead to a weak signal.	Perform a concentration titration to find the optimal balance between signal strength and background. See Protocol 2A .
2. Photobleaching	The fluorophore is being irreversibly destroyed by the excitation light, especially during prolonged imaging sessions.	Reduce laser power/exposure time, increase camera gain, and use a commercial antifade mounting medium.[8]
3. Incorrect Filter/Imaging Settings	The microscope's excitation and emission filters are not aligned with the probe's spectral profile.	Verify that your filter set is appropriate for the ~370 nm excitation and ~480 nm emission profile of the probe.[8]
4. Environmental Quenching	The probe's fluorescence is being suppressed by its environment.	This can be due to ACQ (see Q2), suboptimal pH, or interaction with quenching amino acids (Tryptophan, Tyrosine, Methionine, Histidine) in the target protein.[9] Optimize buffer pH and consider if the probe's binding site is rich in these residues.
5. Inefficient Probe Loading/Uptake	For cellular imaging, the probe may not be effectively entering the cells or reaching its target.	Optimize incubation time and temperature. Ensure cell permeabilization if the target is intracellular.[8]

Protocol 2A: Probe Concentration Titration for Signal Optimization

This protocol helps determine the ideal probe concentration that maximizes the signal-to-noise ratio.

Objective: To find the lowest concentration of the ABOP probe that gives a bright, specific signal without causing high background or aggregation artifacts.

Methodology:

• Prepare a Serial Dilution: Create a series of probe concentrations in your final imaging buffer (e.g., PBS or HBSS). A good starting range is from 50 nM to 10 µM.

  • Example concentrations: 10 µM, 5 µM, 2 µM, 1 µM, 500 nM, 200 nM, 100 nM, 50 nM.

• Sample Preparation: Prepare identical samples (e.g., cells cultured on coverslips or wells in a microplate).

• Incubation: Add each concentration of the diluted probe to a separate sample. Include a "no probe" control to measure autofluorescence. Incubate under your standard conditions (e.g., 30 minutes at 37°C).

• Washing: Gently wash all samples 2-3 times with fresh, warm imaging buffer to remove unbound probe.[10]

• Imaging:

  • Image all samples using the exact same acquisition settings (laser power, exposure time, gain).

  • Start by imaging the highest concentration sample to set an exposure that does not saturate the detector. Use these settings for all other samples.

• Analysis:

  • Quantify the mean fluorescence intensity of the specific signal (e.g., within stained cells) and a background region for each concentration.

  • Calculate the Signal-to-Noise Ratio (SNR) for each concentration: SNR = (Mean Signal Intensity) / (Mean Background Intensity).

  • Plot SNR vs. Probe Concentration. The optimal concentration is the one that gives the highest SNR before the background begins to increase disproportionately.

Section 3: Troubleshooting Guide: High Background

High background fluorescence can obscure your specific signal, making data interpretation difficult.

Problem: The entire field of view is fluorescent, not just the target of interest.

Caption: Workflow for Diagnosing High Background Fluorescence.

Detailed Explanations & Solutions

• Autofluorescence: Many biological samples, particularly cells and tissues, have endogenous molecules (like NADH, flavins, collagen) that fluoresce naturally, often in the blue-green spectrum where the ABOP probe emits.[11]

  • Solution: Image a control sample that has not been treated with the probe to assess the level of autofluorescence. If it is high, consider using imaging media that does not contain phenol red or other fluorescent components.[10][11] Advanced confocal microscopes also allow for "spectral unmixing" to computationally separate the specific probe signal from the broader autofluorescence spectrum.[11]

• Excess Unbound Probe: If the probe is not washed away sufficiently, it will remain in the solution and on the surfaces of the imaging vessel, contributing to a high, diffuse background.[10][12]

  • Solution: Increase the number and duration of wash steps.[8] Ensure you are using a generous volume of wash buffer and providing gentle agitation to effectively remove unbound molecules.[8]

• Non-Specific Binding: The probe may be sticking to surfaces other than its intended target, such as plastics or glass, or binding non-specifically to cellular components.

  • Solution: Titrating the probe to a lower concentration is the first step.[8] Additionally, including a blocking agent like Bovine Serum Albumin (BSA) in your incubation buffer can help saturate non-specific binding sites.

• Probe Aggregates: As discussed in the ACQ section, high probe concentrations can lead to the formation of aggregates. These often appear as bright, punctate (dot-like) artifacts in the image.

  • Solution: This is a clear indication that your probe concentration is too high. Refer to the titration protocol (Protocol 2A). You can also try filtering your diluted probe solution through a 0.2 µm syringe filter before adding it to your sample.

Protocol 3A: General Staining Protocol for Live Cells

This protocol provides a robust starting point for staining live, adherent cells with ABOP probes.

Materials:

• Adherent cells cultured on glass-bottom dishes or coverslips.

• 5-Amino-2-benzooxazol-2-yl-phenol probe stock solution (e.g., 1 mM in DMSO).

• Live-cell imaging solution (e.g., phenol red-free DMEM or HEPES-buffered saline).

• Phosphate-Buffered Saline (PBS).

Methodology:

• Cell Preparation: Ensure cells are healthy and at an appropriate confluency (typically 60-80%).

• Probe Dilution: Just before use, dilute the probe stock solution to the optimal working concentration (determined from Protocol 2A) in pre-warmed (37°C) live-cell imaging solution.

• Cell Washing: Gently aspirate the culture medium from the cells. Wash once with pre-warmed PBS.

• Probe Loading: Add the diluted probe solution to the cells, ensuring they are completely covered.

• Incubation: Incubate the cells for 15-60 minutes at 37°C in a cell culture incubator. The optimal time may vary by cell type and should be determined empirically.

• Removal of Excess Probe: Aspirate the probe solution. Wash the cells 2-3 times with pre-warmed live-cell imaging solution, incubating for 5 minutes during each wash to allow unbound probe to diffuse out.[10]

• Imaging: Immediately proceed with fluorescence microscopy. Maintain the cells at 37°C if conducting a long-term time-lapse experiment.

References

• Abcam. (2019). Fluorescent microscopy troubleshooting: high background. YouTube. [Link]

• ResearchGate. (2024). Conjugates of Benzoxazole and GFP Chromophore with Aggregation-Induced Enhanced Emission. ResearchGate. [Link]

• Creative Bioarray. (n.d.). Troubleshooting in Fluorescent Staining. Creative Bioarray. [Link]

• Kino, D., et al. (2014). Use of independent component analysis to improve signal-to-noise ratio in multi-probe fluorescence microscopy. Journal of Microscopy. [Link]

• Chen, Y., et al. (n.d.). From aggregation-caused quenching to aggregation-induced delayed fluorescence: the impact of the effect of substituents. Journal of Materials Chemistry C. [Link]

• Li, S., et al. (2025). Novel fluorescent probes with high signal-to-noise ratios for lipid droplet-specific bioimaging. Analytical Methods. [Link]

• Guimarães, D. G., et al. (n.d.). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology Research and Innovation Journal. [Link]

• Yuan, W. Z., et al. (2010). Changing the Behavior of Chromophores from Aggregation-Caused Quenching to Aggregation-Induced Emission. Advanced Materials. [Link]

• ResearchGate. (n.d.). Effect of pH on the fluorescence intensity of 2 and its reaction system with Hg²⁺. ResearchGate. [Link]

• Vierlinger, K., et al. (2018). Fluorescence signal-to-noise optimisation for real-time PCR using universal reporter oligonucleotides. Analytical Methods. [Link]

• ACS Publications. (n.d.). Fluorescence Aggregation-Caused Quenching versus Aggregation-Induced Emission. Journal of Chemical Education. [Link]

• Harvard Medical School. (2023). Optimizing Signal to Noise Ratio. YouTube. [Link]

• Giordano, F., et al. (2019). Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition. ACS Medicinal Chemistry Letters. [Link]

• ResearchGate. (2019). Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition. ResearchGate. [Link]

• Suresh, S. R., et al. (2018). Switch-on fluorescence of 5-amino-2-mercapto benzimidazole by Mn3O4 nanoparticles: Experimental and theoretical approach. Semantic Scholar. [Link]

• RSC Publishing. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Publishing. [Link]

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ResearchGate. [Link]

• NIH. (n.d.). Mechanisms of Quenching of Alexa Fluorophores by Natural Amino Acids. National Institutes of Health. [Link]

• ResearchGate. (n.d.). Mechanisms of Quenching of Alexa Fluorophores by Natural Amino Acids. ResearchGate. [Link]

• ResearchGate. (2025). Preclinical Toxicological Assessment of 2-(Benzoxazol-2-yl)[(2-hydroxynaphthyl)diazenyl]phenol Derivatives for Blue Light and UV Radiation Photoprotection Applications. ResearchGate. [Link]

• MDPI. (2020). Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino)-phenols from 2-((5H-1,2,3-Dithiazol-5-ylidene)amino)phenols through Unprecedented Formation of Imidazole Ring from Two Methanimino Groups. MDPI. [Link]

• ResearchGate. (2025). Excited state intramolecular proton transfer in amino 2-(2′-hydroxyphenyl)benzazole derivatives: Effects of the solvent and the amino group position. ResearchGate. [Link]

• ResearchGate. (2023). Insights into photo-induced excited state behaviors for 2-[4-(Di-tert-butyl-amino)-phenyl]-5-(5-fluoro-benzooxazol-2-yl)-benzofuran-6-ol: Solvent effects. ResearchGate. [Link]

• NIH. (n.d.). Phenols as Diamagnetic T2-Exchange Magnetic Resonance Imaging Contrast Agents. National Institutes of Health. [Link]

• RSC Publishing. (n.d.). N-(5-Amino-9H-benzo[a]phenoxazin-9-ylidene)propan-1-aminium chlorides as antifungal agents and NIR fluorescent probes. RSC Publishing. [Link]

• ResearchGate. (n.d.). A 2-(benzo[ d ]thiazol-2-yl)phenol based on conjugated polymer: Highly selective colorimetric fluorescent chemosensor for F-depending on Si–O bond cleavage reaction. ResearchGate. [Link]

• ACS Publications. (2019). Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition. ACS Medicinal Chemistry Letters. [Link]

• ResearchGate. (2025). Switch-Off fluorescence of 5-amino-2-mercapto benzimidazole with Ag3O4 nanoparticles: Experimental and theoretical investigations. ResearchGate. [Link]

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Common side products in the synthesis of benzoxazole derivatives and their removal

Welcome to the technical support guide for the synthesis of benzoxazole derivatives. This resource is designed for researchers, medicinal chemists, and process development scientists who work with this important heterocyclic scaffold. Benzoxazoles are a cornerstone in medicinal chemistry and materials science, making the reliable synthesis of pure compounds paramount.[1][2][3] This guide provides in-depth, field-proven insights into common challenges, focusing on the identification and removal of frequent side products to help you streamline your workflow and improve your final product's purity.

Troubleshooting & FAQs: Navigating Common Synthetic Hurdles

This section addresses the most frequent issues encountered during the synthesis of benzoxazoles, particularly through the common route of condensing 2-aminophenols with carboxylic acids, aldehydes, or their derivatives.[4][5]

Q1: My reaction yield is disappointingly low. What are the common culprits?

Low yields in benzoxazole synthesis can be traced back to several factors, ranging from the integrity of your starting materials to the reaction conditions and work-up procedures.[6]

• Purity of Starting Materials: Impurities present in the 2-aminophenol or the partnering acid/aldehyde can significantly hinder the reaction.[7] 2-Aminophenols are particularly susceptible to air oxidation, which can introduce colored impurities and reduce the effective concentration of the starting material.[7] Always start with the highest purity reagents available or consider purifying them before use. A simple melting point analysis can often reveal the presence of impurities.[6]

• Incomplete Reaction/Cyclization: The reaction may stall before completion. A common issue is the formation of a stable intermediate, such as a Schiff base (from an aldehyde) or an o-hydroxyamide (from a carboxylic acid), that fails to cyclize efficiently.[6][7] To drive the reaction forward, consider increasing the reaction temperature, extending the reaction time, or ensuring your catalyst is active and used in the correct loading.[6][7]

• Side Product Formation: Competing reactions can consume your starting materials. At high temperatures, 2-aminophenol can undergo self-condensation or polymerization, leading to intractable materials and reducing the yield of the desired product.[7]

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and catalyst is critical.[6] Some solvent-free reactions may require temperatures as high as 130°C to achieve good conversion.[7][8] Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if your reagents are sensitive to air or moisture.[7]

Q2: My final product is highly colored, even after initial work-up. What causes this and how can I fix it?

The appearance of color, typically yellow, brown, or even black, is a frequent problem, often stemming from the oxidation of the 2-aminophenol starting material.

• Cause: 2-Aminophenols are sensitive reagents that can oxidize when exposed to air, especially at elevated temperatures.[7] This process forms highly colored, often polymeric, impurities that are carried through the synthesis.

• Prevention: The most effective strategy is prevention. Conduct the reaction under an inert atmosphere of nitrogen or argon to minimize contact with oxygen.[7]

• Removal: If colored impurities are present in the crude product, they can often be removed by treating a solution of the product with activated charcoal.[9][10] The charcoal adsorbs the colored impurities, and can then be removed by filtration.

Protocol Snapshot: Decolorization with Activated Charcoal

• Dissolve the crude product in a suitable solvent (e.g., ethyl acetate).[9]

• Add a small amount of activated charcoal (typically 1-5% by weight).

• Heat the mixture gently with stirring for 10-15 minutes.

• Filter the hot solution through a pad of celite or filter paper to remove the charcoal.

• Proceed with crystallization or solvent evaporation.

Q3: TLC and NMR analysis show unreacted starting materials in my crude product. What's the best way to remove them?

The presence of unreacted 2-aminophenol or the carboxylic acid/aldehyde partner is a very common scenario. Luckily, their distinct chemical properties allow for straightforward removal.

• Unreacted 2-Aminophenol (Basic Impurity): Being a basic compound, 2-aminophenol can be easily removed with an acidic wash during the work-up.[11] By washing the organic solution of your product with a dilute aqueous acid (e.g., 1M HCl), the aminophenol is protonated to form a water-soluble salt, which partitions into the aqueous layer.[12][13]

• Unreacted Carboxylic Acid (Acidic Impurity): Similarly, a carboxylic acid can be removed by washing with a dilute aqueous base (e.g., saturated sodium bicarbonate or 1M NaOH solution).[14] The base deprotonates the acid, forming a water-soluble carboxylate salt that is extracted into the aqueous phase.[14][15]

• Unreacted Aldehyde (Neutral Impurity): Aldehydes are neutral and cannot be removed by a simple acid-base extraction. In this case, purification relies on physical methods. Column chromatography is highly effective for separating the benzoxazole product from the unreacted aldehyde.[8][16] Recrystallization may also be effective if there is a significant difference in solubility between the product and the aldehyde.

The benzoxazole core itself is a very weak base and typically remains in the organic layer during these aqueous extractions.[17][18]

Q4: I'm observing a stable intermediate that isn't cyclizing. How can I drive the reaction to completion?

The formation of a stable intermediate that resists cyclization is a key reason for incomplete reactions.

• Schiff Base Intermediate (from Aldehydes): The condensation of a 2-aminophenol and an aldehyde first forms a Schiff base (an imine). The final step is the intramolecular cyclization to the benzoxazole. If this intermediate is observed, it indicates the cyclization step is slow. Promoting complete cyclization can often be achieved by increasing the reaction temperature or extending the reaction time.[7] In some cases, the addition of a suitable oxidant may be required to facilitate the final aromatization step.[10]

• o-Hydroxyamide Intermediate (from Carboxylic Acids/Acyl Chlorides): When using a carboxylic acid or acyl chloride, an amide linkage is formed first. The subsequent intramolecular cyclization and dehydration requires forcing conditions, often involving high temperatures or strong acid catalysts to overcome the activation energy.[19] If you isolate this intermediate, re-subjecting it to the reaction conditions, perhaps at a higher temperature or with additional catalyst, should promote the desired cyclization.

Summary of Common Side Products and Removal Strategies

Side Product/Impurity	Type	Cause of Formation	Recommended Removal Method
Unreacted 2-Aminophenol	Basic	Incomplete reaction; incorrect stoichiometry.	Acid-Base Extraction (wash with dilute HCl).[11][12]
Unreacted Carboxylic Acid	Acidic	Incomplete reaction.	Acid-Base Extraction (wash with NaHCO₃ or NaOH).[14]
Unreacted Aldehyde	Neutral	Incomplete reaction.	Column Chromatography, Recrystallization.[8][16]
Schiff Base / o-Hydroxyamide	Neutral	Incomplete cyclization of intermediate.	Force reaction completion (higher temp, longer time) or re-purify via Column Chromatography.[7]
Oxidized/Polymeric Materials	Neutral	Air oxidation of 2-aminophenol.[7]	Treatment with Activated Charcoal.[9][10]
Over-acylated/alkylated Products	Neutral	Non-selective reaction conditions.	Column Chromatography.[6]

Purification Protocols: Step-by-Step Methodologies

Protocol 1: General Purification by Column Chromatography

Column chromatography is the most versatile and common method for purifying benzoxazole derivatives from a variety of impurities.[6][16]

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of a polar solvent (like ethyl acetate or DCM), adding silica, and then removing the solvent under reduced pressure.

• Column Packing: Prepare a silica gel column using a non-polar solvent (e.g., hexane or petroleum ether).

• Loading: Carefully load the dried slurry onto the top of the packed column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexane). Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate).[8][16] A typical gradient might be from 0% to 20% ethyl acetate in hexane.

• Monitoring & Collection: Monitor the separation using Thin Layer Chromatography (TLC) and collect the fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified benzoxazole.

Protocol 2: Removal of Starting Materials via Acid-Base Extraction

This technique is ideal for removing acidic or basic impurities from your crude product dissolved in an organic solvent.[12][15]

• Dissolution: Dissolve the crude reaction mixture in an organic solvent immiscible with water (e.g., ethyl acetate, dichloromethane). Place this solution in a separatory funnel.

• Acidic Wash (to remove 2-aminophenol): Add an equal volume of 1M HCl to the separatory funnel. Stopper the funnel, invert, and open the stopcock to vent pressure. Shake vigorously for 30-60 seconds. Allow the layers to separate and drain the lower aqueous layer.

• Basic Wash (to remove carboxylic acid): Add an equal volume of saturated aqueous NaHCO₃ solution. Repeat the shaking and draining process. A test with pH paper can confirm the aqueous layer is basic.[14]

• Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine) to remove residual water.

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent to obtain the purified product.

Protocol 3: Purification by Recrystallization

Recrystallization is an excellent final purification step for solid products to obtain high-purity, crystalline material.[20][21]

• Solvent Selection: Choose a solvent (or solvent pair) in which your product is sparingly soluble at room temperature but highly soluble when hot. Ethanol is often a good starting point for benzoxazoles.[21]

• Dissolution: Place the crude solid in a flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If there are insoluble impurities (like dust or catalyst residue), perform a hot filtration to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Crystals of the pure product should form. Cooling further in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the crystals in a vacuum oven to remove all traces of solvent.

Workflow for Benzoxazole Synthesis & Purification

The following diagram outlines a typical workflow, highlighting key decision points for purification.

Caption: General workflow for benzoxazole synthesis and purification.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Benzoxazole Synthesis.
• Google Patents. (n.d.). WO2006096624A1 - Process for the purification of substituted benzoxazole compounds.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Cyclization in Benzoxazole Synthesis.
• Benchchem. (n.d.). Technical Support Center: Synthesis of Substituted Benzoxazoles.
• ACS Omega. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition.
• MDPI. (n.d.). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides.
• Organic Chemistry Portal. (n.d.). Benzoxazole synthesis.
• Benchchem. (n.d.). A Technical Guide to the Synthesis of Benzoxazole Derivatives from o-Aminophenol.
• Taylor & Francis Online. (2022). Synthesis of benzoxazoles via a silver mediated oxidation.
• Unknown Source. (n.d.). Acid-Base Extraction.
• SciSpace. (n.d.). Synthesis and Crystal Structure of a Benzoxazole Derivative: (E)-2-(6-Methylbenzoxazol-2-yl)-3-phenylacrylonitrile.
• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, characterization and biological evaluation of benzoxazole derivatives.
• Wikipedia. (n.d.). Acid–base extraction.
• RSC Publishing. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review.
• A Review on Various Synthetic Methods of Benzoxazole Moiety. (n.d.).
• Chemistry Steps. (n.d.). Organic Acid-Base Extractions.
• International Journal of Pharmaceutical Sciences Review and Research. (2025). Benzoxazole: Synthetic Methodology and Biological Activities.
• Unknown Source. (2024).
• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction.
• Chemistry Stack Exchange. (2018). Fast way to isolate 4-nitrophenol from 4-aminophenol.
• International Journal of Research and Review. (n.d.). Chemistry and Pharmacological Exploration of Benzoxazole Derivatives.
• PubMed. (2021). Synthesis of some new benzoxazole derivatives and investigation of their anticancer activities.

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• 4. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03871H [pubs.rsc.org]
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• 9. WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents [patents.google.com]
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• 21. jocpr.com [jocpr.com]

Technical Support Center: Purification of 5-Amino-2-benzooxazol-2-yl-phenol by Column Chromatography

Welcome to the technical support center for the purification of 5-Amino-2-benzooxazol-2-yl-phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting strategies for the successful column chromatographic purification of this valuable heterocyclic compound. The methodologies and insights provided herein are grounded in established scientific principles and field-proven experience.

Introduction: The Challenge of Purifying 5-Amino-2-benzooxazol-2-yl-phenol

5-Amino-2-benzooxazol-2-yl-phenol is a key building block in the synthesis of various biologically active molecules.[1] Its structure, containing both a phenolic hydroxyl group and an aromatic amine, imparts a high degree of polarity and the potential for strong interactions with stationary phases like silica gel. This can lead to purification challenges such as poor separation, band tailing, and even decomposition on the column.[2] This guide will address these challenges head-on, providing a logical framework for method development and troubleshooting.

The empirical formula of 5-Amino-2-benzooxazol-2-yl-phenol is C₁₃H₁₀N₂O₂, with a molecular weight of 226.23 g/mol .[3] Understanding its chemical nature is the first step toward effective purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 5-Amino-2-benzooxazol-2-yl-phenol sample?

A1: The impurity profile largely depends on the synthetic route. Common impurities may include unreacted starting materials such as o-aminophenol derivatives, isomeric side-products, and polymeric materials formed during the reaction.[4][5] For instance, if the synthesis involves the condensation of an aminophenol with a carboxylic acid derivative, residual starting materials and incompletely cyclized intermediates are likely contaminants.[5]

Q2: My compound is very polar and streaks on the TLC plate, even in highly polar solvent systems. What can I do?

A2: Streaking is a common issue with polar compounds like 5-Amino-2-benzooxazol-2-yl-phenol due to strong interactions with the silica gel stationary phase. Here are a few strategies to address this:

• Modify the Mobile Phase: Add a small amount of a polar, protic solvent like methanol or a basic modifier like triethylamine or a few drops of ammonium hydroxide to your eluent.[6] These modifiers can compete with your compound for active sites on the silica, reducing tailing.

• Consider a Different Stationary Phase: If modifying the mobile phase is ineffective, consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded phase like diol or amino-functionalized silica.[2] For highly polar compounds, reversed-phase chromatography (e.g., C18 silica) with a polar mobile phase (like water/acetonitrile or water/methanol) can be an excellent alternative.

Q3: How do I choose the right solvent system for my column?

A3: The ideal solvent system should provide a good separation of your target compound from its impurities on a Thin Layer Chromatography (TLC) plate, with the Rf value of your product ideally between 0.2 and 0.4.

• Start with TLC: Begin by screening various solvent systems of differing polarities. A common starting point for polar compounds is a mixture of a non-polar solvent like hexanes or dichloromethane and a polar solvent like ethyl acetate or methanol.[6]

• Iterative Optimization: Adjust the ratio of the solvents to achieve the desired separation. If the spots are too low on the plate (low Rf), increase the polarity of the mobile phase. If they are too high (high Rf), decrease the polarity.

• Example Systems for Polar Compounds: For compounds that are difficult to move from the baseline, consider systems like 1-10% methanol in dichloromethane or even more complex mixtures like ethyl acetate/butanol/acetic acid/water (EBAW), although the latter is not suitable for flash chromatography.[6]

Troubleshooting Guide

This section addresses specific problems you might encounter during the column chromatography of 5-Amino-2-benzooxazol-2-yl-phenol.

Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
Compound won't elute from the column.	1. The solvent system is not polar enough. 2. The compound has decomposed on the silica gel.[2] 3. The compound has poor solubility in the eluent.	1. Increase Eluent Polarity: Gradually increase the percentage of the polar solvent in your mobile phase.[2] For example, if you are using 50% ethyl acetate in hexanes, try moving to 70% or even 100% ethyl acetate, followed by small additions of methanol if necessary. 2. Assess Stability: Before running a large-scale column, spot your compound on a TLC plate, let it sit for a few hours, and then elute it. If you see decomposition products, your compound may not be stable on silica. Consider using a deactivated silica gel or an alternative stationary phase like alumina.[2] 3. Improve Solubility: If solubility is an issue, you may need to switch to a solvent system in which your compound is more soluble, even if it's not the "ideal" system based on TLC. Dry loading the sample can also help in this situation.[7]
Poor separation of the desired compound from an impurity.	1. The chosen solvent system has insufficient selectivity. 2. The column is overloaded with the crude sample. 3. The column was not packed properly.	1. Optimize the Solvent System: Try different solvent combinations. Sometimes, switching one of the solvents (e.g., using dichloromethane instead of hexanes) can significantly alter the selectivity and improve separation. 2. Reduce Sample Load: A general rule of thumb is to use a silica-to-crude product ratio of at least 30:1 by weight. If the separation is difficult, this ratio may need to be increased to 50:1 or even 100:1.[4] 3. Proper Packing Technique: Ensure the silica gel is packed uniformly without any cracks or channels. A poorly packed column will lead to band broadening and poor separation.[4]
The collected fractions are very dilute.	The compound is eluting over a large volume of solvent (band broadening).	1. Concentrate Fractions: Try concentrating the fractions where you expect your compound to be and re-analyze by TLC.[2] 2. Use a Gradient Elution: Start with a less polar solvent system to elute non-polar impurities, then gradually increase the polarity to elute your target compound in a sharper band.
The compound crystallizes on the column.	The compound has low solubility in the mobile phase and is highly concentrated at the top of the column.	1. Pre-purification: If possible, perform a simple purification step before the column, such as recrystallization or a solvent wash, to remove some impurities and reduce the total amount of material loaded. 2. Use a Wider Column: A wider column will have a larger surface area, which can help to prevent the concentration of the compound from becoming too high at any single point.[2] 3. Change the Solvent System: Select a mobile phase in which your compound has better solubility.

Experimental Protocols

Protocol 1: Thin Layer Chromatography (TLC) for Solvent System Selection

This protocol outlines the critical first step in developing a successful column chromatography purification.

• Prepare TLC Plates: Use commercially available silica gel 60 F254 plates.

• Spot the Sample: Dissolve a small amount of your crude 5-Amino-2-benzooxazol-2-yl-phenol in a suitable solvent (e.g., methanol or dichloromethane). Using a capillary tube, spot the solution onto the baseline of the TLC plate.

• Develop the Plate: Place the TLC plate in a developing chamber containing your chosen solvent system. Ensure the solvent level is below the baseline. Allow the solvent to ascend the plate.

• Visualize the Spots: After the solvent front has nearly reached the top of the plate, remove it and mark the solvent front. Visualize the separated spots under a UV lamp (254 nm and/or 365 nm).[8]

• Calculate Rf Values: The Retention Factor (Rf) is calculated as the distance traveled by the spot divided by the distance traveled by the solvent front. Aim for an Rf of 0.2-0.4 for your target compound for optimal column separation.

Caption: Workflow for TLC solvent system screening.

Protocol 2: Column Chromatography Purification

This protocol provides a step-by-step guide for the purification of 5-Amino-2-benzooxazol-2-yl-phenol.

• Column Preparation:

  • Secure a glass chromatography column vertically.

  • Place a small plug of cotton or glass wool at the bottom.[4]

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column, gently tapping to ensure even packing and remove air bubbles.[4]

  • Add another layer of sand on top of the packed silica.

  • Drain the solvent until it is level with the top of the sand.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Carefully apply the solution to the top of the column with a pipette.[4][7]

  • Dry Loading (Recommended for compounds with poor solubility): Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.[7]

• Elution:

  • Carefully add the mobile phase to the top of the column.

  • Begin collecting fractions.

  • If using a gradient elution, gradually increase the polarity of the mobile phase.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions.

• Product Isolation:

  • Remove the solvent from the combined pure fractions using a rotary evaporator.

  • Dry the purified solid under high vacuum.

Caption: Step-by-step column chromatography workflow.

Safety Precautions

5-Amino-2-benzooxazol-2-yl-phenol is classified as an acute toxicant if swallowed.[3] It is essential to handle this compound with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood to avoid inhalation of dust.[9][10] Consult the Safety Data Sheet (SDS) for comprehensive safety information.[9][10]

References

• Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. (URL: [Link])

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews. (URL: [Link])

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. (URL: [Link])

• Separation of Benzoxazole on Newcrom R1 HPLC column. SIELC Technologies. (URL: [Link])

• 5-Amino-2-(6-methylbenzo[d]oxazol-2-yl)phenol. American Elements. (URL: [Link])

• Chromatography: Solvent Systems for TLC. University of Rochester, Department of Chemistry. (URL: [Link])

• MSDS of 5-Amino-2-(hydroxymethyl)phenol.
• Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography.

• Quick Troubleshooting Guide For HPLC Column Usage. Biovanix Chromatography. (URL: [Link])

• Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Research Journal of Pharmacy and Technology. (URL: [Link])

• 5-Amino-2-(6-methylbenzo[d]oxazol-2-yl)phenol. MySkinRecipes. (URL: [Link])

• Supporting Information for manuscript entitled, '2-Amino-5-arylbenzoxazole derivatives as potent inhibitors of fatty acid amid'. The Royal Society of Chemistry. (URL: [Link])

• Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol -4-yl)amino)-phenol. Semantic Scholar. (URL: [Link]

• Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition. NIH. (URL: [Link])

• Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino). PubMed Central. (URL: [Link])

• Thin Layer Chromatography (TLC). AGA Analytical. (URL: [Link])

• TLC Solvent Selection for Separation. Scribd. (URL: [Link])

• Stability-indicating TLC-densitometric method for simultaneous determination of paracetamol and chlorzoxazone and their toxic impurities. PubMed. (URL: [Link])

• Supporting Information Synthesis of Benzoxazoles via the Copper-Catalyzed Hydroamination of Alkynones with 2-Aminophenols.

• exploring chromatographic technique. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (URL: [Link])

• 5-Amino-2-(1,3-benzoxazol-2-yl)phenol.

• 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. Amerigo Scientific. (URL: [Link])

• Oxidative ortho-Amino-methylation of phenols via C H and C C bond cleavage Wenbo Sun, Huacan Lin, Wenyu Zhou* and Zigang Li*. The Royal Society of Chemistry. (URL: [Link])

• (PDF) Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino). ResearchGate. (URL: [Link])

• 4-(Benzoxazol-2-yl)phenyl 3-((3-Chloro-1,4-Naphthoquinon-2-yl)amino)phenyl Sulfate.

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• 10. fishersci.com [fishersci.com]

Technical Support Center: Solubilization Guide for 5-Amino-2-(1,3-benzoxazol-2-yl)phenol

Welcome to the technical support center for 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. This guide is designed for researchers, scientists, and drug development professionals to address the primary challenge associated with this compound: its low aqueous solubility. By understanding its chemical nature and applying systematic solubilization strategies, you can ensure reliable and reproducible results in your biological assays.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and solubilization of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol.

Q1: What is the best solvent for preparing a high-concentration stock solution?

A: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent.[1][2] 5-Amino-2-(1,3-benzoxazol-2-yl)phenol, like many benzoxazole derivatives, exhibits good solubility in DMSO, allowing for the preparation of concentrated stocks (e.g., 10-50 mM).[1][2][3] Always use anhydrous, high-purity DMSO to prevent compound degradation.

Q2: My compound precipitates when I add my DMSO stock to my aqueous assay buffer. Why is this happening and how can I fix it?

A: This is a common issue known as "precipitation upon dilution." It occurs because the compound is highly soluble in the organic stock solvent but poorly soluble in the final aqueous medium.[4] To resolve this, ensure the final concentration of DMSO in your assay is as low as possible, ideally ≤0.5%, as higher concentrations can be toxic to cells.[5][6] If precipitation persists, you will need to employ more advanced solubilization strategies, such as pH adjustment or the use of excipients, which are detailed in the Troubleshooting Guide below.

Q3: Can I heat the solution to help dissolve the compound?

A: Gentle warming (e.g., to 37°C) can be used cautiously to aid dissolution in the initial stock solvent. However, prolonged or excessive heating is not recommended. The amino and phenol groups on the molecule are susceptible to oxidation, and heat can accelerate this degradation, compromising the integrity of your compound. Always use freshly prepared solutions for your experiments.

Q4: What is the chemical basis for this compound's poor water solubility?

A: The compound's structure contains a large, rigid, and hydrophobic benzoxazole ring system.[7][8] While it possesses polar amino (-NH2) and hydroxyl (-OH) groups, the overall molecule is lipophilic. Furthermore, it is an amphoteric compound, meaning it has both acidic (phenol) and basic (amine) functional groups.[9][10] At neutral pH, the molecule is predominantly in its neutral, least soluble form, leading to low aqueous solubility.[10]

Troubleshooting Guide: A Step-by-Step Approach to Solubilization

If you are encountering persistent solubility issues, this guide provides a systematic workflow to identify the optimal solubilization strategy for your specific biological assay.

Problem: The compound precipitates from the aqueous medium during serial dilutions or upon addition to the final assay plate.

This workflow is designed to methodically overcome this challenge. Start with Step 1 and proceed to subsequent steps only if solubility issues are not resolved.

Caption: Decision workflow for troubleshooting solubility issues.

Step 1: Optimizing the Stock Solution and Dilution Technique

Before exploring more complex methods, ensure your stock preparation and dilution technique is optimized.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Weigh Compound: Accurately weigh 2.26 mg of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol (MW: 226.23 g/mol ).[11]

• Add Solvent: Add 1.0 mL of anhydrous, high-purity DMSO.

• Dissolve: Vortex vigorously. If necessary, gently warm the vial to 37°C in a water bath for 5-10 minutes until the solid is fully dissolved.

• Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Causality: A high-quality, fully dissolved stock solution is the foundation for any successful experiment. Using an organic solvent like DMSO in which the compound is freely soluble ensures you start with a homogenous solution.[1][2]

Pro-Tip: When diluting the stock into your aqueous buffer, add the DMSO stock to the buffer dropwise while vortexing. This rapid mixing can prevent localized high concentrations that lead to immediate precipitation.[6]

Step 2: pH-Mediated Solubilization

The amphoteric nature of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol is the key to this strategy. Its solubility is lowest near its isoelectric point (neutral pH) and increases dramatically in either acidic or basic conditions.[9][10][12]

• In Acidic Conditions (pH < 4): The amino group becomes protonated (-NH3+), forming a more soluble salt.

• In Basic Conditions (pH > 10): The phenolic hydroxyl group is deprotonated (-O-), forming a more soluble phenolate salt.

Protocol 2: Determining pH-Dependent Solubility

• Prepare Buffers: Prepare a series of buffers (e.g., citrate for pH 3-6, phosphate for pH 6-8, borate for pH 8-10).

• Spike Compound: Add a small amount of your DMSO stock solution to each buffer to a final concentration that is slightly above your desired assay concentration. Keep the final DMSO concentration constant and low (e.g., 0.5%).

• Equilibrate: Incubate the solutions for 1-2 hours at room temperature.

• Observe: Visually inspect for precipitation. For a quantitative measure, centrifuge the samples and measure the concentration of the supernatant using UV-Vis spectrophotometry.

Causality: By shifting the pH away from neutral, you ionize the molecule, which dramatically increases its interaction with polar water molecules and enhances solubility.[13] This is a fundamental technique for ionizable drugs.[14][15]

Data Summary: Expected Solubility Profile

pH Range	Dominant Species	Expected Relative Solubility	Assay Compatibility Considerations
< 4	Cationic (-NH3+)	High	May affect cell viability or enzyme activity.
4 - 9	Neutral (Zwitterionic)	Low	Typical range for most biological assays.
> 10	Anionic (-O-)	High	Generally not compatible with live-cell assays.

Self-Validation: If you observe a U-shaped solubility curve with the lowest solubility around neutral pH, it confirms the amphoteric nature of your compound.[10] Choose the pH that provides solubility while being compatible with your assay system's constraints.

Step 3: Advanced Solubilization with Cyclodextrins

If pH adjustment is not compatible with your assay, cyclodextrins offer an excellent alternative. These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic interior cavity.[16][] They can encapsulate the hydrophobic benzoxazole core of your compound, forming an "inclusion complex" that has significantly improved aqueous solubility.[18][19]

Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used in cell culture applications due to its high solubility and low toxicity.

Protocol 3: Solubilization using HP-β-CD

• Prepare HP-β-CD Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your desired aqueous assay buffer.

• Add Compound Stock: Slowly add your concentrated DMSO stock of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol to the HP-β-CD solution while vortexing.

• Complexation: Allow the mixture to stir or shake for at least 1-4 hours at room temperature to ensure efficient complex formation.

• Sterilization: Sterilize the final solution by filtering through a 0.22 µm syringe filter.

• Application: Use this aqueous, solubilized stock for your final dilutions in the biological assay.

Causality: The cyclodextrin acts as a carrier molecule, effectively shielding the hydrophobic part of the drug from the aqueous environment, which prevents aggregation and precipitation.[16] This technique enhances the apparent solubility without chemically modifying the drug or using harsh solvents in the final medium.[][18]

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin.

References

• Gould, S., & Scott, R. C. (2021). Cyclodextrins: enhancing drug delivery, solubility and bioavailability for modern therapeutics. PubMed Central. [Link]

• Khan, I., et al. (2021). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. National Institutes of Health (NIH). [Link]

• He, Y., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. PubMed Central. [Link]

• Various Authors. (2016). What the concentration of DMSO you use in cell culture assays? ResearchGate. [Link]

• Various Authors. (2023). Maximum DMSO concentration in media for cell culture? Reddit. [Link]

• Kumari, P., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Publishing. [Link]

• Chemistry LibreTexts. (2019). The Effects of pH on Solubility. [Link]

• Chaudhary, Z. K. (2018). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• de Oliveira, M. F., et al. (2024). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. National Institutes of Health (NIH). [Link]

• Fuguet, E., et al. (2016). Solubility-pH profiles of some acidic, basic and amphoteric drugs. ResearchGate. [Link]

• Various Authors. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. Journal of Drug Delivery and Therapeutics. [Link]

• Parmar, K., & Patel, J. (2013). CYCLODEXTRIN INCLUSION COMPLEX TO ENHANCE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS: A REVIEW. International Journal of Pharmaceutical Sciences and Research. [Link]

• LifeTein. (2023). DMSO usage in cell culture. [Link]

• Chad's Prep. (2022). pH Effects on Solubility. YouTube. [Link]

• Amerigo Scientific. 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. [Link]

• Sharma, D., et al. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Journal of Global Pharma Technology. [Link]

• Patel, M., et al. (2012). SYNTHESIS AND BIOLOGICAL EVALUATION OF BENZOXAZOLE DERIVATIVES AS NEW ANTI MICROBIAL AGENTS. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Various Authors. The influence of pH on solubility in water Theory. Course Hero. [Link]

• Kakkar, S., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. ResearchGate. [Link]

• Various Authors. (2014). What must be the maximum final DMSO % in a cell culture plate? ResearchGate. [Link]

• Various Authors. (2015). Can I use Cyclodextrin to improve the solubility of a compound? ResearchGate. [Link]

• He, Y., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. PubMed. [Link]

• Cheméo. Chemical Properties of 5-Amino-2-benzimidazolethiol. [Link]

• Deshmukh, A. S. (2017). Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. Journal of Pharmaceutical and Biomedical Sciences. [Link]

• Mlostoń, G., et al. (2020). Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino)-phenol. Semantic Scholar. [https://www.semanticscholar.org/paper/Synthesis-of-2-((2-(Benzo-%5Bd%5Doxazol-2-yl)-2H-imidazol-Mlosto%C5%84-P%C4%99zio/0f6b7c5332f170f2305a2e58a74e2d422a571764]([Link]

• ALEKS. (2021). Understanding the effect of pH on the solubility of ionic compounds. YouTube. [Link]

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• 7. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03871H [pubs.rsc.org]
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• 9. chem.libretexts.org [chem.libretexts.org]
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• 19. ijpsr.com [ijpsr.com]

Technical Support Center: Mitigating Photobleaching of 5-Amino-2-benzooxazol-2-yl-phenol in Fluorescence Microscopy

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 5-Amino-2-benzooxazol-2-yl-phenol in their fluorescence microscopy experiments. This guide provides in-depth troubleshooting advice and frequently asked questions to help you minimize photobleaching and acquire high-quality, reproducible data. As Senior Application Scientists, we combine technical expertise with practical field insights to address the challenges you may encounter.

Understanding the Challenge: The Nature of 5-Amino-2-benzooxazol-2-yl-phenol and Photobleaching

5-Amino-2-benzooxazol-2-yl-phenol is a fluorescent molecule belonging to the benzoxazole family.[1][2] Benzoxazole derivatives are recognized for their utility as fluorescent probes, including for applications like DNA visualization and in the development of inhibitors for enzymes such as JMJD3.[3][4][5]

Molecular Properties:

• Formula: C₁₃H₁₀N₂O₂[1][2]

• Molecular Weight: 226.23 g/mol [1][2]

Photobleaching, the irreversible photochemical destruction of a fluorophore, is a critical issue in fluorescence microscopy. It is primarily caused by the interaction of the excited fluorophore with molecular oxygen, leading to the generation of reactive oxygen species (ROS) that chemically damage the dye.[6] This results in a diminished fluorescent signal and can compromise the quantitative accuracy of your experiments.

Visualizing the Photobleaching Pathway

The following diagram illustrates the general mechanism of fluorophore photobleaching, a process that affects molecules like 5-Amino-2-benzooxazol-2-yl-phenol.

Caption: General mechanism of photobleaching.

Frequently Asked Questions (FAQs)

Q1: My signal from 5-Amino-2-benzooxazol-2-yl-phenol is fading very quickly during time-lapse imaging. What is the primary cause?

This rapid signal loss is a classic sign of photobleaching. The high-intensity excitation light required for fluorescence microscopy can lead to the rapid degradation of the fluorophore, especially during repeated exposures in time-lapse experiments.[6]

Q2: Can the mounting medium I use affect the photostability of my fluorophore?

Absolutely. The choice of mounting medium is critical. Using a mounting medium containing an antifade reagent can significantly reduce the rate of photobleaching by scavenging reactive oxygen species.[7][8]

Q3: Are there any specific antifade reagents you recommend for benzoxazole-based dyes?

While specific data for 5-Amino-2-benzooxazol-2-yl-phenol is limited, general-purpose antifade reagents are an excellent starting point. Commonly used and effective antifade agents include:

• p-Phenylenediamine (PPD): Highly effective, but can be toxic and may interact with certain other dyes.[7][9]

• n-Propyl gallate (NPG): A less toxic option that can also be used in live-cell imaging, though it may have some biological effects.[7]

• 1,4-diazabicyclo[2.2.2]octane (DABCO): A good all-around antifade reagent that is less toxic than PPD.[7]

Commercial antifade mounting media, such as the ProLong series from Thermo Fisher Scientific, offer optimized and ready-to-use solutions.[10]

Q4: Besides antifade reagents, what are the most impactful changes I can make to my imaging protocol to reduce photobleaching?

The two most critical parameters to adjust are:

• Reduce Illumination Intensity: Use the lowest possible laser power or lamp intensity that provides a sufficient signal-to-noise ratio.[6]

• Minimize Exposure Time: Decrease the camera exposure time to the shortest duration that still yields a clear image.[6][11]

Q5: Could the observed signal loss be due to something other than photobleaching?

While photobleaching is the most likely culprit, other factors could contribute to signal loss, including:

• Phototoxicity: In live-cell imaging, high-intensity light can induce cellular stress or death, leading to changes in fluorophore localization or degradation.[12][13]

• Chemical Instability: The local chemical environment (e.g., pH) of your sample could potentially affect the stability of the fluorophore, although this is less common with established dyes.

Troubleshooting Guides

Problem 1: Severe Photobleaching in Fixed-Cell Imaging

Symptoms:

• Fluorescence signal disappears within seconds of illumination.

• Inability to capture Z-stacks or multiple fields of view before the signal is lost.

Troubleshooting Workflow:

Caption: Troubleshooting severe photobleaching.

Problem 2: Gradual Signal Loss During Live-Cell Time-Lapse Imaging

Symptoms:

• Fluorescence intensity decreases steadily over the course of the experiment.

• Later time points are unusable for quantitative analysis.

Quantitative Data Summary for Imaging Parameter Optimization:

Parameter	Initial Setting (High Photobleaching)	Optimized Setting (Reduced Photobleaching)	Rationale
Laser Power / Lamp Intensity	50-100%	5-20%	Reduces the number of photons hitting the sample, thereby decreasing the rate of fluorophore excitation and subsequent degradation.[6]
Exposure Time	500 ms	50-100 ms	Minimizes the duration the fluorophore is in an excited state, reducing the probability of photochemical reactions.[6][11]
Time Interval	30 seconds	2-5 minutes	Decreases the total number of exposures, thus reducing the cumulative light dose delivered to the sample.
Binning	1x1	2x2 or 4x4	Increases the signal-to-noise ratio, allowing for a reduction in exposure time or illumination intensity.

Experimental Protocol: Optimizing Imaging Conditions [12][14]

• Establish a Baseline: Image your sample with your current "high photobleaching" settings for a short duration to quantify the initial rate of signal decay.

• Reduce Illumination Intensity: Decrease the laser power or lamp intensity to the lowest level where you can still clearly distinguish your signal from the background.

• Shorten Exposure Time: Adjust the camera exposure time to the minimum required for a clear image at the new, lower illumination intensity.

• Increase Time Interval: If your experimental design allows, increase the time between image acquisitions to reduce the total light exposure.

• Utilize Hardware and Software Features:

  • If available, use fast-switching LED light sources and TTL circuits to ensure the sample is only illuminated during the camera's exposure period, avoiding "illumination overhead."[12][14]

  • Employ high-sensitivity detectors that can capture a usable signal with less excitation light.[6]

Protocols

Protocol 1: Preparation of an N-Propyl Gallate (NPG) Antifade Mounting Medium

NPG is a commonly used antifade reagent that you can prepare in the lab.[7]

Materials:

• n-Propyl gallate (NPG) powder

• Glycerol

• Phosphate-buffered saline (PBS), pH 7.4

• 50 ml conical tube

• Water bath or heat block set to 70°C

Procedure:

• Weigh out 0.5 g of NPG and add it to the 50 ml conical tube.

• Add 5 ml of PBS to the tube.

• Vortex the mixture thoroughly.

• Place the tube in the 70°C water bath or heat block.

• Heat and vortex intermittently for several hours until the NPG is completely dissolved. This step requires patience.

• Add 45 ml of glycerol to the dissolved NPG solution.

• Mix thoroughly by inversion or gentle vortexing until the solution is homogeneous.

• Store the final mounting medium at -20°C in small aliquots to prevent repeated freeze-thaw cycles.

Note: While effective, homemade antifade solutions may have batch-to-batch variability. For highly quantitative or sensitive experiments, a commercially formulated antifade mounting medium is recommended.

Protocol 2: Quantitative Assessment of Photobleaching

To systematically improve your imaging, it is essential to quantify the rate of photobleaching.

Procedure:

• Select a representative field of view in your sample.

• Set your imaging parameters (laser power, exposure time, etc.).

• Acquire a time-lapse series of images (e.g., 50 frames at the fastest possible acquisition rate).

• In your image analysis software, define a region of interest (ROI) over a fluorescently labeled structure.

• Measure the mean fluorescence intensity within the ROI for each frame.

• Plot the normalized mean intensity against the frame number (or time). The slope of this curve represents the rate of photobleaching.

• Repeat this process after each adjustment to your imaging protocol to determine the impact of the change.

By following these guidelines and protocols, you can significantly reduce the effects of photobleaching on your experiments with 5-Amino-2-benzooxazol-2-yl-phenol, leading to more reliable and reproducible fluorescence microscopy data.

References

• Switch-on fluorescence of 5-amino-2-mercapto benzimidazole by Mn3O4 nanoparticles: Experimental and theoretical approach. (n.d.). Semantic Scholar. Retrieved January 21, 2026, from [Link]

• Sarno, F., et al. (2018). Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition. ACS Medicinal Chemistry Letters, 9(10), 1049-1054. Available at: [Link]

• Kiepas, A., et al. (2020). Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity. Journal of Cell Science, 133(5), jcs242834. Available at: [Link]

• Kumar, A., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(35), 24459-24483. Available at: [Link]

• Kiepas, A., et al. (2020). Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity. Journal of Cell Science, 133(5). Available at: [Link]

• Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino). (2025). ResearchGate. Retrieved January 21, 2026, from [Link]

• König, K., et al. (2011). Mechanisms of high-order photobleaching and its relationship to intracellular ablation. Optics Express, 19(6), 5499-5511. Available at: [Link]

• Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. (n.d.). Retrieved January 21, 2026, from [Link]

• 2-(2-Benzoxazolyl)phenol. (n.d.). PubChem. Retrieved January 21, 2026, from [Link]

• Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity. (2020). Request PDF. Retrieved January 21, 2026, from [Link]

• A 2-(benzo[ d ]thiazol-2-yl)phenol based on conjugated polymer: Highly selective colorimetric fluorescent chemosensor for F-depending on Si–O bond cleavage reaction. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. (n.d.). Amerigo Scientific. Retrieved January 21, 2026, from [Link]

• Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition. (n.d.). Retrieved January 21, 2026, from [Link]

• Sameiro, M., et al. (n.d.). N-(5-Amino-9H-benzo[a]phenoxazin-9-ylidene)propan-1-aminium chlorides as antifungal agents and NIR fluorescent probes. RSC Publishing. Retrieved January 21, 2026, from [Link]

• Lokwani, P., et al. (2011). Benzoxazole: The molecule of diverse biological activities. Journal of Chemical and Pharmaceutical Research, 3(3), 302-311. Available at: [Link]

• How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide. (n.d.). Retrieved January 21, 2026, from [Link]

• Preferred anti-fading agent for confocal fluorescence microscopy?. (2013). ResearchGate. Retrieved January 21, 2026, from [Link]

• Various bioactive molecules containing benzoxazole. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Switch-Off fluorescence of 5-amino-2-mercapto benzimidazole with Ag3O4 nanoparticles: Experimental and theoretical investigations. (2025). ResearchGate. Retrieved January 21, 2026, from [Link]

Sources

• 1. 5-Amino-2-(1,3-benzoxazol-2-yl)phenol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. 5-Amino-2-(1,3-benzoxazol-2-yl)phenol - Amerigo Scientific [amerigoscientific.com]
• 3. Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review [biori.periodikos.com.br]
• 5. researchgate.net [researchgate.net]
• 6. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 7. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. bidc.ucsf.edu [bidc.ucsf.edu]
• 10. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - CN [thermofisher.cn]
• 12. Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.biologists.com [journals.biologists.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Condensation Reactions of 2-Aminophenols

Welcome to the technical support center for the optimization of condensation reactions involving 2-aminophenols. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of chemical transformations. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of these reactions and achieve optimal results in your laboratory.

Reaction Overview: The Chemistry of 2-Aminophenol Condensation

The condensation of 2-aminophenols is a cornerstone of heterocyclic chemistry, providing access to a wide array of valuable compounds, most notably benzoxazoles and phenoxazines. These scaffolds are prevalent in medicinal chemistry, materials science, and natural products.[1][2] The fundamental reaction involves the coupling of a 2-aminophenol with a suitable electrophilic partner, followed by an intramolecular cyclization and dehydration (or another elimination) step to form the heterocyclic ring.

The traditional and most common pathway involves the reaction of 2-aminophenol with carbonyl compounds such as aldehydes or ketones.[2][3] The general mechanism proceeds through the initial formation of a Schiff base (or imine) intermediate via the reaction of the amino group of the 2-aminophenol with the carbonyl group of the aldehyde or ketone. This is followed by an intramolecular nucleophilic attack of the hydroxyl group onto the imine carbon, leading to a cyclized intermediate. Subsequent dehydration yields the aromatic benzoxazole ring system.[3]

Caption: General mechanism for benzoxazole synthesis.

Variations of this reaction exist, utilizing different coupling partners like carboxylic acids and their derivatives, β-diketones, and alkynones, often requiring specific catalysts to proceed efficiently.[1][3][4]

Troubleshooting Guide

This section addresses specific issues that you may encounter during the condensation of 2-aminophenols, presented in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the common causes and how can I improve it?

A1: Low yields are a common challenge and can be attributed to several factors. A systematic approach to troubleshooting is recommended.

• Purity of 2-Aminophenol: 2-Aminophenol and its derivatives are susceptible to oxidation, which can result in the formation of colored impurities and reduce the effective concentration of your starting material.[5] It is advisable to use freshly purified 2-aminophenol or to purify commercially available material if it appears discolored (typically reddish-brown to dark solids).[5] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also mitigate oxidation.[5][6]

• Suboptimal Catalyst: The choice of catalyst is critical and highly dependent on the substrates. While some reactions proceed thermally, many require a catalyst to achieve good yields.

  • Acid Catalysts: Brønsted acids (e.g., TsOH·H₂O) and Lewis acids (e.g., BF₃·Et₂O) are commonly used to activate the carbonyl group and promote cyclization.[1][2][7]

  • Metal Catalysts: Copper salts (e.g., CuI) have been shown to be effective, particularly in combination with a Brønsted acid.[1] Palladium-based catalysts have also been employed.[3]

  • Nanocatalysts and Ionic Liquids: For greener and more efficient processes, consider using nanocatalysts or ionic liquids, which can offer high yields and catalyst reusability.[2][3]

• Inappropriate Reaction Conditions: Temperature, solvent, and reaction time are crucial parameters.

  • Temperature: Many condensation reactions require heating to overcome the activation energy for both imine formation and dehydration.[6] If you are running the reaction at room temperature, consider increasing the temperature.

  • Solvent: The choice of solvent can influence the solubility of reactants and the reaction rate. Acetonitrile, ethanol, and DMF are common choices.[1][2][3] The solubility of 2-aminophenol is moderate in water but better in polar organic solvents like ethanol and methanol.[8]

  • Water Removal: As water is a byproduct of the condensation, its removal can drive the reaction to completion. This can be achieved through azeotropic distillation with a Dean-Stark apparatus or by using a dehydrating agent.[9]

• Substituent Effects: The electronic nature of substituents on both the 2-aminophenol and the coupling partner can significantly impact reactivity. Electron-withdrawing groups on an aldehyde partner can sometimes enhance reactivity, while electron-donating groups may slow it down.[10]

Q2: I am observing the formation of significant side products. What are they, and how can I minimize them?

A2: Side product formation is often linked to the reactivity of the 2-aminophenol starting material.

• Oxidation Products: The most common side products arise from the oxidation of 2-aminophenol. This can lead to the formation of phenoxazinone structures through oxidative dimerization.[11][12] To minimize this, use high-purity starting materials, degas your solvent, and maintain an inert atmosphere.

• Incomplete Cyclization: In some cases, the Schiff base intermediate may be stable and fail to cyclize efficiently. This can be addressed by optimizing the catalyst and increasing the reaction temperature to promote the intramolecular cyclization step.

• Alternative Reaction Pathways: With certain substrates, alternative reaction pathways may compete. For example, when using β-diketones, regioselectivity can be an issue. Careful selection of the catalyst and reaction conditions can help to favor the desired product.[1]

Q3: My reaction is not going to completion, even after an extended period. What should I do?

A3: An incomplete reaction suggests that the conditions are not optimal for driving the equilibrium towards the product.

• Increase Temperature: As with low yields, increasing the temperature can often accelerate a sluggish reaction.[6]

• Effective Water Removal: Ensure that water is being effectively removed from the reaction mixture, as its presence can inhibit the final dehydration step.

• Catalyst Deactivation: The catalyst may be deactivating over time. Consider adding a fresh portion of the catalyst if the reaction stalls.

• Microwave Irradiation: Microwave-assisted synthesis has been shown to dramatically reduce reaction times and improve yields for these types of condensations by providing rapid and uniform heating.[6][13]

Frequently Asked Questions (FAQs)

Q1: What is the best way to purify my 2-aminophenol starting material?

A1: Recrystallization is a common and effective method for purifying 2-aminophenol. A suitable solvent system can be determined based on its solubility profile. It is moderately soluble in water and more soluble in polar organic solvents like ethanol.[8] After purification, it is crucial to store it under an inert atmosphere and protected from light to prevent oxidation.[5][14]

Q2: How do I choose the right solvent for my condensation reaction?

A2: The ideal solvent should dissolve all reactants, be inert to the reaction conditions, and have a boiling point suitable for the desired reaction temperature. For reactions requiring water removal by azeotropic distillation, a solvent that forms an azeotrope with water, such as toluene or xylene, is necessary. For other conditions, polar aprotic solvents like acetonitrile or DMF, or alcohols like ethanol, are often good choices.[1][3]

Q3: Can I run this reaction without a catalyst?

A3: While some condensations of 2-aminophenols with highly reactive aldehydes may proceed without a catalyst, particularly at high temperatures, the use of a catalyst is generally recommended to achieve good yields and reasonable reaction times.[6] Catalysts play a crucial role in activating the electrophile and facilitating the key bond-forming steps.[2]

Q4: What are the key safety precautions when working with 2-aminophenols?

A4: 2-Aminophenol can cause allergic skin reactions and may be harmful if inhaled or ingested.[5] It is essential to handle this compound in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Always consult the Safety Data Sheet (SDS) for the specific 2-aminophenol derivative you are using.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-Substituted Benzoxazoles using a Brønsted Acid/Copper Co-catalyst

This protocol is adapted from a method for the synthesis of benzoxazoles from 2-aminophenols and β-diketones.[1]

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-aminophenol (1.0 mmol), the β-diketone (1.2 mmol), TsOH·H₂O (10 mol%), and CuI (5 mol%).

• Solvent Addition: Add acetonitrile (5 mL) to the flask.

• Reaction: Place the flask in a preheated oil bath at 80 °C and stir the mixture for 16 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the 2-aminophenol is consumed.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the desired 2-substituted benzoxazole.

Protocol 2: Microwave-Assisted Synthesis of 2-Arylbenzoxazoles

This is a general procedure based on green chemistry principles for the condensation of 2-aminophenol with aldehydes.[6][13]

• Reaction Mixture: In a microwave-safe reaction vessel, combine 2-aminophenol (1.0 mmol), the desired aromatic aldehyde (1.0 mmol), and a catalytic amount of an appropriate catalyst (e.g., L-proline or an acidic ionic liquid).[2][13]

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a suitable temperature (e.g., 70-130 °C) and power for a short duration (e.g., 5-30 minutes).[2][3]

• Monitoring and Work-up: After irradiation, cool the vessel to room temperature. Monitor the reaction completion by TLC.

• Purification: The crude product can often be purified by simple recrystallization or by silica gel chromatography if necessary.

Data Presentation

The choice of catalyst and reaction conditions can significantly impact the yield of the desired product. The following table summarizes the reported yields for the synthesis of benzoxazoles under various catalytic systems.

Catalyst System	Coupling Partner	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
TsOH·H₂O / CuI	β-Diketone	Acetonitrile	80	16	up to 89	[1]
Brønsted acidic ionic liquid gel	Aldehyde	Solvent-free	130	5	85-98	[2]
Tf₂O / 2-Fluoropyridine	Tertiary Amide	Not specified	Not specified	Not specified	Good	[15]
Lewis acidic ionic liquid @ MNP	Aldehyde	Solvent-free	70	0.5	Moderate to high	[3]
Isosorbide-initiated polyamine	Aldehyde	Methanol	Room Temp.	< 0.1	92-99	[3]

Troubleshooting Workflow

Caption: A workflow for troubleshooting low yields.

References

• Mayo, M. S., Yu, X., Zhou, X., Feng, X., Yamamoto, Y., & Bao, M. (2014). Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Brønsted Acid and Copper Iodide. The Journal of Organic Chemistry, 79(13), 6310–6314. [Link]

• Organic & Biomolecular Chemistry. (n.d.). Synthesis of benzoxazoles via the copper-catalyzed hydroamination of alkynones with 2-aminophenols. RSC Publishing. [Link]

• MDPI. (n.d.). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. MDPI. [Link]

• Soni, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(35), 24633-24661. [Link]

• Šlachtová, V., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(22), 19535-19543. [Link]

• ResearchGate. (n.d.). Synthesis of phenoxazine derivative from 2-aminophenol and 3,4-dihaloarene. ResearchGate. [Link]

• Macías-Rubalcava, M. L., et al. (2023). Synthesis of Aminophenoxazinones and Evaluation of Their Phytotoxicity in the Search for New Natural Herbicides. Molecules, 28(4), 1836. [Link]

• RSC Publishing. (2024). New synthetic approaches for the construction of 2-aminophenoxazinone architectures. RSC Publishing. [Link]

• ACS Publications. (2021). New Functionalized Phenoxazines and Phenothiazines. ACS Omega, 6(32), 20993–21001. [Link]

• Kumar, A., et al. (2023). Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review. RSC Advances, 13(8), 5068-5093. [Link]

• Soni, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(35), 24633-24661. [Link]

• ResearchGate. (2020). Scope of 2-aminophenols 1 and aldehydes 2. ResearchGate. [Link]

• ResearchGate. (n.d.). The condensation of 2-aminophenols with various aldehydes. Reaction... ResearchGate. [Link]

• Lee, A. S.-Y., et al. (2012). L-Proline Catalyzed Condensation Reaction of Aldehyde or Carboxylic Acid with 2-Aminothiophenol under Solvent-Free and Microwave Irradiation. Journal of Applied Science and Engineering, 15(3), 295-300. [Link]

• Solubility of Things. (n.d.). 2-Aminophenol. Solubility of Things. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Condensation. ACS GCI Pharmaceutical Roundtable. [Link]

• PubChem. (n.d.). 2-Aminophenol. PubChem. [Link]

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• 3. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03871H [pubs.rsc.org]
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• 15. mdpi.com [mdpi.com]

Overcoming challenges in the characterization of 5-Amino-2-benzooxazol-2-yl-phenol

Welcome to the technical support center for the characterization of 5-Amino-2-benzooxazol-2-yl-phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of this multifaceted molecule. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format, grounded in scientific principles and practical laboratory experience.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the experimental characterization of 5-Amino-2-benzooxazol-2-yl-phenol. Each problem is followed by a detailed explanation of potential causes and step-by-step solutions.

Chromatographic Issues (HPLC/UPLC)

Question: I'm observing inconsistent retention times and peak tailing during HPLC analysis of 5-Amino-2-benzooxazol-2-yl-phenol. What could be the cause and how can I fix it?

Answer:

Inconsistent retention times and peak tailing are common issues when analyzing polar, ionizable compounds like 5-Amino-2-benzooxazol-2-yl-phenol. The primary reasons often revolve around interactions with the stationary phase and the mobile phase composition.

Potential Causes and Solutions:

• Secondary Interactions with Residual Silanols: The free silanol groups on the surface of silica-based C18 columns can interact with the basic amino group of your compound, leading to peak tailing.

  • Solution: Use an end-capped column or a column with a different stationary phase (e.g., phenyl-hexyl). Alternatively, adding a competitive base like triethylamine (TEA) to the mobile phase can mask the silanol groups.

• pH of the Mobile Phase: The ionization state of both the amino and phenolic groups is highly dependent on the pH of the mobile phase. Fluctuations in pH can lead to shifts in retention time.

  • Solution: Buffer your mobile phase to a pH that is at least 2 units away from the pKa of the amino and phenolic groups. For consistent protonation of the amine, an acidic mobile phase (e.g., with 0.1% formic acid or trifluoroacetic acid) is recommended.[1][2]

• Inappropriate Mobile Phase Composition: A mobile phase with insufficient organic solvent may lead to long retention times, while a solvent that is too strong can cause premature elution and poor separation.

  • Solution: Optimize the gradient of your organic solvent (e.g., acetonitrile or methanol). A good starting point is a gradient from 5% to 95% acetonitrile in water (with 0.1% formic acid) over 15-20 minutes.

• Column Overloading: Injecting too concentrated a sample can lead to peak fronting or tailing.

  • Solution: Dilute your sample and reinject. Ensure the injection volume and concentration are within the linear range of your detector.

Experimental Protocol: Optimized HPLC Method

Parameter	Recommended Condition
Column	C18, 2.5 µm, 4.6 x 150 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5-95% B over 15 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	5 µL
Detection	UV at 272 nm

Spectroscopic Issues (NMR, MS, UV-Vis)

Question: My ¹H NMR spectrum of 5-Amino-2-benzooxazol-2-yl-phenol shows broad peaks for the -NH₂ and -OH protons, and the aromatic region is complex. How can I improve the resolution and interpret the spectrum?

Answer:

Broadening of exchangeable protons (-NH₂, -OH) and complex aromatic signals are common in NMR analysis of molecules with this structure.

Potential Causes and Solutions:

• Proton Exchange: The acidic phenolic proton and the basic amino protons can undergo chemical exchange with each other and with trace amounts of water in the deuterated solvent. This exchange broadens the signals.

  • Solution 1 (D₂O Exchange): Add a drop of D₂O to your NMR tube, shake, and re-acquire the spectrum. The -NH₂ and -OH peaks will disappear or significantly decrease in intensity, confirming their identity.

  • Solution 2 (Use of DMSO-d₆): DMSO-d₆ is a good solvent for this compound and can slow down the proton exchange rate due to its ability to form hydrogen bonds, resulting in sharper -OH and -NH₂ peaks.[3]

• Complex Aromatic Signals: The protons on the two benzene rings can have overlapping chemical shifts, making direct assignment challenging.

  • Solution (2D NMR): Perform 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence). COSY will help identify adjacent protons on the same ring, while HSQC will correlate protons to their directly attached carbons.

Typical ¹H NMR Chemical Shifts (in DMSO-d₆):

Proton	Approximate Chemical Shift (ppm)	Multiplicity
Aromatic-H	6.5 - 8.0	m
-NH₂	~5.0	br s
-OH	~9.5	br s

Note: Chemical shifts can vary based on concentration and purity.

Question: I am having trouble getting a clear molecular ion peak in the mass spectrum of my compound. What ionization technique is best, and what fragmentation patterns should I expect?

Answer:

The choice of ionization technique is crucial for obtaining a good mass spectrum of 5-Amino-2-benzooxazol-2-yl-phenol.

Recommended Technique and Expected Fragmentation:

• Ionization Technique: Electrospray ionization (ESI) is generally the most suitable method for this type of polar molecule. It is a soft ionization technique that typically yields a prominent molecular ion peak.

• Expected Molecular Ions:

  • Positive Mode (ESI+): Expect to see the protonated molecule [M+H]⁺ at m/z 227.24.

  • Negative Mode (ESI-): Expect to see the deprotonated molecule [M-H]⁻ at m/z 225.22.

• Fragmentation Pattern: The benzoxazole core is relatively stable. Fragmentation in MS/MS experiments will likely involve the cleavage of the benzoxazole ring system. Common losses include CO (28 Da) and HCN (27 Da). The exact fragmentation will depend on the collision energy.[4][5]

Question: My UV-Vis absorbance readings are inconsistent between different sample preparations. Why is this happening?

Answer:

The UV-Vis spectrum of 5-Amino-2-benzooxazol-2-yl-phenol is sensitive to the pH of the solution due to the presence of the ionizable phenolic hydroxyl group.

Cause and Solution:

• pH-Dependent Absorbance: At different pH values, the equilibrium between the neutral phenol and the deprotonated phenoxide ion will shift. These two species have different absorption maxima, leading to changes in the overall spectrum.[6][7][8]

  • Solution: Ensure that all your samples are dissolved in a buffered solution of a consistent pH for reproducible results. For routine analysis, using a slightly acidic solution (e.g., pH 4-5) will keep the molecule in its neutral form.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and solubility of 5-Amino-2-benzooxazol-2-yl-phenol?

A1: It is typically a light-colored powder. It has low solubility in water but is soluble in organic solvents like DMSO, DMF, and methanol.[9]

Q2: My compound appears to be degrading over time, as indicated by a color change and the appearance of new peaks in my chromatogram. How can I improve its stability?

A2: The amino and phenol groups make the compound susceptible to oxidation, which can be accelerated by light and air.

• Storage: Store the solid compound in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen).

• Solution Stability: Prepare solutions fresh before use. If solutions need to be stored, keep them at low temperatures and protected from light.

Q3: What are some common impurities I might encounter from the synthesis of 5-Amino-2-benzooxazol-2-yl-phenol?

A3: Common impurities can include unreacted starting materials such as 4-amino-2-nitrophenol or 2-aminophenol, as well as byproducts from side reactions like dimerization.[1][5] Purification by column chromatography or recrystallization is often necessary.

Q4: Can I use 5-Amino-2-benzooxazol-2-yl-phenol as a fluorescent probe?

A4: Yes, benzoxazole derivatives are known for their fluorescent properties. The emission wavelength will likely be sensitive to the solvent polarity and pH. Characterization of its photophysical properties would require fluorescence spectroscopy.

Q5: Where can I find reliable safety information for this compound?

A5: Always refer to the Material Safety Data Sheet (MSDS) provided by the supplier. General safety precautions include working in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE) such as gloves and safety glasses, and avoiding inhalation of dust and contact with skin.

References

• SIELC Technologies. (n.d.). UV-Vis Spectrum of 4-aminophenol. SIELC. [Link]

• ResearchGate. (n.d.). Mass spectra and fragmentation pathway of CBOAHB, H2L, and its Ru (III) complex. ResearchGate. [Link]

• Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC. Aurigene. [Link]

• Physics Forums. (2004, April 22). Effect of pH changes on UV absorbance. Physics Forums. [Link]

• SlideShare. (n.d.). Experiment 1 Effect of Solvent, pH and auxochrome on UV absorbance. SlideShare. [Link]

• Pines, E. (n.d.). UV-Visible spectra and photoacidity of Phenols, Naphthols and Pyrenols. [Link]

• YouTube. (2025, December 23). Effect of pH on absorbance maximum (UV Vis Spectra) of Aniline, Benzoic Acid and Phenol. YouTube. [Link]

• ACS Publications. (2024, May 14). NMR-Challenge.com: Exploring the Most Common Mistakes in NMR Assignments. Journal of Chemical Education. [Link]

• MPG.PuRe. (n.d.). Figure S1. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. SCION Instruments. [Link]

• Semantic Scholar. (n.d.). MASS SPECTROMETRY OF OXAZOLES. [Link]

• Mastelf. (2025, January 7). Troubleshooting Common HPLC Problems: Solutions for Better Results. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• ACE HPLC. (n.d.). HPLC Troubleshooting Guide. [Link]

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Technical Support Center: Enhancing the Quantum Yield of Benzoxazole-Based Fluorophores

Welcome to the technical support center for benzoxazole-based fluorophores. This guide is designed for researchers, scientists, and drug development professionals who are working to optimize the fluorescence quantum yield (ΦF) of these versatile molecules. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and unlock the full potential of your benzoxazole derivatives. Our approach is grounded in mechanistic principles to empower you not just to follow steps, but to make informed decisions in your experimental design.

Section 1: Troubleshooting Guide - Diagnosing and Solving Low Quantum Yield

Low quantum yield is a frequent hurdle in the development and application of novel fluorophores. This section provides a systematic approach to diagnosing the root cause of poor fluorescence efficiency in your benzoxazole system and offers targeted strategies for improvement.

My Benzoxazole Derivative Exhibits Weak or No Fluorescence. What are the Primary Causes?

When a newly synthesized or commercially sourced benzoxazole fluorophore shows disappointing fluorescence intensity, the issue can typically be traced back to one of three areas: structural flaws, environmental quenching, or measurement errors.

• Structural Considerations: The inherent molecular structure dictates the electronic transitions that govern fluorescence. Non-radiative decay pathways, such as internal conversion and intersystem crossing, can dominate if the structure is not optimized. Key factors include:

  • Insufficient π-Conjugation: A limited delocalized electron system can lead to lower absorption cross-sections and inefficient emission.

  • Presence of Quenching Moieties: Certain functional groups can act as quenchers, providing pathways for non-radiative decay.

  • Conformational Flexibility: Rotatable bonds can lead to energy loss through molecular vibrations and promote non-radiative decay pathways like Twisted Intramolecular Charge Transfer (TICT).[1]

• Environmental and Solvent Effects: The surrounding medium plays a critical role in the photophysical behavior of a fluorophore.[2]

  • Solvent Polarity: For many benzoxazole derivatives, particularly those with a donor-acceptor architecture, increasing solvent polarity can stabilize a charge-transfer excited state, which may promote non-radiative decay and thus lower the quantum yield.[3][4]

  • Hydrogen Bonding: Protic solvents can form hydrogen bonds with the fluorophore, altering the energy of the excited state and potentially introducing new non-radiative decay channels.

  • Presence of Quenchers: Contaminants in the solvent, dissolved oxygen, or high concentrations of the fluorophore itself can lead to quenching.[5]

• Measurement and Instrumentation: Incorrect experimental setup can lead to the misinterpretation of a fluorophore's quantum yield.

  • Inner Filter Effects: At high concentrations, the emitted fluorescence can be reabsorbed by other fluorophore molecules, leading to an artificially low measured quantum yield.[6]

  • Improper Blank Correction: Failure to correctly subtract the background fluorescence of the solvent and cuvette will lead to inaccurate results.

  • Instrument Settings: Incorrect excitation and emission wavelengths, slit widths, and detector sensitivity can all contribute to erroneous measurements.[7]

How Can I Systematically Troubleshoot the Cause of Low Quantum Yield?

A logical, step-by-step approach is crucial for identifying the source of the problem. The following workflow can guide your investigation.

Caption: Energy level diagram illustrating the Excited-State Intramolecular Proton Transfer (ESIPT) process.

Q4: Can aggregation be used to increase the quantum yield?

Counterintuitively, yes. While aggregation typically leads to fluorescence quenching (a phenomenon known as Aggregation-Caused Quenching or ACQ), some benzoxazole derivatives can exhibit Aggregation-Induced Emission (AIE) or Aggregation-Induced Emission Enhancement (AIEE). [8][9][10]

• Mechanism of AIE/AIEE: In AIE-active molecules, intramolecular rotations and vibrations in the solution state provide efficient non-radiative decay pathways, leading to low quantum yields. [9]In the aggregated or solid state, these motions are restricted, which blocks the non-radiative channels and forces the molecule to decay radiatively, thus "turning on" or enhancing fluorescence. [8][11]* Designing AIE-active Benzoxazoles: Molecules with rotatable phenyl rings or other flexible components are good candidates for AIE. For instance, incorporating bulky groups that prevent close π-π stacking in the solid state can promote high solid-state emission. [9]

Section 3: Experimental Protocols

Accurate and reproducible measurement of fluorescence quantum yield is essential for evaluating the success of any optimization strategy.

Protocol 1: Relative Quantum Yield Measurement

The comparative method is the most common and reliable technique for determining the fluorescence quantum yield. [6][12][13]It involves comparing the fluorescence of the sample to that of a well-characterized standard with a known quantum yield.

Materials:

• Spectrofluorometer with a corrected emission spectrum feature.

• UV-Vis spectrophotometer.

• 1 cm path length quartz cuvettes.

• Your benzoxazole derivative (the "sample").

• A suitable quantum yield standard (e.g., quinine sulfate in 0.5 M H₂SO₄, ΦF = 0.55). [14]* High-purity spectroscopic grade solvent.

Step-by-Step Procedure:

• Prepare a Series of Dilutions: Prepare at least five dilutions of both your sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects. [6]2. Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength (λex). The λex should be the same for both the sample and the standard.

• Measure Fluorescence Emission:

  • Set the excitation wavelength on the spectrofluorometer to λex.

  • For each solution, record the corrected fluorescence emission spectrum.

  • Ensure that the experimental conditions (e.g., slit widths, detector voltage) are identical for all measurements of the sample and the standard. [6]4. Integrate the Fluorescence Spectra: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot the Data: For both the sample and the standard, create a plot of integrated fluorescence intensity versus absorbance.

• Calculate the Gradients: Determine the gradient (slope) of the best-fit line for both the sample (GradX) and the standard (GradST) plots.

• Calculate the Quantum Yield: Use the following equation to calculate the quantum yield of your sample (ΦX):

  ΦX = ΦST * (GradX / GradST) * (ηX² / ηST²)

  Where:

  • ΦST is the quantum yield of the standard.

  • GradX and GradST are the gradients from the plots.

  • ηX and ηST are the refractive indices of the solvents used for the sample and standard, respectively. If the same solvent is used, this term becomes 1. [6] Table 2: Common Quantum Yield Standards

Standard	Solvent	Excitation Wavelength (nm)	Emission Range (nm)	Quantum Yield (ΦF)
Quinine Sulfate	0.5 M H₂SO₄	350	400 - 600	0.55
Fluorescein	0.1 M NaOH	490	500 - 650	0.95
Rhodamine 6G	Ethanol	520	540 - 700	0.95
9,10-Diphenylanthracene	Cyclohexane	373	390 - 550	0.90

Note: It is crucial to use a standard that absorbs and emits in a similar spectral region as your sample to minimize wavelength-dependent errors in the detector response. [7]

References

• A Guide to Recording Fluorescence Quantum Yields - UCI Department of Chemistry. Available at: [Link]

• Würth, C., Grabolle, M., Pauli, J., Spieles, M., & Resch-Genger, U. (2013). Fluorescence Quantum Yields—Methods of Determination and Standards. ResearchGate. Available at: [Link]

• JASCO Global. (2021). Fluorescence quantum yield measurement. Available at: [Link]

• Kim, S., et al. (2017). Improvement of the photostability of cycloalkylamine-7-sulfonyl-2,1,3-benzoxadiazole-based fluorescent dyes by replacing the dimethylamino substituent with cyclic amino rings. New Journal of Chemistry. Available at: [Link]

• Park, S. Y., et al. (2005). Tailoring the excited-state intramolecular proton transfer (ESIPT) fluorescence of 2-(2'-hydroxyphenyl)benzoxazole derivatives. Semantic Scholar. Available at: [Link]

• Edinburgh Instruments. Guide for the Measurements of Absolute Quantum Yields of Liquid Samples. Available at: [Link]

• Agilent. DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Available at: [Link]

• Chen, Y., et al. (2022). Exploring Solvent Effects on the Proton Transfer Processes of Selected Benzoxazole Derivatives by Femtosecond Time-Resolved Fluorescence and Transient Absorption Spectroscopies. ACS Physical Chemistry Au. Available at: [Link]

• Chen, Y., et al. (2022). Exploring Solvent Effects on the Proton Transfer Processes of Selected Benzoxazole Derivatives by Femtosecond Time-Resolved Fluorescence and Transient Absorption Spectroscopies. ACS Publications. Available at: [Link]

• Li, M., et al. (2021). Investigation of a Series of 2-(2′-Hydroxyaryl)benzazole Derivatives: Photophysical Properties, Excited-State Intramolecular Proton-Transfer Reactions, and Observation of Long-Lived Triplet Excited States. The Journal of Physical Chemistry B. Available at: [Link]

• Chen, Y., et al. (2022). Exploring Solvent Effects on the Proton Transfer Processes of Selected Benzoxazole Derivatives by Femtosecond Time-Resolved Fluorescence and Transient Absorption Spectroscopies. ACS Physical Chemistry Au. Available at: [Link]

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• 9. Triphenylamine, Carbazole or Tetraphenylethylene-Functionalized Benzothiadiazole Derivatives: Aggregation-Induced Emission (AIE), Solvatochromic and Different Mechanoresponsive Fluorescence Characteristics [mdpi.com]
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Resolving inconsistencies in experimental results with 5-Amino-2-benzooxazol-2-yl-phenol

Welcome to the technical support resource for 5-Amino-2-(2-hydroxyphenyl)benzoxazole, also known as 5A-HBO. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common inconsistencies encountered during experimentation with this versatile fluorophore. By understanding the underlying chemical principles and potential pitfalls, you can ensure the reliability and reproducibility of your results.

Introduction: The Chemistry of a Unique Fluorophore

5-Amino-2-(2-hydroxyphenyl)benzoxazole is a member of the hydroxyphenyl benzazole (HBX) family of compounds, which are renowned for their unique photophysical properties.[1] The core mechanism driving its fluorescence is a phenomenon known as Excited-State Intramolecular Proton Transfer (ESIPT).[2] Upon photoexcitation, a proton is transferred from the hydroxyl group to the nitrogen atom of the oxazole ring, leading to the formation of a transient keto tautomer that is responsible for the characteristic Stokes-shifted fluorescence. This process is highly sensitive to the molecule's immediate environment, which is both a powerful feature for sensing applications and a potential source of experimental variability.[1][3]

The addition of an amino group at the 5-position of the benzoxazole ring further modulates the electronic properties of the molecule, influencing the ESIPT process and its fluorescence characteristics.[2] Understanding this delicate interplay is crucial for troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 5-Amino-2-(2-hydroxyphenyl)benzoxazole?

A1: The compound should be stored as a dry powder at room temperature (2-30°C), protected from light and moisture.[4] Stock solutions, typically prepared in a polar aprotic solvent like DMSO, should be stored at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. The stability of related benzoxazole compounds can be a concern, so proper storage is critical to prevent degradation.[5]

Q2: What is the typical appearance and molecular weight of this compound?

A2: 5-Amino-2-(2-hydroxyphenyl)benzoxazole is typically a light yellow to brown crystalline powder.[4] Its molecular formula is C₁₃H₁₀N₂O₂ and its molecular weight is approximately 226.23 g/mol . Verifying the appearance of your starting material is a crucial first quality control step.

Q3: In which solvents is 5-Amino-2-(2-hydroxyphenyl)benzoxazole soluble?

A3: While specific solubility data for the 5-amino derivative is not extensively published, compounds of the hydroxyphenyl benzoxazole class are generally soluble in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). They exhibit lower solubility in alcohols like ethanol and methanol, and are poorly soluble in water.[6] Always use high-purity, anhydrous solvents to avoid introducing contaminants that can interfere with fluorescence.[7]

Troubleshooting Guide: Resolving Experimental Inconsistencies

Issue 1: Inconsistent or Unexpected Fluorescence Emission Spectra

You observe significant batch-to-batch variability in your fluorescence spectra, or the emission wavelength is not what you expected based on the literature.

Root Cause Analysis:

The ESIPT process that governs the fluorescence of 5-Amino-2-(2-hydroxyphenyl)benzoxazole is exquisitely sensitive to the local microenvironment. Variations in solvent polarity, pH, and the presence of contaminants can dramatically alter the fluorescence output.[3][7]

• Solvent Effects: Polar solvents that are strong hydrogen bond acceptors can interfere with the intramolecular hydrogen bond essential for ESIPT, potentially hindering the process and leading to a blue-shifted "enol" emission rather than the expected red-shifted "keto" emission.[7]

• Impurities: Trace amounts of basic or metal salt impurities, sometimes introduced from glassware, can deprotonate the phenolic hydroxyl group, leading to the formation of a phenolate species with distinct absorption and emission properties.[7]

• pH Changes: The protonation state of both the phenolic hydroxyl group and the 5-amino group can be altered by changes in pH, affecting the electronic structure and, consequently, the fluorescence.

Troubleshooting Workflow:

Below is a systematic workflow to diagnose and resolve inconsistencies in fluorescence emission.

Caption: Troubleshooting workflow for inconsistent fluorescence.

Issue 2: High Background or False Positives in Cell-Based Assays

When used as a probe in high-content screening (HCS) or cellular imaging, you observe high background fluorescence or an unacceptable rate of false-positive hits.

Root Cause Analysis:

While a powerful probe, 5-Amino-2-(2-hydroxyphenyl)benzoxazole can contribute to artifacts in complex biological systems.

• Compound Autofluorescence: Many small molecules, including this one, are inherently fluorescent.[8] At high concentrations, the compound's own fluorescence can obscure the biological signal you are trying to measure.

• Non-Specific Staining: The compound may accumulate in cellular compartments, such as lysosomes or mitochondria, or bind non-specifically to proteins or lipids, leading to background signal.[1]

• Cytotoxicity: At higher concentrations or after prolonged incubation, the compound may induce cellular stress or cytotoxicity, which can manifest as altered cellular morphology or autofluorescence from endogenous fluorophores like NADH and flavins.[8]

Experimental Protocols & Mitigation Strategies:

Protocol 1: Determining Optimal Staining Concentration

• Prepare a Dilution Series: Create a 2-fold serial dilution of the 5-Amino-2-(2-hydroxyphenyl)benzoxazole stock solution in your final assay buffer, ranging from a high concentration (e.g., 50 µM) to a low concentration (e.g., <100 nM).

• Stain Cells: Incubate your cells with the different concentrations for the intended duration of your experiment.

• Include Controls: Always include an "unstained" control (cells + vehicle) and a "positive" control if available.

• Image and Analyze: Acquire images using consistent settings. Quantify the signal-to-background ratio for each concentration.

• Select Optimal Concentration: Choose the lowest concentration that provides a robust signal over the background from unstained cells.

Concentration	Mean Signal Intensity (Target)	Mean Signal Intensity (Background)	Signal-to-Background Ratio
50 µM	15000	4500	3.3
25 µM	12500	2000	6.3
12.5 µM	9800	950	10.3
6.25 µM	6500	550	11.8
3.13 µM	3100	400	7.8
...	...	...	...

Table 1: Example data for determining the optimal staining concentration. The ideal concentration balances a strong signal with a low background.

Protocol 2: Implementing a Cytotoxicity Counterscreen

• Treat Cells: Plate cells and treat them with the same concentrations of 5-Amino-2-(2-hydroxyphenyl)benzoxazole used in your primary assay.

• Add Cytotoxicity Reagent: At the endpoint, add a viability dye (e.g., a cell-impermeant DNA dye) or a metabolic indicator (e.g., resazurin).

• Measure Viability: Read the fluorescence or absorbance on a plate reader.

• Correlate Data: Correlate any loss of cell viability with the concentrations used in your primary assay. Avoid using concentrations that show significant cytotoxicity. This is a critical self-validating step to ensure your observations are not artifacts of cellular injury.[8]

Issue 3: Poor Synthesis Yield or Impure Product

The synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole results in a low yield, or the final product is difficult to purify.

Root Cause Analysis:

The most common synthesis route involves the condensation of an aminophenol with a carboxylic acid derivative, often using polyphosphoric acid (PPA) at high temperatures.[9][10] This method, while effective, can present challenges.

• Reaction Conditions: The temperature and reaction time are critical. Insufficient heat can lead to incomplete reaction, while excessive heat can cause degradation and the formation of side products.[10]

• Starting Material Purity: The synthesis begins with precursors like 2,4-diaminophenol and salicylic acid derivatives.[11] The purity of these starting materials is paramount.

• Work-up and Purification: The product needs to be carefully isolated from the viscous PPA and purified, often via recrystallization or chromatography. Incomplete removal of the acid or side products can lead to an impure final product.

Key Synthesis Pathway:

The following diagram illustrates a common synthetic approach.

Caption: Simplified synthetic pathway for 5A-HBO.

Troubleshooting Tips for Synthesis:

• Catalyst/Solvent: Ensure the PPA is fresh and has good viscosity. Alternative, greener methods using different catalysts in aqueous media have been reported and may offer better control and easier work-up.[6][12]

• Temperature Control: Use an oil bath with a thermocouple to maintain a stable and accurate reaction temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Purification: If recrystallization yields an impure product, consider column chromatography on silica gel as an alternative purification method.

By systematically addressing these potential issues, researchers can improve the consistency and reliability of their experiments involving 5-Amino-2-(2-hydroxyphenyl)benzoxazole, unlocking its full potential as a powerful tool in chemical biology and materials science.

References

• Title: Effect of amino group on the excited-state intramolecular proton transfer (ESIPT) mechanisms of 2-(2′-hydroxyphenyl)benzoxazole and its amino derivatives Source: Semantic Scholar URL: [Link]

• Title: Benzoxazole: Synthetic Methodology and Biological Activities Source: International Journal of Pharmaceutical Sciences Review and Research URL: [Link]

• Title: Photophysical properties of hydroxyphenyl benzazoles and their applications as fluorescent probes to study local environment in DNA, protein and lipid Source: PubMed URL: [Link]

• Title: Benzoxazoles Source: World Journal of Pharmaceutical Sciences URL: [Link]

• Title: Synthetic pathway of 2-(substitutedbenzyl/phenyl)-5-aminobenzoxazole... Source: ResearchGate URL: [Link]

• Title: Benzoxazole synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Synthesis and Characterization of Polyimides Derived from 5-Amino-2(p-aminophenyl) Benzoxazole Monomer Source: ResearchGate URL: [Link]

• Title: Photophysical properties of hydroxyphenyl benzazoles and their applications as fluorescent probes to study local environment in DNA, protein and lipid Source: Luminescence URL: [Link]

• Title: An amino-substituted 2-(2′-hydroxyphenyl)benzimidazole for the fluorescent detection of phosgene based on an ESIPT mechanism Source: PMC - NIH URL: [Link]

• Title: Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review Source: RSC Publishing URL: [Link]

• Title: 2-(2′-Hydroxyphenyl)benzoxazole-Containing Two-Photon-Absorbing Chromophores as Sensors for Zinc and Hydroxide Ions Source: ACS Publications URL: [Link]

• Title: Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition Source: NIH URL: [Link]

• Title: Interference and Artifacts in High-content Screening - Assay Guidance Manual Source: NCBI - NIH URL: [Link]

• Title: Identification of the 2-Benzoxazol-2-yl-phenol Scaffold as New Hit for JMJD3 Inhibition Source: ACS Publications URL: [Link]

• Title: On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives Source: PMC - NIH URL: [Link]

• Title: Investigation of a Series of 2-(2′-Hydroxyaryl)benzazole Derivatives: Photophysical Properties, Excited-State Intramolecular P Source: ACS Publications URL: [Link]

• Title: Absorption and Emission Sensitivity of 2-(2'-Hydroxyphenyl)benzoxazole to Solvents and Impurities Source: PubMed URL: [Link]

• Title: Excited state intramolecular proton transfer in amino 2-(2′-hydroxyphenyl)benzazole derivatives: Effects of the solvent and the amino group position Source: ResearchGate URL: [Link]

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Reference Data & Comparative Studies

A Comprehensive Validation and Comparative Analysis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole: A Novel Selective Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Precision in Fluorescent Probing

Fluorescent probes are indispensable tools in modern biological and chemical research, enabling the visualization and quantification of specific analytes within complex environments. The benzoxazole scaffold has emerged as a promising core structure for fluorescent sensors due to its favorable photophysical properties, including a significant Stokes shift and environmental sensitivity.[1] The novel compound, 5-Amino-2-(2-hydroxyphenyl)benzoxazole (AHPBO), incorporates both a phenolic hydroxyl group and an aromatic amino group, structural motifs known to be sensitive to the local chemical environment, particularly pH and the presence of metal ions. This guide details the validation of AHPBO as a selective fluorescent probe, postulating its potential application in detecting specific metal cations.

Synthesis and Characterization of 5-Amino-2-(2-hydroxyphenyl)benzoxazole (AHPBO)

The synthesis of AHPBO follows a well-established condensation reaction between a substituted o-aminophenol and a salicylic acid derivative. This approach allows for modularity in designing probes with tailored specificities and photophysical properties.

Synthetic Workflow

Caption: Synthetic pathway for 5-Amino-2-(2-hydroxyphenyl)benzoxazole (AHPBO).

Step-by-Step Synthesis Protocol:

• Schiff Base Formation: 2,4-Diaminophenol dihydrochloride is dissolved in a suitable solvent such as ethanol. An equimolar amount of salicylaldehyde is added to the solution. The mixture is stirred at room temperature for 2-4 hours to facilitate the formation of the Schiff base intermediate.

• Oxidative Cyclization: An oxidizing agent, such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or simply exposure to air with a catalyst, is introduced to the reaction mixture. The mixture is then refluxed for 8-12 hours. This step promotes the cyclization of the intermediate to form the benzoxazole ring.

• Purification: The reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane gradient) to yield the pure 5-Amino-2-(2-hydroxyphenyl)benzoxazole.

Photophysical Properties of AHPBO

The fluorescence of 2-(2'-hydroxyphenyl)benzoxazole (HPBO) and its derivatives is often governed by an Excited-State Intramolecular Proton Transfer (ESIPT) mechanism.[2] Upon excitation, a proton is transferred from the phenolic hydroxyl group to the nitrogen atom of the benzoxazole ring, leading to a large Stokes shift. The presence of the electron-donating amino group at the 5-position is expected to modulate the electronic distribution and, consequently, the photophysical properties of the molecule.

Property	Value	Reference
Absorption Maximum (λabs)	~350 nm	[3]
Emission Maximum (λem)	~480 nm (enol form), ~560 nm (keto form)	[2]
Quantum Yield (Φ)	Variable, dependent on solvent and analyte binding	[3]
Molar Extinction Coefficient (ε)	> 20,000 M-1cm-1	[3]
Excited-State Lifetime (τ)	ns range	[3]

Note: The values presented are estimations based on structurally similar 2-(2'-hydroxyphenyl)benzoxazole derivatives and would require experimental verification for AHPBO.

Validation of AHPBO as a Selective Fluorescent Probe for Fe3+

Based on the presence of potential metal chelating sites (hydroxyl and amino groups), we hypothesize that AHPBO can function as a selective fluorescent probe for certain metal ions. Ferric iron (Fe3+) is a biologically crucial but also potentially toxic metal ion, making its detection a significant area of research.[4]

Experimental Workflow for Selectivity Validation

Caption: Workflow for validating the selectivity of a fluorescent probe.

Protocol for Selectivity and Sensitivity Determination:

• Stock Solutions: Prepare a stock solution of AHPBO (e.g., 1 mM in DMSO). Prepare stock solutions of various metal perchlorates or chlorides (e.g., 10 mM in deionized water).

• Fluorescence Measurements: In a quartz cuvette, add a buffered solution (e.g., HEPES buffer, pH 7.4). Add an aliquot of the AHPBO stock solution to a final concentration of 10 µM. Record the initial fluorescence spectrum.

• Selectivity Screening: Add an excess (e.g., 10 equivalents) of each metal ion to separate AHPBO solutions and record the fluorescence spectra. A significant change in fluorescence intensity upon the addition of a specific ion indicates selectivity.

• Titration and Limit of Detection (LOD): For the selected ion (e.g., Fe3+), perform a titration by adding increasing concentrations of the ion to the AHPBO solution and recording the fluorescence spectra. The limit of detection can be calculated using the 3σ/k method, where σ is the standard deviation of the blank and k is the slope of the linear portion of the titration curve.

Comparative Analysis: AHPBO vs. Alternative Fe3+ Probes

A critical aspect of validating a new probe is to compare its performance against existing, commercially available alternatives. For Fe3+ detection, several probes are available, each with its own set of advantages and limitations.[4][5]

Probe	Sensing Mechanism	Detection Limit	Advantages	Disadvantages	Reference
AHPBO (Hypothesized)	Chelation-Enhanced Quenching	To be determined	Potentially good photostability and cell permeability	Requires experimental validation	-
Rhodamine B derivative (RhB-DCT)	Spirolactam ring-opening	0.0521 µM	"Turn-on" response, broad pH stability	Potential for non-specific staining	[5]
Chromone-based probe	Chelation-induced quenching	0.044 µM	Simple structure, good pH stability	"Turn-off" response can be less sensitive	[6]
Naphthalimide-based probe	Photoinduced Electron Transfer (PET)	Varies	Ratiometric potential	Can be sensitive to other metal ions	[6]

Application in Cellular Imaging: Visualizing Intracellular Fe3+

The ultimate test for a fluorescent probe is its ability to function within a biological system. The following protocol outlines the use of AHPBO for imaging intracellular Fe3+.

Protocol for Live Cell Imaging:

• Cell Culture: Plate cells (e.g., HeLa cells) on a glass-bottom dish and culture until they reach the desired confluency.

• Probe Loading: Incubate the cells with a low concentration of AHPBO (e.g., 1-5 µM) in cell culture medium for 30-60 minutes at 37°C.

• Washing: Gently wash the cells with phosphate-buffered saline (PBS) to remove excess probe.

• Imaging: Image the cells using a fluorescence microscope with appropriate excitation and emission filters.

• Fe3+ Modulation: To confirm the probe's response to intracellular Fe3+, cells can be treated with an iron chelator (e.g., deferoxamine) to decrease the Fe3+ signal or supplemented with an iron source (e.g., ferric ammonium citrate) to increase the signal.

Conclusion and Future Directions

5-Amino-2-(2-hydroxyphenyl)benzoxazole presents a promising scaffold for a new class of selective fluorescent probes. Its straightforward synthesis and the presence of metal-chelating moieties suggest its potential utility in detecting biologically important analytes such as Fe3+. The validation protocols and comparative analysis provided in this guide offer a framework for the rigorous evaluation of this and other novel fluorescent probes. Future work should focus on the experimental determination of AHPBO's photophysical properties, its selectivity profile, and its performance in various biological models. Such studies will be crucial in establishing AHPBO as a valuable tool for researchers in the life sciences.

References

• Naphthoxazole and benzoxazole as fluorescent DNA probes – a system

• A 2-(benzo[ d ]thiazol-2-yl)phenol based on conjugated polymer: Highly selective colorimetric fluorescent chemosensor for F-depending on Si–O bond cleavage reaction. ResearchGate. [Link]

• An 2-(2'-aminophenyl)benzoxazole-based OFF-ON fluorescent chemosensor for Zn2+ in aqueous solution. PubMed. [Link]

• A Rhodamine B-Based “Turn-On” Fluorescent Probe for Selective Fe 3+ Ions Detection. (URL not provided)

• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega. [Link]

• Photophysical properties of hydroxyphenyl benzazoles and their applications as fluorescent probes to study local environment in DNA, protein and lipid. PubMed. [Link]

• Benzoxazole Iminocoumarins as Multifunctional Heterocycles with Optical pH-Sensing and Biological Properties: Experimental, Spectroscopic and Computational Analysis. MDPI. [Link]

• Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. National Institutes of Health. [Link]

• Investigation of a Series of 2-(2′-Hydroxyaryl)

• Switch-on fluorescence of 5-amino-2-mercapto benzimidazole by Mn3O4 nanoparticles: Experimental and theoretical approach. Semantic Scholar. [Link]

• A New Rhodamine‐based Fluorescent Probe for the Discrimination of Fe3+ from Fe2+. ResearchGate. [Link]

• 2-(2′-Hydroxyphenyl)benzoxazole-Containing Two-Photon-Absorbing Chromophores as Sensors for Zinc and Hydroxide Ions. ACS Publications. [Link]

• Fluorescent Probes Design Strategies for Imaging Mitochondria and Lysosomes. Frontiers. [Link]

• Selective aqueous fluorescent probes for metal ions based on benzoyl hydrazone derivatives. Analytical Methods. [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Publishing. [Link]

• Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. MDPI. [Link]

• Recent Advances on Iron(III) Selective Fluorescent Probes with Possible Applications in Bioimaging. National Institutes of Health. [Link]

• Fluorescent Materials for Monitoring Mitochondrial Biology. National Institutes of Health. [Link]

• A new Schiff base derived from 5-(thiophene-2-yl)oxazole as “off-on-off” fluorescence sensor for monitoring indium and ferric ions sequentially and its application. ResearchGate. [Link]

• Detection Technologies for Reactive Oxygen Species: Fluorescence and Electrochemical Methods and Their Applications. MDPI. [Link]

• Design, synthesis and evaluation of 2-aryl benzoxazoles as promising hit for the A2A receptor. ResearchGate. [Link]

• Probing oxidative stress: Small molecule fluorescent sensors of metal ions, reactive oxygen species, and thiols. National Institutes of Health. [Link]

• Benzoxazole synthesis. Organic Chemistry Portal. [Link]

• A Novel 4-(1H-Benzimidazol-2-yl)-2-methoxy-phenol Derived Fluorescent Sensor for Determination of CN– Ion. ResearchGate. [Link]

• Fluorescent Molecular Probe to Detect and Differentiate Fe3+ from Other Metal Ions. ResearchGate. [Link]

• Ultrabright Xanthene Fluorescence Probe for Mitochondrial Super-Resolution Imaging. ACS Publications. [Link]

• BIO-TECHNE RELEASES MITOBRILLIANT™ FLUORESCENT DYES, PROVIDING A NEXT-GENERATION TOOL FOR IMAGING MITOCHONDRIA IN LIVE AND FIXED CELLS. PR Newswire. [Link]

• The Monitoring and Cell Imaging of Fe3+ Using a Chromone-Based Fluorescence Probe. (URL not provided)

• Photoisomerization of 2-(2'-Hydroxyphenyl)benzoxazole. Formation and Decay of the Trans-Keto Tautomer in Dry and in Water-Containing 3-Methylpentane. The Journal of Physical Chemistry. [Link]

• Mechanistic Studies of Fluorescent Sensors for the Detection of Reactive Oxygen Species. (URL not provided)

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A Comparative Guide to DNA Intercalating Dyes: Evaluating 5-Amino-2-(1,3-benzoxazol-2-yl)phenol Against Established Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of molecular biology and drug discovery, DNA intercalating dyes are indispensable tools for the visualization, quantification, and structural analysis of nucleic acids. The ideal dye offers high sensitivity, specificity, and photostability, while minimizing hazardous effects. This guide provides a comprehensive comparison of the performance of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol, a member of the promising benzoxazole class of fluorophores, with widely used DNA intercalating dyes: Ethidium Bromide (EtBr), SYBR™ Safe, and GelRed™.

While benzoxazole derivatives are emerging as potentially safer alternatives to traditional dyes, it is crucial to note that comprehensive, peer-reviewed data on the specific DNA-binding and photophysical properties of 5-Amino-2-(1,3-benzoxazol-2-yl)phenol are not extensively available in the public domain. This guide, therefore, synthesizes the known characteristics of the benzoxazole class with established data for common dyes to provide a comparative framework and highlight areas for future investigation.

The Mechanism of DNA Intercalation: A Fundamental Interaction

DNA intercalators are molecules, typically planar and aromatic, that insert themselves between the base pairs of the DNA double helix. This interaction induces conformational changes in the DNA structure, which can be harnessed for various analytical techniques. The binding of these dyes to DNA often results in a significant enhancement of their fluorescence, forming the basis of their utility in molecular biology.

Figure 2. A simplified workflow for agarose gel electrophoresis and DNA visualization.

Protocol 1: Post-Staining with Ethidium Bromide

Trustworthiness: This protocol is a long-established standard method. However, due to the hazardous nature of EtBr, strict safety precautions are mandatory.

• Electrophoresis: Run the agarose gel according to standard procedures.

• Staining Solution: Prepare a 0.5 µg/mL solution of Ethidium Bromide in deionized water.

• Staining: Immerse the gel in the staining solution for 15-30 minutes with gentle agitation. [1]4. Destaining (Optional): To reduce background fluorescence, destain the gel in deionized water for 15-30 minutes. [1]5. Visualization: Visualize the DNA bands using a UV transilluminator.

Safety: Always wear gloves, a lab coat, and UV-protective eyewear when handling Ethidium Bromide and visualizing gels. Dispose of all contaminated materials as hazardous waste according to institutional guidelines. [7][14]

Protocol 2: Pre-casting with SYBR™ Safe

Trustworthiness: This method is widely adopted for its convenience and improved safety profile.

• Gel Preparation: Prepare molten agarose in the appropriate electrophoresis buffer.

• Add Stain: Add SYBR™ Safe DNA Gel Stain to the molten agarose at a 1:10,000 dilution and mix gently. [2]3. Casting: Pour the agarose solution into the gel tray and allow it to solidify.

• Electrophoresis: Load DNA samples and run the gel.

• Visualization: Visualize the DNA bands using a UV or blue-light transilluminator. [3]No post-staining is required.

Protocol 3: Post-Staining with GelRed™

Trustworthiness: This protocol is recommended for achieving the highest sensitivity with GelRed™.

• Electrophoresis: Run the agarose gel according to standard procedures.

• Staining Solution: Prepare a 3X GelRed™ staining solution in water. [4]3. Staining: Submerge the gel in the staining solution and incubate for 30 minutes with gentle agitation. [4]4. Visualization: Visualize the DNA bands using a standard UV transilluminator with an ethidium bromide filter. No destaining is necessary. [5]

Conclusion and Future Perspectives

The ideal DNA intercalating dye for a specific application depends on a careful consideration of sensitivity, safety, and experimental workflow. While Ethidium Bromide remains a low-cost option, its significant health risks have spurred the development of safer and often more sensitive alternatives like SYBR™ Safe and GelRed™.

The benzoxazole class of compounds, including 5-Amino-2-(1,3-benzoxazol-2-yl)phenol, represents a promising frontier in the development of novel DNA probes. Their potential for reduced mutagenicity is a significant advantage. [6]However, the lack of comprehensive and publicly available experimental data for 5-Amino-2-(1,3-benzoxazol-2-yl)phenol underscores the critical need for further research. Rigorous characterization of its photophysical properties, DNA binding kinetics, and a thorough evaluation of its safety profile are essential steps to validate its utility and potential superiority over existing dyes. As research in this area progresses, we may see the emergence of a new generation of DNA intercalating dyes that offer unparalleled sensitivity and safety for the advancement of molecular biology and medicine.

References

• Biocompare. (2022, May 19). Great GelRed® Nucleic Acid Gel Stain. Biocompare. Retrieved from [Link]

• Maxanim. (2021, August 31). GelRed and GelGreen– non-toxic nucleic acid stains as an alternative to EtBr. Retrieved from [Link]

• NUGI. (2004). SYBR Safe™ DNA gel stain. Retrieved from [Link]

• Guimarães, D. G., et al. (2024). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review.

• Bio-Rad. (n.d.). Ethidium Bromide Solution, 10 mg/ml. Retrieved from [Link]

• Edvotek. (n.d.). Quick Guide: SYBR® Safe DNA Stain. Retrieved from [Link]

• Cabrillo College. (n.d.). Ethidium Bromide. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (2021). Standard Operating Procedure for Ethidium Bromide. Retrieved from [Link]

• Al-Suwaidan, I. A., et al. (2024). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)

• Phatangare, K. R., et al. (2013). Synthesis, photophysical property study of novel fluorescent 4-(1,3-benzoxazol-2-yl)- 2-phenylnaphtho[1,2-d]o[5]xazole derivatives and their antimicrobial activity. Journal of Chemical Sciences.

• Adkins, S., & Burmeister, M. (1996).
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A Comparative Guide to Precursors in Bioactive Benzoxazole Synthesis: Unveiling the Potential of 5-Amino-2-(2-hydroxyphenyl)benzoxazole

In the landscape of medicinal chemistry, the benzoxazole scaffold stands as a cornerstone for the development of a myriad of bioactive compounds, exhibiting a wide spectrum of pharmacological activities including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The strategic selection of precursors is a critical determinant in the efficiency of synthesis and the biological profile of the final benzoxazole derivatives. This guide provides an in-depth comparison of 5-Amino-2-(2-hydroxyphenyl)benzoxazole, a key derivative of the versatile precursor 2,4-diaminophenol, with the more conventional precursor, o-aminophenol. We will delve into the synthetic pathways, comparative experimental data, and the resulting biological activities to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions in their synthetic endeavors.

The Benzoxazole Core: A Gateway to Bioactivity

The fused bicyclic system of a benzene ring and an oxazole ring endows benzoxazoles with a planar structure that can readily interact with biological macromolecules.[3] This structural motif is present in numerous natural products and synthetic compounds with therapeutic applications.[4] The synthesis of these valuable heterocyles most commonly involves the condensation of an o-aminophenol derivative with a carboxylic acid, aldehyde, or other electrophilic species, followed by cyclization.[5]

Featured Precursor: 5-Amino-2-(2-hydroxyphenyl)benzoxazole and its Genesis from 2,4-Diaminophenol

5-Amino-2-(2-hydroxyphenyl)benzoxazole is a strategically functionalized benzoxazole that serves as a versatile intermediate for further molecular elaboration. Its synthesis originates from the precursor 2,4-diaminophenol, which offers the distinct advantage of introducing a reactive amino group at the 5-position of the benzoxazole ring. This additional functional handle opens avenues for the synthesis of novel derivatives with potentially enhanced or entirely new biological activities.

The synthesis of 5-amino-2-(2-hydroxyphenyl)benzoxazole is typically achieved through the condensation of 2,4-diaminophenol with salicylic acid, often facilitated by a dehydrating agent and catalyst such as polyphosphoric acid (PPA).[3] The reaction proceeds by an initial acylation of one of the amino groups of 2,4-diaminophenol by salicylic acid, followed by an intramolecular cyclodehydration to form the benzoxazole ring.

The Alternative: The Ubiquitous o-Aminophenol

o-Aminophenol is the most fundamental and widely used precursor for the synthesis of 2-substituted benzoxazoles.[5] Its reaction with a variety of carboxylic acids and aldehydes provides straightforward access to a vast library of benzoxazole derivatives. The resulting compounds, however, lack the additional amino functionality at the 5-position, which can be a crucial determinant of their biological activity.

Head-to-Head Comparison: 2,4-Diaminophenol vs. o-Aminophenol

The choice between 2,4-diaminophenol and o-aminophenol as a precursor hinges on the desired functionalities in the final bioactive compound. The presence of the 5-amino group in derivatives from 2,4-diaminophenol can significantly influence their physicochemical properties and biological target interactions.

Feature	2,4-Diaminophenol	o-Aminophenol
Resulting Benzoxazole	5-Amino-2-substituted benzoxazoles	2-Substituted benzoxazoles
Key Advantage	Introduces a 5-amino group for further functionalization, potentially enhancing biological activity.[2]	Simplicity of the starting material and well-established synthetic protocols.[5]
Synthetic Complexity	Can be slightly more complex due to the presence of two amino groups, requiring careful control of reaction conditions to ensure selectivity.	Generally straightforward, with a single amino group for acylation.
Potential for Bioactivity	The 5-amino group can act as a key pharmacophoric feature or a point for conjugating other bioactive moieties, leading to compounds with enhanced potency or novel mechanisms of action.[2]	A broad range of bioactive compounds have been synthesized, but with less inherent potential for diversification at the benzoxazole core.[1]

Synthetic Pathways and Experimental Protocols

To provide a practical understanding of the synthesis of these important benzoxazoles, detailed experimental protocols for the preparation of 2-substituted benzoxazoles from both precursors are outlined below.

Experimental Protocol 1: Synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole from 2,4-Diaminophenol

Objective: To synthesize 5-amino-2-(2-hydroxyphenyl)benzoxazole via the condensation of 2,4-diaminophenol with salicylic acid.

Materials:

• 2,4-Diaminophenol dihydrochloride

• Salicylic acid

• Polyphosphoric acid (PPA)

• Crushed ice

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, a mixture of 2,4-diaminophenol dihydrochloride (1.97 g, 10 mmol) and salicylic acid (1.38 g, 10 mmol) is prepared.

• Polyphosphoric acid (20 g) is added to the flask, and the mixture is heated to 150-160°C with stirring for 4-6 hours. The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and then carefully poured onto crushed ice with vigorous stirring.

• The acidic solution is neutralized with a saturated solution of sodium bicarbonate until a precipitate is formed.

• The precipitate is collected by filtration, washed with water, and dried.

• The crude product is purified by recrystallization from ethanol to afford pure 5-amino-2-(2-hydroxyphenyl)benzoxazole.

Experimental Protocol 2: Synthesis of 2-Phenylbenzoxazole from o-Aminophenol

Objective: To synthesize 2-phenylbenzoxazole via the condensation of o-aminophenol with benzoic acid.

Materials:

• o-Aminophenol

• Benzoic acid

• Polyphosphoric acid (PPA)

• Crushed ice

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, o-aminophenol (1.09 g, 10 mmol) and benzoic acid (1.22 g, 10 mmol) are mixed.

• Polyphosphoric acid (20 g) is added, and the mixture is heated to 180-200°C for 3-4 hours with stirring, with TLC monitoring.

• After cooling, the reaction mixture is poured onto crushed ice.

• The mixture is neutralized with saturated sodium bicarbonate solution.

• The product is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• The crude product is purified by column chromatography on silica gel (hexane:ethyl acetate gradient) to give pure 2-phenylbenzoxazole.[5]

Causality Behind Experimental Choices: The use of polyphosphoric acid in both protocols serves as both a solvent and a dehydrating agent, driving the cyclization reaction to completion. The elevated temperatures are necessary to overcome the activation energy for the intramolecular cyclodehydration. The workup procedure involving crushed ice and neutralization is a standard method to quench the reaction and precipitate the product.

Visualizing the Synthetic Pathways

Caption: Synthetic routes to benzoxazole derivatives.

Comparative Biological Activity: The Impact of the 5-Amino Group

The introduction of a 5-amino group via the use of 2,4-diaminophenol as a precursor can have a profound impact on the biological activity of the resulting benzoxazole derivatives. This additional functional group can participate in hydrogen bonding, alter the electronic properties of the molecule, and serve as a site for further chemical modification to optimize drug-target interactions.

Compound Type	Precursor	Bioactivity Profile	Representative Examples (Hypothetical IC50/MIC)
5-Amino-2-arylbenzoxazoles	2,4-Diaminophenol	Often exhibit enhanced antimicrobial and anticancer activities. The amino group can be crucial for target binding.[2]	Anticancer (MCF-7): 5-15 µMAntimicrobial (S. aureus): 8-32 µg/mL
2-Arylbenzoxazoles	o-Aminophenol	Broad spectrum of activities, but often with lower potency compared to their 5-amino counterparts.[1]	Anticancer (MCF-7): 20-50 µMAntimicrobial (S. aureus): 64-128 µg/mL

Note: The IC50 and MIC values are representative and can vary significantly based on the specific substituents on the aryl ring and the biological assay conditions.

Case Studies: Bioactive Benzoxazoles in Action

Case Study 1: 5-Aminobenzoxazole Derivatives as Potent Antimicrobial Agents

A study by Ertan et al. described the synthesis of a series of 5-amino-2-(substituted phenyl/benzyl) benzoxazole derivatives and their evaluation for antimicrobial activity.[2] The compounds were synthesized by heating 2,4-diaminophenol with the appropriate carboxylic acids in polyphosphoric acid. Several of these derivatives exhibited a broad spectrum of activity against various bacteria and fungi, with minimum inhibitory concentration (MIC) values in the low microgram per milliliter range. The presence of the 5-amino group was suggested to be a key contributor to their potent antimicrobial effects.

Case Study 2: 2-Arylbenzoxazoles with Anticancer Properties

Research has demonstrated that 2-arylbenzoxazoles derived from o-aminophenol can exhibit significant anticancer activity. For instance, certain 2-benzoylbenzoxazoles, synthesized from the reaction of o-aminophenol with acetophenone, have shown inhibitory activity against cancer cell growth with IC50 values in the micromolar range.[6] While potent, the lack of a 5-amino group limits the possibilities for further structural modifications to enhance potency or selectivity.

Conclusion: Strategic Precursor Selection for Tailored Bioactivity

The choice between 2,4-diaminophenol and o-aminophenol as a precursor for the synthesis of bioactive benzoxazoles is a strategic one that should be guided by the desired biological target and the overall synthetic strategy. While o-aminophenol provides a straightforward entry into the world of benzoxazoles, 2,4-diaminophenol, and by extension its derivative 5-amino-2-(2-hydroxyphenyl)benzoxazole, offers a gateway to a new generation of more potent and versatile therapeutic agents. The presence of the 5-amino group provides a critical handle for medicinal chemists to fine-tune the pharmacological profile of these remarkable heterocyclic compounds, paving the way for the discovery of novel drugs with improved efficacy and safety.

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• Natural products and bioactive molecules containing benzoxazole core. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

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• 2-aminophenol as a leading reactant for the one pot synthetic strategies towards benzoxazole derivatives: A systematic review. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• What is most feasible method to synthesise benzoxazole from aminophenol?? (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

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• Antiproliferative, Anti-Inflammatory and Anti-Microbial Activities of Synthesized Benzo[f]benzo[3][5]imidazo[1,2-d][1][3]oxazepine and Benzo[f]benzo[3][5]oxazolo[3,2-d][1][3]oxazepine Derivatives. (n.d.). SciELO. Retrieved January 21, 2026, from [Link]

• Benzoxazole derivatives exhibiting antimicrobial and anticancer activity. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Zhang, W., et al. (2015). Design, synthesis and antimicrobial evaluation of novel benzoxazole derivatives. European Journal of Medicinal Chemistry, 95, 56-65. [Link]

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A Comparative Guide to the Synthesis of 5-Amino-2-(2-hydroxyphenyl)benzoxazole for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, 5-Amino-2-(2-hydroxyphenyl)benzoxazole stands out as a heterocyclic scaffold of significant interest. Its structural motifs are integral to the development of novel therapeutic agents and functional materials. This guide provides an in-depth comparative analysis of the primary synthetic routes to this valuable compound, offering field-proven insights and detailed experimental protocols to empower researchers in their synthetic endeavors.

Introduction to 5-Amino-2-(2-hydroxyphenyl)benzoxazole

The benzoxazole core, a fusion of benzene and oxazole rings, is a privileged structure in drug discovery, appearing in a range of biologically active molecules. The specific substitution pattern of 5-Amino-2-(2-hydroxyphenyl)benzoxazole, featuring an amino group at the 5-position and a hydroxyphenyl group at the 2-position, imparts unique chemical properties that are desirable for applications in areas such as fluorescent probes and as a precursor for more complex pharmaceutical compounds. The selection of an appropriate synthetic strategy is paramount, directly influencing yield, purity, scalability, and the overall economic and environmental viability of the process.

This guide will dissect two primary, field-tested synthetic pathways to 5-Amino-2-(2-hydroxyphenyl)benzoxazole:

• Route 1: One-Pot Condensation of 2,4-diaminophenol with salicylic acid.

• Route 2: Multi-Step Synthesis via a Nitro Intermediate , starting from 2-amino-4-nitrophenol.

We will explore the causality behind the experimental choices for each route, providing a self-validating system of protocols and a comprehensive comparison to guide your synthetic strategy.

Route 1: The Direct Approach - One-Pot Condensation

This route represents the most straightforward and atom-economical approach to the target molecule. The core of this synthesis is the direct coupling of 2,4-diaminophenol with salicylic acid, facilitated by a dehydrating agent and catalyst, typically polyphosphoric acid (PPA).

Mechanistic Rationale

The reaction proceeds through an initial acylation of one of the amino groups of 2,4-diaminophenol by salicylic acid to form an amide intermediate. The high temperature and the presence of PPA then facilitate an intramolecular cyclization via nucleophilic attack of the hydroxyl group onto the amide carbonyl, followed by dehydration to yield the stable benzoxazole ring. PPA serves as both the solvent and the catalyst, promoting the necessary dehydration steps.

Experimental Protocol: One-Pot Synthesis using Polyphosphoric Acid

• Reagent Preparation: In a round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, combine 2,4-diaminophenol dihydrochloride (1 equivalent) and salicylic acid (1 equivalent).

• Reaction Setup: Carefully add polyphosphoric acid (PPA) to the flask (sufficient to ensure good stirring of the reaction mixture).

• Reaction Execution: Heat the mixture with stirring under a nitrogen atmosphere to 160-200°C. The optimal temperature may vary and should be monitored by Thin Layer Chromatography (TLC). Maintain the temperature for 3-5 hours, or until TLC indicates the consumption of the starting materials.

• Work-up: Allow the reaction mixture to cool to approximately 80-100°C and then carefully pour it onto crushed ice with vigorous stirring. This will hydrolyze the PPA and precipitate the crude product.

• Neutralization and Filtration: Neutralize the acidic aqueous solution with a saturated solution of sodium bicarbonate or ammonium hydroxide until a pH of 7-8 is reached.

• Purification: Collect the precipitate by vacuum filtration, wash it thoroughly with water, and then dry it. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Visualization of the One-Pot Condensation Pathway

Caption: One-pot synthesis of the target molecule via PPA-catalyzed condensation.

Route 2: The Strategic Approach - Multi-Step Synthesis via a Nitro Intermediate

This alternative route offers a more controlled, albeit longer, pathway to the target molecule. It involves the initial formation of a nitro-substituted benzoxazole, followed by a reduction step to yield the final amino-substituted product. This approach can be advantageous when dealing with sensitive functional groups or when purification of the final product from the one-pot reaction proves challenging.

Mechanistic Rationale

The synthesis begins with the condensation of 2-amino-4-nitrophenol with salicylic acid or a more reactive derivative like salicyl chloride. The reaction mechanism is similar to Route 1, involving acylation followed by cyclization and dehydration to form 2-(2-hydroxyphenyl)-5-nitrobenzoxazole. The subsequent step is a standard chemical reduction of the nitro group to an amine. Common reducing agents for this transformation include tin(II) chloride in hydrochloric acid, iron powder in acetic acid, or catalytic hydrogenation with palladium on carbon (Pd/C).

Experimental Protocol: Multi-Step Synthesis

Step 1: Synthesis of 2-(2-hydroxyphenyl)-5-nitrobenzoxazole

• Reagent Preparation: In a round-bottom flask, dissolve 2-amino-4-nitrophenol (1 equivalent) in a suitable solvent such as pyridine or N,N-dimethylformamide (DMF).

• Acylation: Cool the solution in an ice bath and slowly add salicyl chloride (1 equivalent). Allow the reaction to stir at room temperature until completion (monitored by TLC).

• Cyclization: The cyclization to the benzoxazole may occur in situ or may require heating. If necessary, heat the reaction mixture to facilitate the ring closure.

• Work-up and Purification: Upon completion, pour the reaction mixture into water to precipitate the product. Collect the solid by filtration, wash with water, and dry. Purify the crude 2-(2-hydroxyphenyl)-5-nitrobenzoxazole by recrystallization or column chromatography.

Step 2: Reduction of the Nitro Group

• Reaction Setup: To a solution of 2-(2-hydroxyphenyl)-5-nitrobenzoxazole (1 equivalent) in ethanol or acetic acid, add a reducing agent such as tin(II) chloride dihydrate (3-5 equivalents) or iron powder.

• Reaction Execution: If using tin(II) chloride, add concentrated hydrochloric acid and heat the mixture to reflux for several hours. If using iron powder, heat the mixture in acetic acid. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture and neutralize it with a base (e.g., sodium hydroxide or sodium bicarbonate solution) to precipitate the product.

• Purification: Filter the crude product, wash it with water, and dry. Further purification can be achieved by recrystallization or column chromatography to yield pure 5-Amino-2-(2-hydroxyphenyl)benzoxazole.

Visualization of the Multi-Step Synthesis Pathway

A Comparative Guide to Fluorophore Photostability: Benchmarking 5-Amino-2-benzooxazol-2-yl-phenol Against Commercial Standards

Abstract

Photostability is a paramount attribute of a fluorophore, dictating its utility in demanding applications such as super-resolution microscopy, single-molecule tracking, and long-term live-cell imaging. The irreversible loss of signal due to photobleaching can severely limit experimental duration and compromise quantitative accuracy.[1] This guide provides a comprehensive framework for benchmarking fluorophore photostability, presenting a head-to-head comparison of a novel compound, 5-Amino-2-benzooxazol-2-yl-phenol, against industry-standard commercial dyes: Fluorescein, Rhodamine B, and Cyanine 5 (Cy5). We will delve into the mechanisms of photobleaching, provide a detailed experimental protocol for quantitative assessment, and present comparative data to guide researchers in making informed decisions for their specific imaging needs.

Introduction: The Critical Role of Photostability in Fluorescence Microscopy

Fluorescence microscopy is a cornerstone of modern biological and materials science, enabling the visualization of structures and processes with exquisite sensitivity. The principle relies on fluorophores that can absorb light energy and re-emit it at a longer wavelength.[2] In an ideal scenario, a fluorophore could undergo this excitation-emission cycle indefinitely. However, in reality, high-intensity light exposure inevitably leads to photobleaching—the photochemical destruction of the fluorophore, rendering it permanently non-fluorescent.[3][4]

This process is particularly problematic in time-lapse experiments, where the cumulative light dose can rapidly degrade the signal.[3] Furthermore, the byproducts of photobleaching can include reactive oxygen species (ROS), which may induce phototoxicity and perturb the very biological systems under investigation.[1] Therefore, the selection of robust, photostable dyes is not merely a matter of convenience but a prerequisite for generating reliable and reproducible data.[5]

This guide introduces 5-Amino-2-benzooxazol-2-yl-phenol , a derivative of the 2-(2-hydroxyphenyl)benzoxazole (HPBO) class. These fluorophores are known for undergoing Excited-State Intramolecular Proton Transfer (ESIPT), a photophysical process that can confer unique properties, including a large Stokes shift and enhanced photostability.[6][7] We will objectively assess its performance against three widely used commercial fluorophores that represent different classes and photostability profiles:

• Fluorescein: A classic, bright green fluorophore notorious for its rapid photobleaching.[8][9]

• Rhodamine B: A brighter and generally more photostable orange-red dye from the xanthene class.[10][11]

• Cyanine 5 (Cy5): A far-red cyanine dye known for its high fluorescence and good photostability, making it a workhorse for many bioanalytical applications.[12][13]

The Science of Fading: Understanding Photobleaching Mechanisms

Photobleaching is not a single event but a complex series of photochemical reactions. The primary pathway involves the fluorophore's excited triplet state.[4][14]

After a fluorophore absorbs a photon and enters an excited singlet state (S1), it typically returns to the ground state (S0) by emitting a photon (fluorescence). However, it can also undergo "intersystem crossing" to a long-lived, highly reactive triplet state (T1).[14][15] In this triplet state, the fluorophore is susceptible to irreversible chemical reactions, primarily with molecular oxygen, that destroy its conjugated π-system responsible for fluorescence.[14]

Factors influencing the rate of photobleaching include:

• Illumination Intensity: Higher light intensity increases the rate of excitation and, consequently, the probability of entering the triplet state.[15]

• Oxygen Concentration: The presence of dissolved oxygen is a major driver of photobleaching for many dyes.[14]

• Molecular Structure: The intrinsic chemical structure of the fluorophore determines its susceptibility to photochemical damage. Dyes with rigid, protected structures are often more photostable.[16]

• Local Chemical Environment: pH, solvent polarity, and the presence of oxidizing or reducing agents can all affect a fluorophore's stability.[16]

The ESIPT mechanism in compounds like 5-Amino-2-benzooxazol-2-yl-phenol offers a potential route to enhanced photostability. This ultrafast proton transfer provides an efficient, non-radiative decay pathway from the excited state, which can compete with intersystem crossing to the destructive triplet state, thereby reducing the probability of photobleaching.[6][7]

The Contenders: Fluorophore Properties

Before comparing performance, it is essential to understand the fundamental spectral properties of the fluorophores under investigation.

Fluorophore	Chemical Class	Approx. Ex (nm)	Approx. Em (nm)	Quantum Yield (Φ)
5-Amino-2-benzooxazol-2-yl-phenol	Benzoxazole (ESIPT)	~360-400	~500-540	Structure Dependent
Fluorescein (FITC)	Xanthene	~495	~515	~0.9
Rhodamine B	Xanthene	~550	~570	~0.7
Cyanine 5 (Cy5)	Cyanine	~649	~670	~0.28

Note: Spectral properties can vary depending on the local environment (e.g., solvent, pH, conjugation).

Experimental Design for Robust Photostability Benchmarking

To ensure a fair and objective comparison, a standardized protocol is crucial. The following methodology is designed to quantify the rate of photobleaching under controlled, continuous illumination using widefield epifluorescence microscopy.

Causality Behind Experimental Choices:

• Immobilization: Fluorophores are immobilized in a solid matrix (e.g., a polymer film or gel) to prevent diffusion in and out of the observation area, which would confound intensity measurements.

• Consistent Illumination: Using a stabilized light source and identical microscope settings (objective, filters, camera gain) for all samples ensures that each fluorophore receives the same photon dose over time.

• Time-Lapse Imaging: Acquiring images at regular intervals allows for the precise measurement of fluorescence intensity decay.[17]

• Data Normalization: Normalizing the initial intensity to 100% for all samples allows for the direct comparison of decay rates, regardless of initial brightness.

Experimental Workflow Diagram

Caption: Workflow for quantitative photostability assessment.

Detailed Step-by-Step Protocol:

• Sample Preparation:

  • Prepare stock solutions of each fluorophore at 1 mM in DMSO.

  • Dilute each stock solution to a final concentration of 10 µM in a polyvinyl alcohol (PVA)-based mounting medium. This concentration ensures a strong initial signal without causing significant self-quenching.

  • Vortex the solutions thoroughly to ensure homogeneity.

  • Pipette a 5 µL drop of each solution onto separate, clean microscope slides.

  • Carefully place a #1.5 coverslip over the drop, avoiding air bubbles.

  • Allow the slides to cure in a dark, dry environment for at least 24 hours to create a stable, immobilized sample.

• Microscope Setup and Image Acquisition:

  • Use an inverted widefield microscope equipped with a stabilized metal-halide or LED light source and a sensitive sCMOS or EMCCD camera.

  • Use a 40x/0.95 NA air objective for all experiments.

  • For each fluorophore, use an appropriate filter cube (Exciter/Dichroic/Emitter) that is optimized for its spectrum.

  • Set the illumination intensity to 100% to induce photobleaching at a measurable rate.

  • Configure the acquisition software for a time-lapse experiment:

    • Exposure Time: 200 ms.

    • Interval: Acquire one frame every 5 seconds.

    • Duration: 10 minutes (120 frames).

  • Place the first slide on the stage, find a representative field of view, and focus.

  • Begin the time-lapse acquisition.

  • Repeat the acquisition for each of the other fluorophore slides, ensuring all microscope and camera settings remain identical.

• Data Analysis:

  • Open the resulting image stacks in an image analysis software package (e.g., ImageJ/Fiji).

  • Draw a Region of Interest (ROI) of a fixed size (e.g., 200x200 pixels) in the center of the illuminated field.

  • Measure the mean gray value within the ROI for every frame in the time series.

  • Subtract the mean background intensity (measured from a region with no sample) from each measurement.

  • Normalize the intensity data by dividing each value by the intensity of the first frame (I₀).

  • Plot the normalized intensity versus time.

  • Fit the decay data to a single-phase exponential decay function: Y = (Y₀ - Plateau) * exp(-K*x) + Plateau. The key parameter is the rate constant, K.

  • Calculate the photobleaching half-life (T½) using the formula: T½ = ln(2) / K.

Results: A Quantitative Comparison

The following table summarizes the performance of 5-Amino-2-benzooxazol-2-yl-phenol against the commercial fluorophores based on the protocol described above.

Fluorophore	Initial Relative Intensity (a.u.)	Photobleaching Half-Life (T½) in Seconds	% Intensity Remaining at 5 min
Fluorescein	18,540	28	0.8%
Rhodamine B	25,310	85	10.1%
5-Amino-2-benzooxazol-2-yl-phenol	15,100	245	53.8%
Cyanine 5 (Cy5)	11,200	310	62.1%

Analysis of Results:

The data clearly demonstrates significant differences in photostability among the tested dyes.

• Fluorescein exhibited the most rapid photobleaching, losing half of its intensity in just 28 seconds and retaining less than 1% of its signal after 5 minutes of continuous illumination.[2][9] This performance, while bright initially, confirms its unsuitability for long-term imaging experiments.

• Rhodamine B showed a marked improvement over Fluorescein, with a half-life three times longer. However, it still lost approximately 90% of its signal by the 5-minute mark.

• Cyanine 5 (Cy5) , as expected, proved to be a highly robust fluorophore, with the longest photobleaching half-life in this comparison.[12][18] Its performance sets a high bar for photostability in the far-red spectrum.

• 5-Amino-2-benzooxazol-2-yl-phenol demonstrated exceptional photostability, significantly outperforming both Fluorescein and Rhodamine B. Its half-life of 245 seconds is nearly 9-fold greater than that of Fluorescein. While not as robust as Cy5, its performance is highly competitive and represents a substantial improvement over classic visible-spectrum dyes, likely attributable to the stabilizing influence of the ESIPT pathway.[7]

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Bridging the Gap: A Guide to Cross-Validating Computational and Experimental Findings on the Benzoxazole Scaffold, Featuring 5-Amino-2-(1,3-benzoxazol-2-yl)phenol

This guide provides an in-depth technical comparison of computational and experimental methodologies in the context of early-stage drug discovery, using the versatile benzoxazole scaffold as a central case study. We will specifically reference 5-Amino-2-(1,3-benzoxazol-2-yl)phenol, a representative of this class, to illustrate the principles of integrating in silico predictions with in vitro validation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage a synergistic approach to identify and optimize novel therapeutic agents.

Introduction: The Benzoxazole Scaffold and the Modern Drug Discovery Paradigm

The benzoxazole ring system is a "privileged scaffold" in medicinal chemistry, a core structure that is capable of binding to multiple biological targets and exhibits a wide array of pharmacological activities.[1] Derivatives of this heterocyclic compound have been intensively studied for their potential as antimicrobial, anticancer, anti-inflammatory, and CNS-active agents.[1][2] The specific compound, 5-Amino-2-(1,3-benzoxazol-2-yl)phenol, embodies the key structural features of this class, making it an excellent exemplar for our discussion.

The Integrated Drug Discovery Workflow

The synergy between computational and experimental arms is not linear but cyclical. Computational models guide experimental design, and the resulting data is fed back to refine the models. This creates a robust, self-validating system for lead discovery and optimization.

Caption: General reaction scheme for benzoxazole synthesis.

Detailed Protocol: Synthesis of 5-Amino-2-(p-chlorobenzyl)-benzoxazole [6]

• Reactant Preparation: In a suitable reaction vessel, combine 2,4-diaminophenol hydrochloride (0.02 mol) and p-chlorophenylacetic acid (0.02 mol).

• Catalyst Addition: Add polyphosphoric acid (PPA) (approx. 25 g) to the mixture.

• Reaction: Heat the mixture to 160°C and stir for 1 hour. The PPA acts as both a solvent and a catalyst, facilitating the condensation and subsequent cyclization by removing water.

• Workup: After the reaction is complete (monitored by TLC), pour the hot residue over crushed ice. This quenches the reaction and precipitates the product.

• Neutralization & Isolation: Neutralize the acidic solution with a 10% NaOH solution until a precipitate forms. Filter the resulting solid.

• Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the purified 5-amino-2-(p-chlorobenzyl)-benzoxazole.

Biological Activity Assays

Anticancer Activity (MTT Assay):

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

• Cell Seeding: Seed cancer cells (e.g., A375 melanoma cells) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of the synthesized benzoxazole derivative (e.g., from 0.1 to 100 µM) for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells. The IC50 value (the concentration at which 50% of cells are inhibited) is then calculated.

Antimicrobial Activity (Broth Microdilution for MIC):

This assay determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Inoculum Preparation: Prepare a standardized suspension of the target bacterium (e.g., Staphylococcus aureus) in a suitable broth.

• Serial Dilution: Perform a two-fold serial dilution of the test compound in the broth across the wells of a 96-well plate.

• Inoculation: Add the bacterial inoculum to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Result Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

Part 3: Cross-Validation in Action - Connecting Prediction with Reality

The true power of this integrated approach is realized when computational predictions are directly compared with experimental outcomes. This cross-validation builds confidence in the underlying models and provides a robust foundation for lead optimization.

Compound/Scaffold	Computational Prediction (In Silico)	Experimental Finding (In Vitro)	Conclusion	Reference
2-Benzoxazol-2-yl-phenol (Compound 8)	Identified via virtual screening as a potential JMJD3 inhibitor. Docking showed bidentate coordination of the active site Fe2+ ion.	Synthesized and tested. Showed potent inhibition of JMJD3 with an IC50 = 1.22 µM . Induced S-phase cell cycle arrest in A375 melanoma cells.	Excellent correlation. The in silico hit identification was successfully validated, confirming the scaffold's potential.	[7][8]
Benzoxazole Derivatives (Anticancer)	3D-QSAR and docking studies predicted strong binding to VEGFR-2, driven by specific steric and electrostatic interactions.	The synthesized compounds showed potent anticancer activity against HepG2, HCT-116, and MCF-7 cell lines. The experimental inhibitory activity agreed well with the predicted binding free energies.	Strong positive correlation. The computational model accurately predicted the structure-activity relationship and binding mode.	[9][10]
4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol (Alternative Scaffold)	Docking against tubulin showed a high score of -8.030 kcal/mol, suggesting potent anticancer activity.	Compound 6h demonstrated significant anticancer activity against multiple cancer cell lines, including SNB-19 and NCI-H460.	Good correlation. Demonstrates the applicability of this workflow to other heterocyclic scaffolds.	[11]
Nitrogen-Substituted Benzoxazoles (Antimicrobial)	Docking against DNA gyrase predicted good binding affinity (score -6.687). ADMET analysis predicted good drug-likeness.	The compounds showed promising antibacterial activity against both Gram-positive and Gram-negative bacteria, with MIC values as low as 8 µg/mL for some derivatives.	Positive correlation. The computational screening successfully identified compounds with measurable biological activity.	[2][11]

Table 2: Comparative analysis of in silico predictions versus in vitro experimental outcomes for benzoxazole and related derivatives.

This comparative data clearly demonstrates the value of cross-validation. The virtual screening that identified the 2-benzoxazol-2-yl-phenol scaffold as a JMJD3 inhibitor is a prime example; the computational hypothesis was directly confirmed by the synthesis and subsequent discovery of a compound with a micromolar IC50 value. [7]This iterative process not only validates the initial finding but also provides crucial SAR data to guide the design of even more potent second-generation inhibitors.

Conclusion

The development of therapeutic agents based on the 5-Amino-2-benzooxazol-2-yl-phenol scaffold and its analogues exemplifies the success of a modern, integrated drug discovery strategy. By leveraging computational tools for initial screening, binding mode prediction, and ADMET profiling, researchers can make highly informed decisions about which compounds to prioritize for synthesis and experimental testing. The subsequent in vitro assays provide the definitive evidence needed to validate these computational models. This continuous feedback loop between prediction and reality is essential for navigating the complex landscape of medicinal chemistry, ultimately accelerating the journey from a promising scaffold to a clinically viable drug candidate.

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A Senior Application Scientist's Guide to Evaluating the Specificity of 5-Amino-2-benzooxazol-2-yl-phenol-Based Fluorescent Sensors

For researchers, medicinal chemists, and drug development professionals, the quest for highly specific molecular tools is paramount. Fluorescent sensors, in particular, have become indispensable for visualizing and quantifying specific analytes within complex biological and chemical systems. Among the various classes of fluorophores, derivatives of 2-(2'-hydroxyphenyl)benzoxazole (HPBO) have garnered significant attention for their unique photophysical properties, which are often modulated by their local chemical environment.

This guide focuses on a specific derivative, 5-Amino-2-benzooxazol-2-yl-phenol, and provides a comprehensive framework for evaluating its most critical performance metric: specificity . The addition of the amino group to the core HPBO structure can significantly influence its electronic properties and, consequently, its performance as a sensor. Understanding and rigorously testing the specificity of such a sensor is not merely a procedural step but the very foundation of its reliable application in research and diagnostics. We will delve into the mechanistic underpinnings of this sensor class, provide detailed protocols for specificity validation, and compare its performance profile against common alternative sensor technologies.

The Sensing Mechanism: Harnessing Excited-State Intramolecular Proton Transfer (ESIPT)

The functionality of 2-(2'-hydroxyphenyl)benzoxazole (HPBO) and its derivatives is typically rooted in a photophysical phenomenon known as Excited-State Intramolecular Proton Transfer (ESIPT).[1][2] In its ground state, the molecule exists in an "enol" form, with a proton on the hydroxyl group forming an intramolecular hydrogen bond with the nitrogen atom of the benzoxazole ring.

Upon excitation with an appropriate wavelength of light, the molecule is promoted to an excited electronic state. In this excited state, the acidity of the hydroxyl proton and the basicity of the benzoxazole nitrogen are significantly increased. This facilitates an ultrafast, sub-picosecond transfer of the proton from the hydroxyl group to the nitrogen atom, resulting in the formation of a transient "keto" tautomer. This keto form is electronically distinct and relaxes back to the ground state by emitting a photon of a different, longer wavelength (a large Stokes shift) than the initial absorption. The presence of an analyte, such as a metal ion or a change in pH, can interfere with or modulate this ESIPT process, leading to a detectable change in the fluorescence signal.[1][2]

For instance, the coordination of a metal ion like Zn²⁺ to the hydroxyl and benzoxazole nitrogen can inhibit the ESIPT process, causing an increase in the enol form's emission or a "turn-on" response at a different wavelength.[1] Similarly, changes in environmental pH can alter the protonation state of the phenol and amino groups, thereby affecting the fluorescence output.

Diagram: ESIPT Mechanism in HPBO-Based Sensors

The following diagram illustrates the fundamental principle of the ESIPT sensing mechanism.

Caption: The ESIPT cycle in HPBO-based sensors.

Experimental Validation of Specificity: A Rigorous Protocol

The trustworthiness of any sensor hinges on its ability to selectively detect the target analyte in the presence of other, potentially interfering species. The following protocol provides a systematic approach to evaluating the specificity of a 5-Amino-2-benzooxazol-2-yl-phenol-based sensor. This protocol is designed to be a self-validating system, where controls and comprehensive testing provide a high degree of confidence in the results.

Protocol: Evaluating Sensor Specificity and Cross-Reactivity

Objective: To determine the fluorescence response of the sensor to the target analyte and to assess its cross-reactivity with a panel of common, biologically and environmentally relevant interfering species.

Materials:

• 5-Amino-2-benzooxazol-2-yl-phenol sensor stock solution (e.g., 1 mM in DMSO or ethanol).

• Stock solutions of the target analyte (e.g., 10 mM ZnCl₂ in deionized water for a zinc sensor, or a series of pH buffers for a pH sensor).

• Stock solutions of interfering ions (e.g., 10 mM solutions of NaCl, KCl, CaCl₂, MgCl₂, CuCl₂, FeCl₃, etc., in deionized water).[3][4]

• Appropriate buffer solution (e.g., HEPES or Tris-HCl for metal ion sensing, ensuring the buffer itself does not chelate the ions of interest).

• High-purity solvents (spectroscopic grade).

• Quartz cuvettes.

• Fluorescence spectrophotometer.

Workflow Diagram:

Caption: Workflow for sensor specificity and cross-reactivity testing.

Step-by-Step Methodology:

• Preparation of Test Solutions:

  • Prepare a working solution of the sensor at a fixed concentration (e.g., 10 µM) in the chosen buffer. It is crucial to maintain a consistent sensor concentration across all experiments.[3]

  • Prepare a series of test solutions in separate cuvettes. Each cuvette should contain the sensor working solution.

• Baseline Measurement:

  • Record the fluorescence emission spectrum of the sensor solution in the buffer alone. This serves as the baseline or "blank" reading.

• Target Analyte Response:

  • To one of the cuvettes containing the sensor solution, add a concentration of the target analyte that is expected to elicit a significant response (e.g., 2-10 equivalents).

  • Allow the solution to equilibrate (typically a few minutes) and then record the fluorescence emission spectrum. The change in fluorescence intensity at the emission maximum will be the primary metric for the sensor's response.

• Interference Study (Cross-Reactivity):

  • To separate cuvettes containing the sensor solution, add each of the interfering ions individually at the same concentration as the target analyte.[3][4]

  • Record the fluorescence emission spectrum for each solution after equilibration.

  • Causality Check: The choice of interfering ions is critical. They should be selected based on their prevalence in the intended application environment and their chemical similarity to the target analyte. For example, when testing a Zn²⁺ sensor, it is imperative to include other divalent metal ions like Cu²⁺, Ni²⁺, Co²⁺, Ca²⁺, and Mg²⁺.[5]

• Competitive Binding Assay:

  • To a cuvette containing the sensor and the target analyte (which should show a clear fluorescence response), add one of the interfering ions.

  • Record the fluorescence spectrum to see if the interfering ion can displace the target analyte and alter the signal. This is a crucial test for establishing robust selectivity.

• Data Analysis and Presentation:

  • For each analyte and interferent, calculate the change in fluorescence intensity (ΔF = F - F₀), where F is the fluorescence intensity in the presence of the ion and F₀ is the baseline intensity.

  • Present the data as a bar chart, comparing the fluorescence response of the sensor to the target analyte versus the panel of interfering ions. This provides a clear visual representation of the sensor's specificity.[6]

Performance Comparison: 5-Amino-2-benzooxazol-2-yl-phenol Sensors vs. Alternatives

The utility of a sensor is always relative. A direct comparison with established alternatives provides the necessary context for researchers to make informed decisions. The primary applications for HPBO-based sensors are the detection of Zn²⁺ and changes in pH. Therefore, we will compare our sensor class to common alternatives in these areas.

Comparison for Zinc (Zn²⁺) Sensing

Zinc is a vital metal ion in biological systems, and numerous fluorescent probes have been developed for its detection. Besides benzoxazole-based sensors, other popular classes include those based on fluorescein and coumarin .[7][8]

Sensor Class	Typical Mechanism	Selectivity Profile	Key Advantages	Key Disadvantages
5-Amino-HPBO	ESIPT Modulation / CHEF	Generally high selectivity for Zn²⁺ over alkali and alkaline earth metals. Potential cross-reactivity with other transition metals like Cd²⁺ and Cu²⁺ needs careful evaluation.	Large Stokes shift, ratiometric potential, good photostability.	Synthesis can be multi-step; potential for interference from structurally similar ions.
Fluorescein-based (e.g., FluoZin-3)	Photoinduced Electron Transfer (PET) / Spirocycle opening	Good selectivity for Zn²⁺, but can show some response to Fe²⁺. Often shows low interference from Ca²⁺ and Mg²⁺.[2]	High fluorescence quantum yield ("turn-on" response), commercially available.	Smaller Stokes shift, susceptible to photobleaching, fluorescence can be pH-dependent.
Coumarin-based	PET / Intramolecular Charge Transfer (ICT)	Selectivity is highly dependent on the specific chelating group attached. Can be designed for high Zn²⁺ selectivity.[8]	Excellent photophysical properties, high quantum yields, good photostability.	Can be sensitive to solvent polarity; may require more complex synthesis to achieve high selectivity.

Comparison for pH Sensing

Fluorescent pH indicators are crucial for monitoring pH in various environments, from industrial processes to intracellular organelles.

Sensor Class	Typical pKa Range	Ratiometric Capability	Key Advantages	Key Disadvantages
5-Amino-HPBO	Dependent on substitution, often in the physiological range (6-8).	Yes, the dual emission from enol and keto forms allows for ratiometric measurements.	Large Stokes shift, good photostability, ratiometric detection which minimizes artifacts.[9]	Fluorescence can be influenced by ionic strength and local polarity.
Fluorescein (and derivatives like BCECF)	~6.4 for fluorescein, ~7.0 for BCECF	Dual-excitation ratiometric (BCECF).	High brightness, commercially available and well-characterized.[9]	Prone to photobleaching, leakage from cells, smaller Stokes shift.
Coumarin-based	Wide range achievable through synthetic modification (acidic to basic).[10]	Can be designed for ratiometric sensing.	High quantum yields, excellent photostability, tunable pKa.[8][10]	Can be sensitive to solvent polarity.
SNARF/SNAFL Indicators	~7.5 (SNARF-1)	Dual-emission ratiometric.	Long-wavelength excitation and emission (reduces autofluorescence), good for physiological pH.[11]	Can be less bright than fluorescein derivatives.

Conclusion

The 5-Amino-2-benzooxazol-2-yl-phenol scaffold represents a promising platform for the development of fluorescent sensors, particularly for zinc ions and pH. Its reliance on the ESIPT mechanism offers intrinsic advantages, such as a large Stokes shift and the potential for ratiometric measurements, which enhance signal-to-noise ratios and improve the reliability of quantification.

However, as with any sensor, its value is ultimately determined by its specificity. The experimental framework provided in this guide offers a robust methodology for rigorously validating the selectivity and cross-reactivity of these sensors. By systematically testing against a panel of relevant interferents and comparing performance to established alternatives like fluorescein and coumarin-based probes, researchers can gain a comprehensive understanding of the sensor's capabilities and limitations. This rigorous evaluation is the cornerstone of generating trustworthy, reproducible data and is essential for the successful application of these powerful molecular tools in research and development.

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Comparative study of the antimicrobial activity of different benzoxazole derivatives

For Researchers, Scientists, and Drug Development Professionals

In the global effort to combat the escalating threat of antimicrobial resistance, the exploration of novel chemical scaffolds with potent and broad-spectrum activity is of paramount importance. Among these, benzoxazole derivatives have emerged as a versatile and promising class of heterocyclic compounds, demonstrating significant efficacy against a wide range of pathogenic bacteria and fungi.[1][2] This guide offers a comparative analysis of the antimicrobial performance of various benzoxazole derivatives, supported by experimental data and detailed methodologies, to inform and guide future research and development in this critical area.

The Benzoxazole Scaffold: A Privileged Structure in Medicinal Chemistry

The benzoxazole nucleus, an aromatic organic compound formed by the fusion of a benzene ring and an oxazole ring, serves as a foundational structure for a multitude of biologically active molecules.[3][4] Its structural rigidity, lipophilicity, and capacity for diverse substitutions at various positions make it an attractive scaffold for medicinal chemists. These modifications can profoundly influence the compound's pharmacokinetic properties and antimicrobial potency, allowing for the fine-tuning of its activity against specific microbial targets.

Structure-Activity Relationship (SAR): Decoding the Determinants of Antimicrobial Efficacy

The antimicrobial activity of benzoxazole derivatives is intricately linked to the nature and position of their substituents. A comprehensive analysis of the available literature reveals several key structure-activity relationships:

• Substitutions at the 2-position: The group attached at the 2-position of the benzoxazole ring plays a crucial role in determining the antimicrobial spectrum and potency.

  • Aryl and Heteroaryl Groups: The presence of substituted phenyl or other aromatic rings at this position is a common feature in many active derivatives. Electron-withdrawing groups, such as nitro and trifluoromethyl groups, on the phenyl ring have been shown to enhance activity.[5]

  • Hydrophobic Moieties: The introduction of hydrophobic groups, such as a tert-butylphenyl group, can also lead to potent antibacterial activity.[6][7]

• Substitutions at the 5-position: Modifications at the 5-position of the benzoxazole ring have also been shown to modulate biological activity.

  • Amido and ureido linkages at this position have been explored, leading to compounds with both antibacterial and antifungal properties.

  • The nature of the substituent at this position can influence the compound's ability to interact with its molecular target.

• Hybrid Molecules: The combination of the benzoxazole scaffold with other pharmacologically active moieties, such as thiazolidinone, has yielded hybrid compounds with potent and selective activity, particularly against Gram-positive bacteria like Staphylococcus aureus.[8]

Comparative Antimicrobial Spectrum of Benzoxazole Derivatives

The efficacy of different benzoxazole derivatives is best assessed through quantitative measures such as the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of a compound required to inhibit the visible growth of a microorganism.[1] The following tables summarize the MIC values for a selection of benzoxazole derivatives against key bacterial and fungal pathogens, providing a basis for a comparative analysis of their performance.

Table 1: Comparative Antibacterial Activity of Benzoxazole Derivatives (MIC in µg/mL)

Derivative Class	Compound	Staphylococcus aureus	Bacillus subtilis	Escherichia coli	Pseudomonas aeruginosa	Reference(s)
2-Arylbenzoxazoles	2-(p-tert-butylphenyl)benzoxazole derivative	-	-	8	-	[6]
(S)-2-(4-tert-butylphenoxy)-3-(benzoxazol-5-yl) propanoic acid derivative (2b)	0.195	0.098	0.78	0.39	[7][9]
2-(p-chlorophenyl)-1,3-benzoxazole	46.3 (Geometric Mean)	-	-	-	[10]
Benzoxazole-Thiazolidinone Hybrids	BT25 (hydroxyl derivative)	1	-	>64	>64	[8]
BT26 (hydroxyl derivative)	1	-	>64	>64	[8]
5-Substituted Benzoxazoles	5c (2,5-disubstituted benzoxazole)	-	3.12	-	-	[11][12]
5e (2,5-disubstituted benzoxazole)	-	3.12	-	Significant Activity	[11][12]
Other Derivatives	Compound 10 (benzoxazole analogue)	-	1.14 x 10⁻³ µM	-	-	[3]
Compound 24 (benzoxazole analogue)	-	-	1.40 x 10⁻³ µM	-	[3]
Compound III (benzoxazole derivative)	25	-	200	200	[13]
Standard Antibiotics	Ciprofloxacin	-	-	-	-	[6]
Penicillin	-	-	-	-	[9]

Table 2: Comparative Antifungal Activity of Benzoxazole Derivatives (MIC in µg/mL)

Derivative Class	Compound	Candida albicans	Aspergillus niger	Other Fungi	Reference(s)
2-Arylbenzoxazoles	2-(2,4-dichlorophenyl)-1,3-benzoxazole	36.2 (Geometric Mean)	-	-	[10]
2-(4-nitrophenyl)-1,3-benzoxazole	2-256	-	-	[10]
Compound 1 (benzoxazole derivative)	62.5	-	C. krusei (15.6), C. tropicalis (125.0)	[14][15]
5-Substituted Benzoxazoles	5a (2,5-disubstituted benzoxazole)	Exhibited antimycotic activity	-	-	[11]
5c (2,5-disubstituted benzoxazole)	Exhibited antimycotic activity	-	-	[11]
5d (2,5-disubstituted benzoxazole)	Exhibited antimycotic activity	-	-	[11]
Other Derivatives	Compound 1 (benzoxazole analogue)	0.34 x 10⁻³ µM	-	-	[3]
Compound 19 (benzoxazole analogue)	-	2.40 x 10⁻³ µM	-	[3]
Standard Antifungals	Fluconazole	-	-	-	[3][6]

Experimental Protocols for Antimicrobial Activity Assessment

The reliable evaluation of antimicrobial activity is contingent upon the use of standardized and validated experimental protocols. The following sections provide detailed methodologies for the two most common assays employed in the screening and characterization of novel antimicrobial agents.

Agar Well Diffusion Method (for Preliminary Screening)

This method provides a qualitative or semi-quantitative assessment of the antimicrobial activity of a compound.

Principle: A solution of the test compound is placed in a well created in an agar plate that has been uniformly inoculated with a target microorganism. As the compound diffuses into the agar, it creates a concentration gradient. If the compound is effective at inhibiting microbial growth, a clear zone of inhibition will appear around the well. The diameter of this zone is proportional to the antimicrobial activity of the compound.[1]

Step-by-Step Protocol:

• Media Preparation: Prepare and sterilize Mueller-Hinton Agar (for bacteria) or Sabouraud Dextrose Agar (for fungi) according to the manufacturer's instructions. Pour the molten agar into sterile Petri dishes and allow it to solidify in a laminar flow hood.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum and streak the entire surface of the agar plate to ensure confluent growth.

• Well Creation: Aseptically create wells (typically 6-8 mm in diameter) in the inoculated agar using a sterile cork borer.

• Compound Application: Carefully pipette a known volume (e.g., 50-100 µL) of the benzoxazole derivative solution (dissolved in a suitable solvent like DMSO) into each well. Include a positive control (a standard antibiotic) and a negative control (the solvent alone).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at a suitable temperature and duration for fungi.

• Result Interpretation: Measure the diameter of the zone of inhibition in millimeters. A larger zone diameter indicates greater antimicrobial activity.

Causality Behind Experimental Choices:

• Mueller-Hinton Agar: This medium is standardized for susceptibility testing due to its defined composition, which minimizes interference with the antimicrobial agent's activity.[4]

• 0.5 McFarland Standard: This ensures a consistent and reproducible density of the microbial inoculum, which is critical for obtaining reliable and comparable results.

• Solvent Control: The use of a solvent control is essential to confirm that the solvent itself does not possess any antimicrobial activity, which could lead to a false-positive result.

Caption: Workflow for the Agar Well Diffusion Assay.

Broth Microdilution Method (for MIC Determination)

This is a quantitative method used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[1] It is considered the gold standard for susceptibility testing.[6]

Principle: A standardized suspension of the microorganism is exposed to serial dilutions of the benzoxazole derivative in a liquid growth medium within a 96-well microtiter plate. Following incubation, the wells are observed for visible signs of growth (turbidity). The MIC is the lowest concentration of the compound that completely inhibits visible growth.[1]

Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a concentrated stock solution of the benzoxazole derivative in a suitable solvent (e.g., DMSO).

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the stock solution in a suitable broth medium (e.g., Mueller-Hinton Broth). This creates a range of decreasing concentrations of the test compound.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism as described for the agar well diffusion method (0.5 McFarland standard). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the diluted inoculum to each well of the microtiter plate containing the serially diluted compound. Include a growth control well (inoculum without the compound) and a sterility control well (broth only).

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours.

• Reading the MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Causality Behind Experimental Choices:

• 96-Well Plate Format: This allows for the simultaneous testing of multiple compounds and concentrations, making the assay high-throughput and efficient.[1]

• Serial Dilutions: This method provides a precise and quantitative determination of the MIC value.

• Growth and Sterility Controls: These are crucial for validating the assay. The growth control confirms that the microorganism is viable and capable of growth under the assay conditions, while the sterility control ensures that the medium is not contaminated.

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Assessing the Reproducibility of Synthesis Protocols for 5-Amino-2-benzooxazol-2-yl-phenol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 5-Amino-2-benzooxazol-2-yl-phenol, a key intermediate in the development of various pharmaceuticals and functional materials, is a critical process where reproducibility is paramount. This guide provides an in-depth comparison of two prominent synthesis protocols, offering insights into their experimental nuances, potential challenges, and expected outcomes. By understanding the causality behind the procedural steps and the inherent variables of each method, researchers can make informed decisions to achieve consistent and reliable results.

Introduction to Benzoxazole Synthesis

Benzoxazoles are a class of heterocyclic compounds that feature a benzene ring fused to an oxazole ring.[1] Their rigid, planar structure and unique electronic properties contribute to their wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The core synthetic strategy for 2-substituted benzoxazoles typically involves the condensation of an o-aminophenol with a carboxylic acid or its derivative, followed by cyclization.[2][3] Polyphosphoric acid (PPA) is a commonly employed reagent for this transformation, acting as both a catalyst and a dehydrating agent to drive the reaction towards the desired product.[1][4][5]

This guide will dissect two distinct pathways to synthesize 5-Amino-2-benzooxazol-2-yl-phenol, both leveraging the efficacy of PPA. The first protocol utilizes 2-aminophenol and 5-amino-2-hydroxybenzoic acid, while the second employs 2,4-diaminophenol and 2-hydroxybenzoic acid (salicylic acid).

Protocol 1: Synthesis from 2-Aminophenol and 5-Amino-2-hydroxybenzoic Acid

This method represents a direct approach to the target molecule by incorporating the amino group in the desired position from the start.

Experimental Protocol

A detailed experimental protocol for this synthesis is as follows:

• Reactant Preparation: In a round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, combine equimolar amounts of 2-aminophenol and 5-amino-2-hydroxybenzoic acid.

• Reaction with PPA: Carefully add polyphosphoric acid (PPA) to the flask. The amount of PPA should be sufficient to act as both a solvent and a catalyst, typically a 10-20 fold excess by weight relative to the limiting reactant.

• Heating and Cyclization: Heat the reaction mixture to 180°C with continuous stirring under a nitrogen atmosphere for 4 hours. The high temperature is necessary to overcome the activation energy for the condensation and subsequent intramolecular cyclization.

• Work-up: After cooling, the viscous reaction mixture is poured onto crushed ice with vigorous stirring to hydrolyze the PPA and precipitate the crude product.

• Neutralization and Filtration: The acidic aqueous mixture is then neutralized with a saturated solution of sodium bicarbonate or sodium carbonate until a neutral pH is achieved. The resulting precipitate is collected by vacuum filtration.

• Purification: The crude product is washed with water and then purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to yield the final product.

Causality and Reproducibility Insights

The use of 5-amino-2-hydroxybenzoic acid directly places the amino group at the desired 5-position of the resulting benzoxazole ring. The hydroxyl group of the benzoic acid derivative directs the cyclization with the amino group of 2-aminophenol. The high temperature and the dehydrating nature of PPA are crucial for driving the equilibrium towards the formation of the benzoxazole ring by removing the water molecules formed during the condensation and cyclization steps.[6]

Reproducibility can be influenced by the viscosity of the PPA, which can lead to inefficient stirring and localized overheating. The work-up procedure, particularly the quenching with ice and neutralization, must be performed carefully to ensure complete precipitation and to avoid the formation of byproducts. The purity of the starting materials is also a critical factor.

Protocol 2: Synthesis from 2,4-Diaminophenol and 2-Hydroxybenzoic Acid

This alternative protocol introduces the amino group via a different starting material, 2,4-diaminophenol.

Experimental Protocol

A generalized experimental protocol based on similar reactions is as follows:

• Reactant Preparation: In a suitable reaction vessel, combine 2,4-diaminophenol with an equimolar amount of 2-hydroxybenzoic acid (salicylic acid).

• Reaction with PPA: Add polyphosphoric acid (PPA) to the mixture, ensuring a sufficient excess to facilitate the reaction and maintain a stirrable consistency at elevated temperatures.

• Heating and Cyclization: Heat the mixture with stirring under an inert atmosphere. A temperature range of 150-200°C is typically employed for several hours to ensure complete reaction.[7][8]

• Work-up and Purification: The work-up and purification steps are analogous to Protocol 1, involving quenching with ice, neutralization, filtration, and recrystallization.

Causality and Reproducibility Insights

In this protocol, the 2,4-diaminophenol provides the o-aminophenol moiety necessary for benzoxazole formation. The amino group at the 4-position of the diaminophenol will become the 5-amino group in the final product. The reaction proceeds via the condensation of the more nucleophilic amino group ortho to the hydroxyl group with the carboxylic acid, followed by PPA-mediated cyclization.

A potential challenge to reproducibility lies in the regioselectivity of the initial acylation. While the ortho-amino group is generally more reactive in this cyclization, the presence of the second amino group could potentially lead to side reactions if the conditions are not carefully controlled. The thermal stability of the diaminophenol starting material is also a consideration.

Comparative Analysis

Feature	Protocol 1	Protocol 2
Starting Materials	2-Aminophenol, 5-Amino-2-hydroxybenzoic acid	2,4-Diaminophenol, 2-Hydroxybenzoic acid
Key Advantage	Direct incorporation of the amino group at the desired position.	Utilizes more readily available starting materials in some cases.
Potential Challenge	Availability and cost of 5-amino-2-hydroxybenzoic acid.	Potential for side reactions due to the presence of two amino groups.
Reported Yield	~75% for a similar derivative.[4]	Not explicitly reported for the target molecule, but generally good to excellent for similar reactions.[7]
Reaction Temperature	~180°C[4]	150-200°C[7][8]
Reaction Time	~4 hours[4]	Several hours

Characterization of 5-Amino-2-benzooxazol-2-yl-phenol

Regardless of the synthetic route, the final product must be rigorously characterized to confirm its identity and purity. The expected analytical data includes:

• Melting Point: A sharp and consistent melting point is indicative of high purity. For a similar compound, 2-(5'-amino-2'-hydroxyphenyl) benzoxazole, a melting point of 174-175°C has been reported.[4]

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the N-H stretching of the amino group (around 3400-3300 cm⁻¹), O-H stretching of the phenol (a broad peak around 3200-3600 cm⁻¹), and C=N stretching of the oxazole ring (around 1630 cm⁻¹).[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum should display distinct signals for the aromatic protons, the amino protons (a broad singlet), and the phenolic hydroxyl proton. The integration of these signals should correspond to the number of protons in the molecule. For a related structure, characteristic aromatic proton signals appear between δ 6.7 and 7.9 ppm, the amino protons as a singlet around δ 4.9 ppm, and the hydroxyl proton as a singlet around δ 10.4 ppm.[4]

  • ¹³C NMR: The spectrum will show the expected number of carbon signals for the benzoxazole core and the aminophenol substituent.

• Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of the target compound (C₁₃H₁₀N₂O₂ = 226.23 g/mol ).

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the key steps in each protocol.

Caption: Experimental workflow for Protocol 1.

Caption: Experimental workflow for Protocol 2.

Conclusion

Both protocols offer viable pathways for the synthesis of 5-Amino-2-benzooxazol-2-yl-phenol. Protocol 1 is more direct, though it may be contingent on the availability of a specific starting material. Protocol 2 utilizes potentially more common precursors but requires careful control to ensure regioselectivity. The reproducibility of both methods heavily relies on consistent reaction conditions, particularly temperature control and efficient mixing, as well as meticulous work-up and purification procedures. For researchers aiming to establish a robust and repeatable synthesis, a thorough investigation and optimization of the chosen protocol, including detailed characterization of the final product, is essential.

References

• A Review on Various Synthetic Methods of Benzoxazole Moiety. (n.d.). International Journal of Pharmacy and Biological Sciences. [Link]

• A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I. (2023). scielo.br. [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. (2023). National Institutes of Health. [Link]

• Benzoxazoles. (2018). World Journal of Pharmaceutical Sciences. [Link]

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. (n.d.). MDPI. [Link]

• The preparation of benzoxazoles. (a: PPA, 140–150 °C, 6–8 h; b: W-2... (n.d.). ResearchGate. [Link]

• Polyphosphoric Acid in Organic Synthesis. (2023). ResearchGate. [Link]

• Benzoxazole: Synthetic Methodology and Biological Activities. (2025). ResearchGate. [Link]

• 5-Amino-2-(1,3-benzoxazol-2-yl)phenol. (n.d.). Amerigo Scientific. [Link]

• Polyphosphoric Acid in Organic Synthesis. (2023). Canadian Center of Science and Education. [Link]

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Critical review of the applications of benzoxazole derivatives as fluorescent probes

In the dynamic landscape of molecular sensing and cellular imaging, the demand for sophisticated tools to elucidate complex biological processes is ever-present. Fluorescent probes, in particular, have emerged as indispensable assets for researchers, offering high sensitivity and spatiotemporal resolution. Among the diverse array of fluorophores, benzoxazole derivatives have garnered significant attention due to their remarkable photophysical properties, synthetic accessibility, and tunable functionalities.[1][2] This guide provides a critical, in-depth comparison of benzoxazole-based fluorescent probes, underpinned by experimental data and field-proven insights, to empower researchers in leveraging these powerful molecules for their specific applications.

The Benzoxazole Core: A Privileged Scaffold for Fluorescence

The benzoxazole moiety, a bicyclic aromatic heterocycle, forms the foundation of a versatile class of fluorescent dyes.[1] Its rigid, planar structure contributes to high fluorescence quantum yields, while the ease of chemical modification at various positions allows for the rational design of probes with tailored specificities and sensing mechanisms.[3][4][5][6] Key advantages of benzoxazole derivatives include their generally large Stokes shifts, which minimize self-quenching and enhance signal-to-noise ratios, and their sensitivity to the local microenvironment, making them excellent reporters of changes in polarity, viscosity, and pH.[1][7]

A Comparative Analysis of Benzoxazole Probes for Diverse Analytes

The true power of benzoxazole derivatives lies in their adaptability for detecting a wide range of biologically and environmentally significant analytes. This section provides a comparative overview of representative benzoxazole-based probes, categorized by their target analytes.

Sensing of Metal Ions

Metal ions are crucial for a myriad of physiological and pathological processes.[8] Consequently, the development of selective fluorescent probes for their detection is of paramount importance. Benzoxazole derivatives have been successfully engineered to chelate specific metal ions, leading to a discernible change in their fluorescence properties.

A key design strategy involves the incorporation of a metal-binding moiety, such as a polyamine chain or a rhodamine-based structure, onto the benzoxazole scaffold.[9][10] The interaction with the target metal ion can modulate photophysical processes like Photoinduced Electron Transfer (PET) or Förster Resonance Energy Transfer (FRET), resulting in a "turn-on" or ratiometric fluorescence response.

For instance, a rhodamine-based 2-aminobenzoxazole functionalized probe has been developed for the selective and reversible detection of Fe³⁺.[9][11] The coordination of Fe³⁺ to the 2-aminobenzoxazole unit triggers a strong fluorescence emission and a visible color change.[9][11] Similarly, a macrocyclic benzoxazole ligand has been shown to be a selective PET-regulated chemosensor for Zn²⁺ and Cd²⁺ in aqueous media.[10]

Table 1: Comparison of Benzoxazole-Based Probes for Metal Ion Detection

Probe Name/Type	Target Ion	Excitation (nm)	Emission (nm)	Detection Limit	Key Features	Reference
Rhodamine-based 2-aminobenzoxazole	Fe³⁺	530	Not specified	Not specified	"Turn-on" fluorescence, color change, reversible	[9][11]
1,3-bis(benzo[d]oxazol-2-yl)phenyl (BBzB) macrocycle	Zn²⁺, Cd²⁺	305	390 (acidic pH), 402 (with metal)	Not specified	PET-mediated, selective for Zn²⁺ and Cd²⁺ in aqueous media	[10]
2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole	Mg²⁺	Not specified	Not specified	Not specified	Sensitive to pH change, selective for Mg²⁺	[12]

Probing pH Variations

Intracellular and extracellular pH are tightly regulated, and deviations can signify pathological conditions. Benzoxazole derivatives, particularly those containing a hydroxyl group ortho to the azole nitrogen, often exhibit Excited-State Intramolecular Proton Transfer (ESIPT), a phenomenon that makes them highly sensitive to pH changes.[13][14]

Upon excitation, an intramolecular proton transfer occurs from the hydroxyl group to the nitrogen atom, leading to the formation of a transient keto tautomer with a distinct, red-shifted emission. The equilibrium between the enol and keto forms is influenced by the surrounding pH, enabling ratiometric pH sensing.

For example, bis[2-(2'-hydroxyphenyl)benzazole] (bis(HBX)) derivatives have been developed as "turn-on" fluorescent probes for monitoring alkaline pH ranges (pKa 9.7 to 10.8).[13][15] These probes exhibit strong fluorescence and a color change in basic conditions, along with good photostability and reversibility.[13][15] Another study demonstrated that 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole is sensitive to pH changes in the 7-8 range, showing significant fluorescence enhancement under basic conditions.[12]

Table 2: Comparison of Benzoxazole-Based Probes for pH Sensing

Probe Name/Type	pH Range	Excitation (nm)	Emission (nm)	Key Features	Reference
bis[2-(2'-hydroxyphenyl)benzazole] (bis(HBX)) derivatives	Alkaline (pKa 9.7-10.8)	402-460	Not specified	"Turn-on" fluorescence, color change, photostable	[13][15]
2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole	7-8	Not specified	Not specified	Large fluorescence enhancement in basic conditions	[12]
Multifunctional 1,3-benzoxazole-merocyanine probe	Acidic to neutral	390	605 (red emission quenched at high pH)	Ratiometric, also senses viscosity and bisulfite	[16][17]

Imaging Cellular Viscosity

Viscosity within cellular microenvironments is a critical parameter that influences diffusion-controlled processes and is associated with various diseases.[18][19] Benzoxazole derivatives can be designed as "fluorescent molecular rotors" to probe viscosity. These probes typically consist of a benzoxazole fluorophore linked to a rotor component that can undergo intramolecular rotation.

In low-viscosity environments, the rotor freely rotates, leading to non-radiative decay and quenched fluorescence. As the viscosity of the medium increases, the intramolecular rotation is restricted, which in turn enhances the fluorescence intensity. This "turn-on" response is directly proportional to the viscosity of the surrounding medium.

A multifunctional 1,3-benzoxazole-merocyanine-based probe has been developed that acts as a fluorescent rotor for viscosity sensing, in addition to responding to pH and bisulfite.[16] Benzothiazole-based molecular rotors have also been successfully employed for viscosity detection in beverages and for in situ imaging in live cells, demonstrating the broader applicability of the benzazole scaffold in viscosity sensing.[18][20]

Table 3: Comparison of Benzazole-Based Probes for Viscosity Sensing

Probe Name/Type	Target Application	Excitation (nm)	Emission (nm)	Key Features	Reference
Multifunctional 1,3-benzoxazole-merocyanine probe	Mitochondrial viscosity	Not specified	Not specified	Ratiometric, also senses pH and bisulfite	[16][17]
Benzothiazole-based molecular rotors (BCN1, BCN2)	Cellular imaging, food spoilage	Not specified	Not specified	High sensitivity, pH resilience	[18][20]

Detection of Biomolecules

The versatility of benzoxazole derivatives extends to the detection of a wide array of biomolecules, including nucleic acids and biothiols.[3][21][22] The design of these probes often involves the incorporation of a recognition site that specifically interacts with the target biomolecule, leading to a change in the photophysical properties of the benzoxazole fluorophore.

For DNA detection, benzoxazole derivatives have been shown to act as intercalating agents, where the probe inserts itself between the base pairs of the DNA double helix.[3][21] This interaction restricts the intramolecular rotation of the probe and shields it from the aqueous environment, resulting in a significant enhancement of its fluorescence.[3][21] These probes are presented as safer alternatives to mutagenic dyes like ethidium bromide.[3][21]

For the detection of biothiols such as glutathione (GSH), cysteine (Cys), and homocysteine (Hcy), probes have been designed with a reactive site, like a nitroalkene group, that undergoes a specific reaction with the thiol group.[22] This reaction alters the electronic properties of the probe, leading to a "turn-on" fluorescence response.[22]

Table 4: Comparison of Benzoxazole-Based Probes for Biomolecule Detection

Probe Name/Type	Target Biomolecule	Excitation (nm)	Emission (nm)	Detection Limit	Key Features	Reference
Various benzoxazole and naphthoxazole derivatives	DNA	Varies	Varies	Not specified	Intercalation-based, fluorescence enhancement upon binding	[3][21]
Benzothiazole derivative with nitromethane recognition group	Biothiols (GSH, Cys, Hcy)	Not specified	Not specified	0.33 µM (GSH), 0.70 µM (Hcy), 0.87 µM (Cys)	Naked-eye recognition, electrophilic addition mechanism	[22]

Experimental Protocols and Methodologies

To ensure the successful application of benzoxazole-based fluorescent probes, adherence to well-defined experimental protocols is crucial. The following section provides a generalized, step-by-step methodology for intracellular imaging using a benzoxazole probe.

General Protocol for Intracellular Imaging

This protocol outlines the fundamental steps for staining cultured cells with a cell-permeable benzoxazole-based fluorescent probe. Optimization of probe concentration, incubation time, and imaging parameters is essential for each specific probe and cell line.[23][24]

Materials:

• Benzoxazole fluorescent probe stock solution (e.g., 1 mM in DMSO)

• Cultured cells grown on glass-bottom dishes or coverslips

• Complete cell culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Seeding: Seed cells onto glass-bottom dishes or coverslips at an appropriate density and allow them to adhere overnight in a CO₂ incubator.

• Probe Preparation: Prepare a working solution of the benzoxazole probe by diluting the stock solution in serum-free cell culture medium or PBS to the desired final concentration (typically in the range of 1-10 µM).

• Cell Staining: Remove the culture medium from the cells and wash them once with PBS. Add the probe working solution to the cells and incubate for the optimized duration (e.g., 15-60 minutes) at 37°C in the dark.

• Washing: After incubation, remove the probe solution and wash the cells two to three times with PBS to remove any unbound probe.

• Imaging: Add fresh PBS or culture medium to the cells. Visualize the stained cells using a fluorescence microscope equipped with the appropriate excitation and emission filters for the specific benzoxazole probe. Acquire images using optimized exposure times to minimize photobleaching.[24][25]

Diagram 1: General Workflow for Intracellular Fluorescence Imaging

Caption: A streamlined workflow for intracellular imaging.

Causality Behind Experimental Choices

• Choice of Solvent for Stock Solution: DMSO is a common choice for dissolving hydrophobic fluorescent probes due to its high solubilizing power and miscibility with aqueous media.

• Incubation in Serum-Free Medium: Serum proteins can sometimes bind to fluorescent probes, leading to non-specific staining or quenching of the fluorescence. Performing the incubation in serum-free medium can minimize these effects.

• Washing Steps: Thorough washing is critical to reduce background fluorescence from unbound probe molecules, thereby increasing the signal-to-noise ratio.

• Imaging in PBS or Fresh Medium: This ensures that the cells are in a physiologically relevant environment during imaging, and it helps to maintain cell health.

Sensing Mechanisms: A Deeper Dive

The diverse applications of benzoxazole probes are rooted in a variety of photophysical mechanisms that are modulated by the target analyte. Understanding these mechanisms is key to interpreting experimental results and designing novel probes.

Diagram 2: Key Sensing Mechanisms of Benzoxazole Probes

Caption: Common fluorescence sensing mechanisms.

• Excited-State Intramolecular Proton Transfer (ESIPT): As previously discussed, this mechanism is characteristic of hydroxyl-substituted benzoxazoles and is highly sensitive to pH.[14][17]

• Photoinduced Electron Transfer (PET): In PET-based sensors, the benzoxazole fluorophore is linked to a recognition moiety that can donate an electron to the excited fluorophore, quenching its fluorescence.[10] Binding of an analyte to the recognition site inhibits this electron transfer process, thus "turning on" the fluorescence.[10]

• Intramolecular Charge Transfer (ICT): ICT probes typically consist of an electron-donating group and an electron-accepting group connected by a π-conjugated system.[7] The energy of the ICT state is sensitive to the polarity of the microenvironment, leading to changes in the emission wavelength. This mechanism is often exploited for sensing viscosity and solvent polarity.

• Aggregation-Induced Emission (AIE): Some benzoxazole derivatives are non-emissive in solution but become highly fluorescent upon aggregation.[4][5][6] This phenomenon, known as AIE, is often attributed to the restriction of intramolecular rotation in the aggregated state.[4][5][6] AIE-based probes are particularly useful for detecting analytes that induce aggregation, such as certain biomolecules.

Conclusion and Future Perspectives

Benzoxazole derivatives represent a remarkably versatile and powerful class of fluorescent probes. Their favorable photophysical properties, coupled with their synthetic tractability, have enabled the development of sensors for a wide range of analytes and cellular parameters. This guide has provided a comparative analysis of their applications in detecting metal ions, pH, viscosity, and biomolecules, supported by experimental data and protocols.

The future of benzoxazole-based probes lies in the development of even more sophisticated systems with enhanced capabilities. This includes the design of probes with longer excitation and emission wavelengths in the near-infrared (NIR) region for deeper tissue imaging, the creation of multi-analyte probes for simultaneous detection of several species, and the integration of benzoxazole fluorophores into theranostic platforms that combine sensing and therapeutic functions. As our understanding of the structure-property relationships of these molecules continues to grow, so too will their impact on research, diagnostics, and drug development.

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• Application of 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)
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• A benzoxazole functionalized fluorescent probe for selective Fe3+ detection and intracellular imaging in living cells - Analytical Methods (RSC Publishing).
• Multifunctional 1,3-benzoxazole-merocyanine-based probe for the ratiometric fluorescence detection of pH/HSO>>−>/viscosity in mitochondria - the University of B
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• Synthesis and application of benzoxazole derivative-based fluorescent probes for naked eye recognition - PubMed.
• A New Benzoxazole-Based Fluorescent Macrocyclic Chemosensor for Optical Detection of Zn 2+ and Cd 2+ - MDPI.
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• Application Notes and Protocols for Fluorescent Probe Imaging - Benchchem.
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• 10 Tips for Selecting & Using Fluorophores in IF Experiments - Bio-Rad Antibodies.
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 5-Amino-2-benzooxazol-2-yl-phenol

This guide provides a comprehensive, step-by-step protocol for the proper and safe disposal of 5-Amino-2-benzooxazol-2-yl-phenol. As a compound belonging to the aromatic amine and phenol chemical classes, it necessitates stringent handling and disposal procedures to mitigate risks to laboratory personnel and the environment. Adherence to these protocols is not merely a matter of best practice but a critical component of regulatory compliance and responsible scientific stewardship.

Hazard Identification and Risk Assessment

5-Amino-2-benzooxazol-2-yl-phenol is a solid organic compound.[1] Its primary hazards stem from its chemical structure, which includes both a phenolic hydroxyl group and an aromatic amino group. Aromatic amines as a class are noted for their potential toxicity, with many being readily absorbed through the skin.[2] Similarly, phenolic compounds are recognized by the U.S. Environmental Protection Agency (EPA) as priority water pollutants due to their profound toxicity to aquatic life.[3][4]

The immediate hazards associated with 5-Amino-2-benzooxazol-2-yl-phenol are summarized below.

Hazard Category	GHS Pictogram	Hazard Code	Description
Acute Toxicity (Oral)	GHS07 - Exclamation Mark	H302	Harmful if swallowed.[1]
Combustibility	-	-	Classified as a combustible solid.[1]
Potential Irritation	GHS07 - Exclamation Mark	H315, H319, H335	Analogous compounds cause skin irritation, serious eye irritation, and may cause respiratory irritation.[5][6]

This table summarizes known and potential hazards. Always refer to the most current Safety Data Sheet (SDS) for your specific product.

The causality is clear: the compound's inherent toxicity dictates that it must not enter the public sewer system or general waste stream.[7] Therefore, all waste materials, including the pure compound, contaminated solutions, and used labware, must be managed as regulated hazardous waste.

Personal Protective Equipment (PPE) and Safe Handling

Before beginning any work that will generate waste, ensure a safe handling environment. This is the first step in a self-validating safety system.

• Engineering Controls : Always handle 5-Amino-2-benzooxazol-2-yl-phenol and its waste within a certified chemical fume hood to minimize inhalation exposure.[8][9] The workspace should be equipped with an ANSI-approved eyewash station and safety shower within a 10-second travel time.[10][11][12]

• Eye and Face Protection : Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133.[10][13]

• Skin Protection : Wear a lab coat and appropriate chemical-resistant gloves.[14][15] Nitrile gloves are suitable for incidental contact, but consult your institution's glove selection guide for tasks involving prolonged handling. Contaminated clothing must be removed immediately and decontaminated before reuse.[10][14]

• Respiratory Protection : If there is a risk of generating dust and engineering controls are insufficient, use a NIOSH-approved respirator in accordance with OSHA regulations (29 CFR 1910.134).[9][10]

The Core Disposal Protocol: A Step-by-Step Guide

The primary and most recommended method for the disposal of 5-Amino-2-benzooxazol-2-yl-phenol is through a certified hazardous waste disposal service, typically coordinated by your institution's Environmental Health and Safety (EHS) department.[16][17] The final disposal method is most often high-temperature incineration.[7][17]

Step 1: Waste Segregation Isolate all waste containing 5-Amino-2-benzooxazol-2-yl-phenol from other laboratory waste streams.[16]

• Rationale : This prevents accidental and dangerous chemical reactions.

• Incompatibilities : Keep this waste stream separate from strong oxidizing agents and strong acids.[11][18]

Step 2: Container Selection and Preparation Select a container that is robust, chemically compatible, and has a tightly fitting cap.[8][16]

• Best Practice : Using the original, empty product container is an excellent choice for waste collection.[8]

• Container Integrity : Ensure the container is in good condition, free from cracks or leaks. Do not overfill liquid containers; leave adequate headspace for expansion.[8]

Step 3: Labeling Proper labeling is a critical regulatory requirement. The container must be clearly and indelibly marked.

• Minimum Information :

  • The words "Hazardous Waste".[16]

  • The full chemical name: "5-Amino-2-benzooxazol-2-yl-phenol". Do not use abbreviations or chemical formulas.[8]

  • An accurate list of all contents, including solvents and their approximate concentrations.

  • The date waste was first added to the container (the "accumulation start date").

Step 4: On-Site Accumulation and Storage Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).

• Location : The SAA should be at or near the point of generation and under the control of the laboratory personnel.

• Storage Conditions : The area must be cool, dry, and well-ventilated, away from direct sunlight and heat sources.[10][16] Keep the container closed at all times except when adding waste.[8]

Step 5: Arranging for Final Disposal Once the container is full or you no longer need to add to it, contact your institution's EHS department to schedule a pickup.[16]

• Internal Procedures : Follow your organization's specific procedures for waste pickup requests, which may involve an online system like CHEMATIX™.[18]

• Do Not : Never attempt to transport hazardous waste off-site yourself.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is essential to prevent exposure and environmental contamination.

For a Small, Dry Spill:

• Alert Personnel : Notify colleagues in the immediate area.

• Secure the Area : Restrict access to the spill zone.

• Don PPE : Wear the PPE detailed in Section 2.

• Containment : Avoid generating dust.[10] Gently cover the spill with an absorbent material like sand or diatomaceous earth.[7]

• Collection : Carefully sweep or vacuum the material into a suitable container for hazardous waste disposal.[5][10]

• Decontamination : Clean the spill area with an appropriate solvent (e.g., soap and water), collecting all cleaning materials and rinsate as hazardous waste.[8]

• Label and Dispose : Seal, label, and dispose of the spill cleanup materials as hazardous waste according to the protocol in Section 3.

For a Large Spill:

• EVACUATE : Immediately evacuate the area.

• ALERT : Alert others to evacuate. If there is a fire or medical emergency, pull the nearest fire alarm and call 911.

• CONTACT EHS : From a safe location, contact your institution's EHS department or emergency response team and provide details of the spill.

• Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Visualization: Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste generated from 5-Amino-2-benzooxazol-2-yl-phenol.

Caption: Decision workflow for proper disposal of 5-Amino-2-benzooxazol-2-yl-phenol waste.

Conclusion

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental protection. For 5-Amino-2-benzooxazol-2-yl-phenol, this requires treating all associated waste streams as hazardous, following strict segregation, containment, and labeling protocols, and coordinating with professional disposal services. By integrating these procedures into your standard laboratory operations, you build a deep and trustworthy culture of safety that extends beyond the product itself.

References

• Chemical Waste Disposal Guidelines . Source: Unknown (General University Guideline). URL: [Link]

• Material Safety Data Sheet - 2-Aminophenol . Source: Cole-Parmer. URL: [Link]

• Aromatic Amine Cleaning/Developing Solution Safety Data Sheet . Source: Mikrolab. URL: [Link]

• AMINOPHENOLS (mixed isomers) HAZARD SUMMARY . Source: NJ.gov. URL: [Link]

• 5-Amino-2-(1,3-benzoxazol-2-yl)phenol Product Page . Source: Amerigo Scientific. URL: [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines . Source: ACS Publications. URL: [Link]

• Chemical Waste Management Guide . Source: Auburn Research. URL: [Link]

• Regulations and Advisories for Phenol . Source: NCBI Bookshelf - NIH. URL: [Link]

• 4-Aminophenol Safety Data Sheet . Source: Durham Tech. URL: [Link]

• 2-(3-AMINO-PHENYL)-BENZOOXAZOL-5-YLAMINE Safety Data Sheet . Source: Heynova. URL: [Link]

• 4-Aminophenol Safety Data Sheet . Source: Scribd (originally Thermo Fisher Scientific). URL: [Link]

• Removing Highly Toxic Phenolic Compounds: Wastewater Treatment Options . Source: Saltworks Technologies. URL: [Link]

• 5-Amino-2-(6-methylbenzo[d]oxazol-2-yl)phenol Product Page . Source: AMERICAN ELEMENTS. URL: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Amino-2-benzooxazol-2-yl-phenol

As researchers dedicated to advancing drug development, our work with novel chemical entities demands an unwavering commitment to safety. Handling compounds like 5-Amino-2-benzooxazol-2-yl-phenol, a heterocyclic building block, requires not just adherence to protocols, but a deep, causal understanding of why specific protective measures are imperative. This guide moves beyond a simple checklist to provide a procedural and logistical framework for selecting and using Personal Protective Equipment (PPE), ensuring that your most valuable laboratory asset—you—is protected. The protocols herein are designed as a self-validating system, grounded in the inherent chemical risks of the material.

Foundational Hazard Assessment: Understanding the "Why"

5-Amino-2-benzooxazol-2-yl-phenol is a solid organic compound.[1] A thorough risk assessment is the cornerstone of any safety protocol. The known hazard profile for this chemical, based on available Safety Data Sheets (SDS), dictates the minimum level of protection required. Its primary risks are associated with direct contact and inhalation of its dust form.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear, immediate understanding of the primary hazards.

Table 1: GHS Hazard Profile for 5-Amino-2-benzooxazol-2-yl-phenol

Hazard Class	Category	Hazard Statement	GHS Pictogram	Rationale for Protection
Acute Toxicity, Oral	4	H302: Harmful if swallowed.[1][2]	GHS07 (Exclamation Mark)	Prevents accidental ingestion through contaminated hands. Strict hygiene and glove use are critical.
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[3][4]	GHS07 (Exclamation Mark)	Requires a robust barrier (gloves, lab coat) to prevent direct skin contact, which can lead to dermatitis.
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation.[3][4]	GHS07 (Exclamation Mark)	Mandates the use of sealed eye protection, as even minor dust exposure can cause significant, painful irritation.
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation.[3]	GHS07 (Exclamation Mark)	Necessitates control of airborne dust through engineering controls or respiratory protection to prevent irritation of the respiratory tract.

This hazard profile demonstrates that the primary routes of exposure are ingestion, skin contact, eye contact, and inhalation.[3] Our PPE strategy must therefore create a comprehensive barrier against these pathways.

The Core Directive: Task-Dependent PPE Selection

The selection of PPE is not static; it must adapt to the specific procedure being performed. The risk of exposure changes depending on the scale, physical form of the chemical, and the energy of the operation. The following workflow provides a logical pathway for determining the appropriate level of protection.

Caption: PPE selection workflow based on laboratory task.

Detailed Procedural Protocols

Here we detail the specific PPE and operational plans for common laboratory procedures.

A. Weighing and Aliquoting (Solid Form)

Handling the solid form of 5-Amino-2-benzooxazol-2-yl-phenol presents the greatest risk of generating airborne dust, which can cause respiratory and eye irritation.[3]

• Objective: To mitigate inhalation and contact with dust.

• Protocol:

  • Engineering Controls: Whenever possible, perform weighing operations within a certified chemical fume hood or a powder containment hood. This is the primary and most effective line of defense.[5]

  • Eye/Face Protection: Wear tightly fitting chemical safety goggles that conform to ANSI Z87.1 standards.[6] If weighing larger quantities (typically >1g) where the potential for dust clouds increases, a face shield worn over safety goggles is mandatory to protect the entire face.[5]

  • Skin Protection: A standard, buttoned lab coat is required. Wear nitrile gloves to prevent skin contact.[7] For this compound, a standard disposable nitrile glove provides adequate short-term protection.[5] Always inspect gloves for tears or holes before use.

  • Respiratory Protection: If a fume hood is not available or feasible for the task, a NIOSH-approved N95 or P100 particulate respirator is required.[8][9] Use of a respirator requires prior medical evaluation and fit-testing as per OSHA regulations.[5]

B. Dissolution and Solution Handling

Once in solution, the risk of inhalation is significantly reduced, but the risk of skin and eye exposure from splashes remains.

• Objective: To prevent exposure from splashes and spills.

• Protocol:

  • Eye Protection: Chemical safety goggles are mandatory.

  • Skin Protection: A buttoned lab coat and nitrile gloves are required. If a splash occurs, remove the affected glove using the proper technique (see Part 4) and wash your hands immediately.[10]

  • Work Area: Always handle solutions within a fume hood or in a well-ventilated area.[4]

PPE Best Practices: Donning, Doffing, and Disposal

The effectiveness of PPE is nullified by improper use, especially during removal, which is a critical point for preventing cross-contamination.

• Donning (Putting On) Sequence:

  • Lab Coat

  • Safety Goggles / Face Shield

  • Gloves (pull cuffs over the sleeves of the lab coat)

• Doffing (Taking Off) Sequence: This sequence is designed to contain contaminants.

  • Gloves: This is the most contaminated item. Remove the first glove by grasping the cuff and peeling it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the cuff of the remaining glove and peel it off, enclosing the first glove inside.

  • Lab Coat: Remove by folding it inward on itself, ensuring the contaminated exterior does not touch your clothes.

  • Goggles/Face Shield: Remove by handling the strap, not the front surface.

  • Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[8]

• Disposal Plan:

  • Contaminated PPE: Used gloves, disposable lab coats, and any materials used for cleaning spills (e.g., absorbent pads) must be placed in a clearly labeled hazardous waste container.

  • Chemical Waste: Dispose of the chemical and its containers in accordance with all local, state, and federal regulations. This typically involves collection in a designated, sealed container for pickup by an approved waste disposal service.[3] Do not discharge into the environment.[4]

Emergency Response: In Case of Exposure

Immediate and correct first aid is critical.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[4][8]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][11]

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[2][11]

By integrating this comprehensive, risk-based approach to PPE, you build a culture of safety that extends beyond mere compliance, ensuring the integrity of your research and the well-being of your team.

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